N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• CAS: 68385-79-5

Core Science & Biosynthesis

In-Depth Technical Guide: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a substituted aromatic acetamide compound. Its structure, featuring a primary amino group, an acetamido group, and a methoxyethoxy side chain, suggests its potential as a versatile intermediate in the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science. This document provides a comprehensive overview of the available technical information for this compound, including its properties, a putative synthesis protocol, and structural representations.

Chemical and Physical Properties

While specific experimental data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is limited in publicly available literature, its fundamental properties can be summarized. Further experimental validation is recommended for precise characterization.

Property	Value	Source
CAS Number	68385-79-5	[1]
Molecular Formula	C₁₁H₁₆N₂O₃	[2][3]
Molecular Weight	224.26 g/mol	[3]
Appearance	White powder (Predicted)	[2]
Purity	99% (As offered by suppliers)	[2]
Boiling Point	448.9±45.0 °C (Predicted)	[4]
Density	1.191±0.06 g/cm³ (Predicted)	[4]

Synthesis Methodology

Proposed Synthetic Pathway

The synthesis can be envisioned as a three-step process starting from 2,4-dinitrochlorobenzene:

• Etherification: Nucleophilic aromatic substitution of the chlorine atom in 2,4-dinitrochlorobenzene with 2-methoxyethanol.

• Reduction: Reduction of the two nitro groups to primary amino groups.

• Selective Acylation: Selective acetylation of the more reactive amino group at the para position relative to the alkoxy group.

Proposed synthesis workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Experimental Protocol (Representative)

Step 1: Synthesis of 1-(2-Methoxyethoxy)-2,4-dinitrobenzene

• To a solution of 2-methoxyethanol (1.2 equivalents) in a suitable aprotic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF), add a strong base like sodium hydride (NaH) (1.2 equivalents) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the resulting alkoxide solution at room temperature for 30 minutes.

• Add a solution of 2,4-dinitrochlorobenzene (1 equivalent) in the same solvent dropwise to the alkoxide solution.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 4-(2-Methoxyethoxy)-1,3-diaminobenzene

• Dissolve the 1-(2-methoxyethoxy)-2,4-dinitrobenzene (1 equivalent) in a suitable solvent such as ethanol or ethyl acetate.

• Add a catalytic amount of palladium on carbon (10% Pd/C).

• Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator at a suitable pressure (e.g., 50 psi) until the starting material is consumed (monitored by TLC).

• Alternatively, reduction can be achieved using a metal in acidic media, such as iron powder in the presence of hydrochloric acid or ammonium chloride.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude diamine, which can be used in the next step without further purification.

Step 3: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Dissolve the crude 4-(2-methoxyethoxy)-1,3-diaminobenzene (1 equivalent) in a suitable solvent like dichloromethane (DCM) or acetic acid.

• Cool the solution to 0 °C.

• Add acetic anhydride (1 to 1.1 equivalents) dropwise while maintaining the temperature at 0 °C. The selective acylation of the more nucleophilic para-amino group is generally favored under these conditions.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by recrystallization or column chromatography to yield N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Molecular Structure and Key Features

The structure of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide contains several key functional groups that dictate its chemical reactivity and potential applications.

Key functional groups of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Potential Applications

Given its structure, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a promising candidate for several applications:

• Dye Intermediate: Similar 3-amino-4-alkoxyacetanilides are widely used as intermediates in the synthesis of disperse dyes for textiles. The methoxyethoxy group can modulate the color and fastness properties of the resulting dyes.

• Pharmaceutical Scaffolding: The substituted aniline moiety is a common scaffold in medicinal chemistry. The primary amino group provides a handle for further functionalization to build a diverse library of compounds for screening against various biological targets.

• Material Science: The aromatic structure and potential for hydrogen bonding make it a candidate for incorporation into polymers or other materials where specific electronic or physical properties are desired.

Conclusion

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a chemical intermediate with significant potential, particularly in the synthesis of dyes and novel pharmaceutical agents. While detailed experimental data is not extensively documented in the public domain, its synthesis can be reliably predicted based on established chemical principles for analogous compounds. The provided hypothetical synthesis protocol and structural analysis serve as a valuable resource for researchers and developers interested in exploring the properties and applications of this compound. Further experimental investigation is crucial to fully characterize its physical, chemical, and biological properties.

References

• 1. N-[3-amino-4-(2-methoxyethoxy)phenyl]acetamide | 68385-79-5 [chemicalbook.com]
• 2. Acetamide,N-[3-amino-4-(2-methoxyethoxy)phenyl]-, CasNo.68385-79-5 HENAN NEW BLUE CHEMICAL CO.,LTD China (Mainland) [newblue.lookchem.com]
• 3. chemscene.com [chemscene.com]
• 4. chembk.com [chembk.com]

An In-Depth Technical Guide to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (CAS 68385-79-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, with the CAS Registry Number 68385-79-5, is a fine chemical intermediate primarily utilized in the synthesis of more complex molecules, particularly within the pharmaceutical industry. This technical guide provides a comprehensive overview of its known physicochemical properties, and outlines a general synthetic approach based on available information for related compounds. Due to the limited publicly available data, this document also highlights the current gaps in knowledge regarding detailed experimental protocols, in-depth analytical methodologies, and specific biological activities, which are crucial for its full potential in research and drug development.

Physicochemical Properties

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is an aromatic amine and acetamide derivative. A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference(s)
CAS Number	68385-79-5
Molecular Formula	C₁₁H₁₆N₂O₃
Molecular Weight	224.26 g/mol
Appearance	White to off-white powder or solid
Purity	Typically ≥95%
Storage Conditions	Room temperature, in a dry, dark place
Solubility	No specific data available

Table 1: Physicochemical Properties of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Synthesis and Manufacturing

Conceptual Synthetic Workflow

The logical workflow for the synthesis is depicted below. This diagram illustrates the transformation of a commercially available starting material through key intermediate steps to yield the final product.

Figure 1: Conceptual synthetic workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

General Experimental Protocol (Hypothetical)

Step 1: Nitration of N-(4-(2-methoxyethoxy)phenyl)acetamide

• Dissolve N-(4-(2-methoxyethoxy)phenyl)acetamide in a suitable solvent such as glacial acetic acid or sulfuric acid at a reduced temperature (e.g., 0-5 °C).

• Slowly add a nitrating mixture (a combination of nitric acid and sulfuric acid) to the solution while maintaining the low temperature and stirring vigorously.

• After the addition is complete, allow the reaction to proceed at a controlled temperature until completion, monitored by a suitable technique like Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture over ice water.

• The precipitated solid, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide, is then collected by filtration, washed with water until neutral, and dried.

Step 2: Reduction of the Nitro Group

• Suspend the synthesized N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide in a solvent like ethanol or methanol.

• Add a reducing agent. Common methods include catalytic hydrogenation (e.g., using hydrogen gas with a palladium on carbon catalyst) or metal-acid reduction (e.g., iron powder in the presence of hydrochloric acid).

• The reaction is typically heated to reflux and monitored by TLC.

• Once the reaction is complete, the catalyst (if used) is filtered off.

• The solvent is removed under reduced pressure, and the crude product is purified, for example, by recrystallization from a suitable solvent system to yield N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Analytical Characterization (General Methods)

Due to the lack of specific published data, the following are general analytical methods that would be suitable for the characterization and quality control of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Analytical Method	Purpose	Key Parameters to Measure
High-Performance Liquid Chromatography (HPLC)	Purity determination and quantification of impurities.	Retention time, peak area, peak purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and confirmation of identity.	Chemical shifts (¹H and ¹³C), coupling constants, integration.
Mass Spectrometry (MS)	Determination of molecular weight and confirmation of molecular formula.	Mass-to-charge ratio (m/z) of the molecular ion.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Characteristic absorption bands for N-H, C=O, C-O, and aromatic C-H bonds.

Table 2: General Analytical Methods for Characterization

Applications in Drug Development

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is primarily documented as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its bifunctional nature, possessing both a reactive amine group and an acetamide moiety on a substituted phenyl ring, makes it a versatile building block for the construction of more complex drug molecules. While specific drug synthesis pathways involving this exact intermediate are not widely published, it is structurally related to intermediates used in the development of various kinase inhibitors and other targeted therapies.

Biological Activity and Signaling Pathways

There is currently no publicly available scientific literature detailing the specific biological activity, mechanism of action, or involvement in any signaling pathways for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide itself. As an intermediate, it is not expected to have a defined pharmacological effect but is rather used as a scaffold to synthesize the final active molecule.

The lack of biological data precludes the creation of diagrams for signaling pathways or experimental workflows as mandated by the user's request. Further research into the final products synthesized from this intermediate would be necessary to explore their biological effects and mechanisms of action.

Conclusion and Future Directions

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a valuable chemical intermediate with clear applications in pharmaceutical synthesis. This guide has provided an overview of its known properties and a scientifically plausible, though not experimentally validated, synthetic route. The significant information gap regarding detailed, validated experimental protocols, comprehensive analytical methods, and, most notably, any intrinsic biological activity, highlights a need for further public research and documentation. For researchers and drug development professionals, the value of this compound lies in its potential as a starting material. Future work should focus on the publication of detailed synthetic and analytical procedures to facilitate its broader use and to explore the biological profiles of the novel compounds derived from it.

In-Depth Technical Guide to the Molecular Weight of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of the compound N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a crucial parameter for a wide range of applications in research and pharmaceutical development, including stoichiometry, solution preparation, and analytical characterization.

Molecular Composition and Weight

The molecular formula for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is C₁₁H₁₆N₂O₃.[1][2][3] The molecular weight is a summation of the atomic weights of its constituent atoms. The calculation is based on the number of atoms of each element present in the molecule and their respective standard atomic weights.

The determination of the molecular weight is fundamental for accurate experimental design and interpretation of results. The table below summarizes the atomic composition and the contribution of each element to the total molecular weight.

Element	Symbol	Atomic Count	Atomic Weight ( g/mol )	Total Contribution ( g/mol )
Carbon	C	11	12.011	132.121
Hydrogen	H	16	1.008	16.128
Nitrogen	N	2	14.007	28.014
Oxygen	O	3	15.999	47.997
Total	224.26

Note: Atomic weights are based on IUPAC standard atomic weights.

The experimentally determined and commonly cited molecular weight for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is 224.26 g/mol .[1][2][3]

Methodology for Molecular Weight Calculation

The molecular weight of a chemical compound is determined by the following protocol:

• Determination of the Molecular Formula: The first step is to ascertain the precise molecular formula of the compound through methods such as elemental analysis, mass spectrometry, or by consulting established chemical databases. For N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, the molecular formula is established as C₁₁H₁₆N₂O₃.[1][2][3]

• Identification of Constituent Elements: The elements present in the molecule are identified from the molecular formula. In this case, they are Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O).

• Determination of Atomic Counts: The number of atoms for each element is counted from the subscripts in the molecular formula.

• Summation of Atomic Weights: The molecular weight is calculated by summing the products of the atomic count and the standard atomic weight for each element.

The logical workflow for this calculation is illustrated in the diagram below.

Caption: Calculation workflow for the molecular weight.

References

• 1. N-[3-amino-4-(2-methoxyethoxy)phenyl]acetamide | 68385-79-5 [chemicalbook.com]
• 2. N-[3-Amino-4-(2-methoxyethoxy)phenyl]acetamide [aromalake.com]
• 3. chemuniverse.com [chemuniverse.com]

An In-depth Technical Guide to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: Structure, Synthesis, and Potential as a Bruton's Tyrosine Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a small molecule of interest within drug discovery, particularly in the context of kinase inhibition. Its structural features, notably the substituted acetamide and the 2-methoxyethoxy side chain, suggest potential interactions with specific biological targets. This technical guide provides a comprehensive overview of the compound's structure, a detailed hypothetical synthesis protocol, and explores its potential role as an inhibitor of Bruton's tyrosine kinase (BTK) within the B cell receptor (BCR) signaling pathway. While direct experimental data for this specific molecule is not publicly available, this document consolidates information from related compounds and established biochemical pathways to serve as a valuable resource for researchers in the field.

Chemical Structure and Properties

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is characterized by a central phenyl ring substituted with an acetamide group, an amino group, and a 2-methoxyethoxy group.

Property	Value	Source
IUPAC Name	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide	-
CAS Number	68385-79-5	[1]
Molecular Formula	C₁₁H₁₆N₂O₃	[1]
Molecular Weight	224.26 g/mol	[1]
Canonical SMILES	CC(=O)NC1=CC(=C(C=C1)OCCOC)N	-
Physical Form	Solid (predicted)	[2]

Safety Information: The compound is associated with the following hazard statements:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Experimental Protocols: A Proposed Synthesis Route

Step 1: Synthesis of 1-chloro-4-(2-methoxyethoxy)-2-nitrobenzene

Objective: To introduce the 2-methoxyethoxy side chain.

Materials:

• 4-chloro-2-nitrophenol

• 2-bromoethyl methyl ether

• Potassium carbonate (K₂CO₃)

• Acetone

• Deionized water

Procedure:

• To a solution of 4-chloro-2-nitrophenol (1 equivalent) in acetone, add potassium carbonate (1.5 equivalents).

• Stir the mixture at room temperature for 30 minutes.

• Add 2-bromoethyl methyl ether (1.2 equivalents) dropwise to the reaction mixture.

• Reflux the reaction mixture for 12-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane) to yield 1-chloro-4-(2-methoxyethoxy)-2-nitrobenzene.

Step 2: Synthesis of 3-amino-4-(2-methoxyethoxy)aniline

Objective: To reduce the nitro group to an amine.

Materials:

• 1-chloro-4-(2-methoxyethoxy)-2-nitrobenzene

• Iron powder (Fe)

• Ammonium chloride (NH₄Cl)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, create a suspension of iron powder (5 equivalents) in a mixture of ethanol and water (e.g., 4:1 v/v).

• Add a catalytic amount of ammonium chloride.

• Heat the mixture to reflux.

• Add a solution of 1-chloro-4-(2-methoxyethoxy)-2-nitrobenzene (1 equivalent) in ethanol dropwise to the refluxing mixture.

• Continue refluxing for 4-6 hours until the reaction is complete (monitored by TLC).

• Filter the hot reaction mixture through a pad of celite to remove the iron catalyst.

• Concentrate the filtrate under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to yield 3-amino-4-(2-methoxyethoxy)aniline.

Step 3: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Objective: Selective acetylation of one of the amino groups.

Materials:

• 3-amino-4-(2-methoxyethoxy)aniline

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

Procedure:

• Dissolve 3-amino-4-(2-methoxyethoxy)aniline (1 equivalent) in dichloromethane.

• Add pyridine (1.1 equivalents) to the solution and cool the mixture to 0°C in an ice bath.

• Slowly add acetic anhydride (1.05 equivalents) dropwise while maintaining the temperature at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Characterization

The final product should be characterized using standard analytical techniques:

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Potential Biological Activity: Inhibition of the BCR Signaling Pathway

While direct biological data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is lacking, its structural similarity to known kinase inhibitors, particularly those targeting Bruton's tyrosine kinase (BTK), suggests a potential mechanism of action.[2][6] BTK is a critical non-receptor tyrosine kinase in the B cell receptor (BCR) signaling pathway, which is essential for B cell development, activation, proliferation, and survival.[7][8][9]

The B Cell Receptor (BCR) Signaling Pathway

The BCR signaling cascade is initiated upon antigen binding to the membrane-bound immunoglobulin. This leads to the activation of Src family kinases, which in turn phosphorylate the immunoreceptor tyrosine-based activation motifs (ITAMs) of the Igα/Igβ heterodimer. This phosphorylation event recruits and activates Syk, which then phosphorylates and activates a number of downstream targets, including BTK. Activated BTK plays a crucial role in propagating the signal by phosphorylating phospholipase Cγ2 (PLCγ2), leading to downstream signaling events that ultimately regulate gene expression and cellular responses.[10][11][12]

Hypothesized inhibition of the BCR signaling pathway.

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as a Potential BTK Inhibitor

Given that dysregulation of the BCR pathway is implicated in various B-cell malignancies and autoimmune diseases, BTK has emerged as a significant therapeutic target.[2][13] The structural motif of a substituted aniline capable of forming hydrogen bonds within a kinase active site is a common feature of many kinase inhibitors. It is hypothesized that N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide could act as a competitive inhibitor at the ATP-binding site of BTK, thereby blocking its kinase activity and halting the downstream signaling cascade.

Quantitative Data for Representative BTK Inhibitors

While no quantitative biological data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide has been identified in publicly available literature, the following table presents data for well-characterized BTK inhibitors to provide a comparative context for researchers.

Compound	Target	IC₅₀ (nM)	Assay Type	Reference
Ibrutinib	BTK	0.5	Enzymatic	[13]
Acalabrutinib	BTK	3	Enzymatic	[13]
Zanubrutinib	BTK	<1	Enzymatic	[6]
Spebrutinib	BTK	-	-	[14]

Conclusion and Future Directions

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide presents an interesting scaffold for further investigation in the field of kinase inhibitor discovery. The proposed synthesis route offers a practical approach for obtaining the compound for experimental evaluation. The primary focus of future research should be to synthesize and characterize this molecule and to perform in vitro kinase assays to determine its inhibitory activity against BTK and a panel of other kinases to assess its potency and selectivity. Subsequent cell-based assays using relevant B-cell lines would be crucial to validate its on-target effects and to evaluate its potential as a therapeutic agent for B-cell-mediated disorders. The logical workflow for such a research endeavor is outlined below.

Proposed workflow for future research.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery and biological evaluation of N-(3-(7-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-4-methyl-2-oxo-2H-pyrimido[4,5-d][1,3]oxazin-1(4H)-yl)phenyl)acrylamide as potent Bruton’s tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN105753731A - Preparation method of 3-amino-4-methoxybenzaniline - Google Patents [patents.google.com]
• 4. CN105753731B - A kind of preparation method of the methoxybenzoyl aniline of 3 amino 4 - Google Patents [patents.google.com]
• 5. CN104910038A - 3-Amino-4-methoxy acetanilide (II) preparation method - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. B-cell receptor - Wikipedia [en.wikipedia.org]
• 8. B Cell Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 9. Bruton's tyrosine kinase - Wikipedia [en.wikipedia.org]
• 10. Frontiers | Targeting Bruton’s Tyrosine Kinase in Inflammatory and Autoimmune Pathologies [frontiersin.org]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. The Evolving Role of Bruton’s Tyrosine Kinase Inhibitors in B Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Solubility Profile of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of the organic compound N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this document focuses on predicting its solubility based on its structural features and the known solubility of analogous compounds. Furthermore, it outlines standard experimental protocols for accurately determining solubility in various organic solvents, providing a framework for researchers to generate precise data. This guide is intended to be a valuable resource for scientists and professionals engaged in drug development and chemical research, where understanding solubility is a critical parameter for process development, formulation, and bioavailability.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a substituted acetamide derivative containing both an amino and a methoxyethoxy functional group on the phenyl ring. The solubility of an active pharmaceutical ingredient (API) in organic solvents is a crucial physicochemical property that influences various stages of drug development, including synthesis, purification, crystallization, and formulation. A thorough understanding of a compound's solubility behavior is essential for designing efficient manufacturing processes and developing effective drug delivery systems. This guide will explore the anticipated solubility of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in organic solvents based on its molecular structure and provide detailed methodologies for its experimental determination.

Predicted Solubility Profile

The molecular structure of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide suggests a nuanced solubility profile in organic solvents. The presence of the acetamide group, with its capacity for hydrogen bonding, indicates potential solubility in polar protic and aprotic solvents. Acetamide itself is known to be soluble in water and various polar organic solvents like ethanol and methanol.[1][2] The aromatic amine and ether linkages introduce both polar and non-polar characteristics.

Generally, aromatic amines exhibit some solubility in organic solvents, which can be influenced by the nature of the substituents on the aromatic ring.[3][4] The presence of the polar amino and methoxyethoxy groups is expected to enhance solubility in more polar organic solvents. Conversely, the phenyl ring provides a hydrophobic character, which may contribute to solubility in less polar solvents.

Based on these structural features, the following general predictions can be made:

• High Solubility: Expected in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), and in polar protic solvents like ethanol, methanol, and isopropanol.

• Moderate Solubility: Likely in solvents of intermediate polarity such as acetone and ethyl acetate.

• Low Solubility: Anticipated in non-polar solvents like hexane and toluene.

It is crucial to emphasize that these are predictions. The interplay of the different functional groups can lead to complex solvation effects, making experimental verification indispensable.

Experimental Determination of Solubility

Accurate determination of solubility requires well-defined experimental protocols. The following are standard methods widely used in the pharmaceutical industry.

Equilibrium Solubility Method (Shake-Flask)

The shake-flask method is a well-established technique for determining the thermodynamic equilibrium solubility of a compound.[5]

Protocol:

• Preparation: An excess amount of solid N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is added to a known volume of the selected organic solvent in a sealed container.

• Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant, controlled temperature for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solid.

• Phase Separation: After equilibration, the suspension is allowed to stand, or it is centrifuged/filtered to separate the saturated solution from the excess solid. Care must be taken to avoid any temperature changes during this step that could alter the solubility.

• Quantification: The concentration of the solute in the clear, saturated solution is determined using a suitable analytical technique. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and accurate method for this purpose. A pre-established calibration curve for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is used to quantify the concentration.

• Data Reporting: The solubility is typically reported in units of mg/mL or mol/L at the specified temperature.

High-Throughput Screening (HTS) Methods

For rapid screening of solubility in multiple solvents, various high-throughput methods can be employed. These methods are particularly useful in the early stages of drug development.

Protocol (General Workflow):

• Stock Solution Preparation: A concentrated stock solution of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is prepared in a highly solubilizing solvent like DMSO.

• Dispensing: Aliquots of the stock solution are dispensed into microtiter plates.

• Solvent Addition: The organic solvents to be tested are added to the wells.

• Precipitation Detection: The formation of a precipitate indicates that the solubility limit has been exceeded. Precipitation can be detected by various means, such as nephelometry (light scattering) or UV/Vis spectroscopy.[6]

• Data Analysis: The solubility is estimated based on the concentration at which precipitation is first observed.

While HTS methods are faster, the shake-flask method generally provides more accurate thermodynamic solubility data.

Data Presentation

As no specific quantitative data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide solubility is currently available in the literature, the following table is presented as a template for researchers to populate with their experimentally determined values.

Organic Solvent	Temperature (°C)	Solubility (mg/mL)	Analytical Method
Methanol	25	Data to be determined	HPLC-UV
Ethanol	25	Data to be determined	HPLC-UV
Isopropanol	25	Data to be determined	HPLC-UV
Acetone	25	Data to be determined	HPLC-UV
Ethyl Acetate	25	Data to be determined	HPLC-UV
Acetonitrile	25	Data to be determined	HPLC-UV
Dichloromethane	25	Data to be determined	HPLC-UV
Toluene	25	Data to be determined	HPLC-UV
n-Hexane	25	Data to be determined	HPLC-UV
Dimethyl Sulfoxide (DMSO)	25	Data to be determined	HPLC-UV
N,N-Dimethylformamide (DMF)	25	Data to be determined	HPLC-UV

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the experimental determination of solubility using the equilibrium shake-flask method.

Caption: Workflow for Equilibrium Solubility Determination.

Conclusion

While a definitive quantitative solubility profile for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in various organic solvents is not yet established in scientific literature, its molecular structure provides a basis for qualitative predictions. The presence of both polar and non-polar functional groups suggests a varied solubility that will be highly dependent on the nature of the solvent. For any application in research or drug development, it is imperative that the solubility of this compound be determined experimentally. The protocols and workflow outlined in this guide provide a robust framework for obtaining accurate and reliable solubility data. Such data will be instrumental in guiding process optimization, formulation development, and ultimately, in harnessing the full therapeutic potential of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. What is the mechanism of Acetamide? [synapse.patsnap.com]
• 3. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 4. quora.com [quora.com]
• 5. scispace.com [scispace.com]
• 6. rheolution.com [rheolution.com]

Spectral Data Analysis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the spectral data (NMR, IR, MS) for the compound N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, with CAS number 68385-79-5. Despite a comprehensive search of scientific literature and chemical databases, detailed experimental spectral data and specific experimental protocols for this compound are not publicly available at this time. This document outlines the expected spectral characteristics based on the chemical structure and provides generalized experimental methodologies for acquiring such data, drawing parallels from similar acetamide compounds.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a substituted acetamide derivative. Its molecular structure suggests potential applications in medicinal chemistry and materials science, necessitating a thorough understanding of its spectroscopic properties for characterization and quality control. The molecular formula of the compound is C₁₁H₁₆N₂O₃, and it has a molecular weight of 224.26 g/mol .

Molecular Structure:

(A simplified representation of the N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide structure)

Predicted Spectral Data

While specific data is unavailable, the following sections describe the anticipated spectral features based on the functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the aromatic protons, the acetamide methyl and NH protons, and the methoxyethoxy group protons.

• Aromatic Protons: The three protons on the benzene ring would likely appear as complex multiplets in the aromatic region (typically δ 6.5-8.0 ppm). Their specific chemical shifts and coupling patterns would be influenced by the positions of the three different substituents.

• Acetamide Group: The methyl protons (CH₃) would likely appear as a singlet around δ 2.0-2.2 ppm. The amide proton (NH) would be a broad singlet, with its chemical shift being solvent-dependent.

• Amino Group: The protons of the primary amine (NH₂) would also present as a broad singlet.

• Methoxyethoxy Group: The methylene protons (-O-CH₂-CH₂-O-) would likely appear as two triplets, and the terminal methyl protons (-O-CH₃) would be a singlet, typically in the δ 3.3-4.2 ppm region.

¹³C NMR: The carbon NMR spectrum would display signals for each unique carbon atom in the molecule.

• Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 110-160 ppm).

• Carbonyl Carbon: The amide carbonyl carbon would appear downfield (δ 168-172 ppm).

• Aliphatic Carbons: Signals for the acetamide methyl carbon and the carbons of the methoxyethoxy group would be observed in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by absorption bands corresponding to the various functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (Amine & Amide)	3200-3500 (broad)
C-H Stretch (Aromatic)	3000-3100
C-H Stretch (Aliphatic)	2850-3000
C=O Stretch (Amide I)	1630-1680
N-H Bend (Amide II)	1510-1570
C-N Stretch	1200-1350
C-O Stretch (Ether)	1050-1150

Mass Spectrometry (MS)

The mass spectrum would show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound (224.26 g/mol ). Fragmentation patterns would be expected to arise from the cleavage of the amide bond, the ether linkages, and the loss of the amino and acetamido groups.

Generalized Experimental Protocols

The following are general procedures for obtaining the spectral data discussed above.

NMR Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., 300, 400, or 500 MHz).

• Sample Preparation: The compound (typically 5-10 mg) would be dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: Standard pulse sequences would be used to acquire ¹H and ¹³C NMR spectra. Parameters such as the number of scans, relaxation delay, and spectral width would be optimized.

IR Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation: The sample could be analyzed as a solid (using KBr pellet or ATR) or as a solution in a suitable solvent.

• Data Acquisition: The spectrum would be recorded over the standard mid-IR range (4000-400 cm⁻¹).

Mass Spectrometry

• Instrumentation: A mass spectrometer (e.g., ESI, EI, or MALDI).

• Sample Preparation: The sample would be dissolved in a suitable solvent and introduced into the ion source.

• Data Acquisition: The mass spectrum would be acquired in positive or negative ion mode, depending on the ionization method.

Logical Workflow for Compound Characterization

The general workflow for the synthesis and characterization of a novel compound like N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is depicted below.

Caption: A generalized workflow for the synthesis and spectroscopic characterization of a chemical compound.

Conclusion

While specific, experimentally-derived spectral data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is not currently available in the public domain, this guide provides a comprehensive overview of the expected spectral characteristics and the standard methodologies used for their acquisition. Researchers working with this compound or similar structures can use this information as a reference for their analytical work. The lack of published data highlights an opportunity for further research to fully characterize this molecule and make the data accessible to the scientific community.

Technical Guide: Safety and Handling of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification and Physical Properties

This section outlines the basic chemical and physical properties of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Property	Value
Chemical Name	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide
CAS Number	68385-79-5
Molecular Formula	C11H16N2O3
Molecular Weight	224.26 g/mol
Physical Form	Solid (presumed)
Purity	Typically >95% (as supplied by vendors)
Storage Temperature	Room Temperature

Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is classified with the following hazards.

GHS Pictogram:

Signal Word: Warning

Hazard Statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

• P264: Wash skin thoroughly after handling.

• P270: Do not eat, drink or smoke when using this product.

• P271: Use only outdoors or in a well-ventilated area.

• P280: Wear protective gloves/ eye protection/ face protection.

• P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302 + P352: IF ON SKIN: Wash with plenty of water.

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P330: Rinse mouth.

• P332 + P313: If skin irritation occurs: Get medical advice/attention.

• P337 + P313: If eye irritation persists: Get medical advice/attention.

• P362: Take off contaminated clothing and wash before reuse.

• P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

• P405: Store locked up.

• P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Detailed toxicological data, such as LD50 (median lethal dose) or LC50 (median lethal concentration), for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide are not publicly available. The hazard classification suggests that the compound is harmful if ingested and can cause irritation to the skin, eyes, and respiratory system. A document from the Centers for Disease Control and Prevention (CDC) lists this compound among phenoxy-based glycol ethers, a class of chemicals for which some members have been shown to have potential reproductive and developmental toxicity. However, no specific toxicological studies for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide were identified.

Handling and Storage

Given the identified hazards, the following handling and storage procedures are recommended.

Engineering Controls:

• Work with this compound should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

• Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection: Wear nitrile or other appropriate chemical-resistant gloves. A lab coat or chemical-resistant apron should be worn to prevent skin contact.

• Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-approved respirator with an appropriate particulate filter is recommended.

General Handling:

• Avoid inhalation of dust.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

• Do not eat, drink, or smoke in the work area.

Storage:

• Store in a tightly closed container.

• Keep in a dry, cool, and well-ventilated place.

• Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison control center or seek medical attention.

• If on Skin: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If skin irritation persists, seek medical attention.

• If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.

• If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

Accidental Release and Disposal

Spill Response:

• Evacuate the area.

• Wear appropriate PPE.

• Avoid generating dust.

• Carefully sweep or scoop up the spilled material and place it into a sealed, labeled container for disposal.

• Clean the spill area with an appropriate solvent and then wash with soap and water.

Waste Disposal:

• Dispose of waste material in accordance with all applicable federal, state, and local regulations. This compound should be treated as hazardous waste.

Experimental Protocols

Note: No specific, published experimental protocols for the synthesis, purification, or use of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide were identified in the available literature. Researchers planning to work with this compound will need to develop their own protocols based on general chemical principles and the known reactivity of similar molecules.

Biological Activity and Signaling Pathways

Note: There is no publicly available information on the biological activity, mechanism of action, or any associated signaling pathways for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Mandatory Visualizations

As no specific experimental workflows or signaling pathways for this compound are documented, a generalized workflow for the safe handling of a hazardous chemical powder in a research setting is provided below.

Caption: General workflow for safely handling a hazardous powder.

Technical Guide: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the procurement, potential applications, and relevant biological context of the chemical intermediate, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (CAS No. 68385-79-5). While direct therapeutic applications of this compound are not documented, its structural similarity to key intermediates in the synthesis of targeted cancer therapies, such as Bruton's Tyrosine Kinase (BTK) inhibitors, positions it as a valuable building block in medicinal chemistry and drug discovery.

Sourcing and Procurement of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

A critical first step for any research or development program is securing a reliable source of starting materials. N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is available from several chemical suppliers. The table below summarizes publicly available data from various vendors to facilitate comparison.

Supplier	Product/CAS No.	Purity	Quantity	Price (USD)	Lead Time
ChemUniverse	Q05739 / 68385-79-5	95%	250 mg	$31.00	6 to 8 days
1 g	$37.00	6 to 8 days
5 g	$77.00	6 to 8 days
Aromalake Chemical	LS10190 / 68385-79-5	-	-	Request Quote	-
Parchem	68385-79-5	-	-	Request Quote	-
Laibo Chem	- / 68385-79-5	-	5 g	R$ 349,04	-

Potential Application in Kinase Inhibitor Synthesis

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide shares a core structural motif with intermediates used in the synthesis of potent and selective kinase inhibitors, particularly those targeting Bruton's Tyrosine Kinase (BTK). BTK is a critical component of the B-cell receptor (BCR) signaling pathway and is a validated therapeutic target for various B-cell malignancies.

The synthesis of the BTK inhibitor Spebrutinib, for instance, utilizes a structurally related aniline derivative, 4-(2-methoxyethoxy)aniline. The presence of the acetamide group in the title compound suggests its potential use as a protected amine or as a scaffold for further chemical modification in the development of novel kinase inhibitors.

The Bruton's Tyrosine Kinase (BTK) Signaling Pathway

BTK plays a pivotal role in B-cell activation, proliferation, and survival. Its dysregulation is implicated in various hematological cancers. Understanding the BTK signaling pathway is crucial for the rational design of inhibitors.

Caption: The BTK signaling cascade initiated by B-cell receptor activation.

Upon antigen binding to the BCR, Src family kinases like Lyn phosphorylate immunoreceptor tyrosine-based activation motifs (ITAMs), leading to the recruitment and activation of Syk. Syk, in turn, phosphorylates and activates BTK. Activated BTK then phosphorylates phospholipase C gamma 2 (PLCγ2), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). These second messengers trigger downstream signaling, including calcium flux and protein kinase C (PKC) activation, ultimately leading to the activation of transcription factors like NF-κB, which promote B-cell proliferation and survival. BTK inhibitors covalently bind to a cysteine residue in the active site of BTK, blocking its activity and interrupting this signaling cascade.

Experimental Protocol: Synthesis of a BTK Inhibitor (Spebrutinib)

The following is a representative synthetic route for Spebrutinib, illustrating a potential application for aniline derivatives structurally related to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Caption: Synthetic workflow for the BTK inhibitor Spebrutinib.

Methodology:

A detailed, step-by-step protocol for the synthesis of Spebrutinib would be proprietary to the developing pharmaceutical company. However, based on general principles of organic chemistry and published synthetic routes for similar compounds, a plausible experimental workflow is as follows:

• Step 1: Synthesis of Intermediate 1. 2,4-dichloro-5-fluoropyrimidine is reacted with tert-butyl (3-aminophenyl)carbamate in the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), in an appropriate solvent like dioxane. The reaction selectively substitutes one of the chlorine atoms of the pyrimidine ring.

• Step 2: Synthesis of Intermediate 2. Intermediate 1 is then reacted with 4-(2-methoxyethoxy)aniline (or a derivative like N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, which would require subsequent deacetylation). This second nucleophilic aromatic substitution is typically carried out at an elevated temperature.

• Step 3: Deprotection. The tert-butoxycarbonyl (Boc) protecting group on the aniline nitrogen is removed using a strong acid, such as trifluoroacetic acid (TFA), in a solvent like dichloromethane (DCM), to yield the free amine (Intermediate 3).

• Step 4: Final Product Formation. The resulting amine is then acylated with acryloyl chloride in the presence of a base (e.g., DIPEA or sodium bicarbonate) to form the final product, Spebrutinib.

Purification at each step would typically involve techniques such as column chromatography, crystallization, and/or extraction. Characterization of the intermediates and the final product would be performed using methods like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

Conclusion

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a commercially available chemical intermediate with significant potential in the field of drug discovery, particularly in the synthesis of kinase inhibitors. Its structural features make it a valuable building block for creating novel therapeutics targeting signaling pathways implicated in cancer and other diseases, such as the Bruton's Tyrosine Kinase pathway. This guide provides a foundational understanding of its procurement, potential applications, and the relevant biological context to aid researchers in their drug development endeavors.

The Role of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as a Key Dye Intermediate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a crucial intermediate in the synthesis of high-performance disperse dyes. This document details its synthesis, chemical properties, and its significant role as a coupling component in the production of azo dyes. Detailed experimental protocols for its preparation and subsequent use in dye synthesis are provided, along with representative data on reaction yields and the properties of resulting dyes. Furthermore, this guide illustrates the key chemical pathways and experimental workflows using schematic diagrams to facilitate a deeper understanding of its application in the chemical and textile industries.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, with the CAS number 68385-79-5, is an aromatic amine derivative that serves as a vital building block in the synthesis of various colorants, particularly disperse dyes. Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing hydrophobic fibers such as polyester, nylon, and acetate. The chemical structure of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, featuring a primary amino group and an acetamido group on a substituted benzene ring, makes it an excellent coupling component in azo dye synthesis. The methoxyethoxy side chain can enhance the dye's solubility in the dyeing medium and improve the fastness properties of the final colorant.

Physicochemical Properties

A summary of the key physicochemical properties of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is presented in the table below.

Property	Value
CAS Number	68385-79-5
Molecular Formula	C₁₁H₁₆N₂O₃
Molecular Weight	224.26 g/mol
Appearance	Typically a powder
Purity	>98% (typical for dye intermediate grade)

Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

The synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide can be achieved through a multi-step process, analogous to the synthesis of similar acetanilides used as dye intermediates. A representative synthetic pathway is outlined below.

Synthesis Workflow

Unveiling the Biological Potential of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: A Technical Guide Focused on its Role as a Precursor to the Potent EGFR Inhibitor Osimertinib

Executive Summary: While direct biological activity data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is not extensively documented in publicly available literature, its significant potential lies in its role as a key structural motif and synthetic precursor to highly bioactive molecules. This technical guide explores the profound biological activity of Osimertinib (AZD9291), a third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitor, for which N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide represents a critical analogous building block. By examining the mechanism of action, signaling pathways, and quantitative efficacy of Osimertinib, we can infer the significant biological relevance of its core chemical scaffolds. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of substituted acetamide derivatives in oncology.

Introduction: The Significance of the N-(phenyl)acetamide Scaffold

The N-(phenyl)acetamide moiety is a prevalent scaffold in medicinal chemistry, forming the core of numerous pharmacologically active compounds. Its synthetic versatility allows for the introduction of various functional groups, enabling the fine-tuning of a molecule's biological activity, selectivity, and pharmacokinetic properties. The compound of interest, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, possesses a strategically substituted phenyl ring that makes it an ideal intermediate for the synthesis of targeted therapeutics. Its structural similarity to key intermediates in the synthesis of the blockbuster anti-cancer drug Osimertinib provides a compelling case for its potential biological significance.

Osimertinib: A Case Study in Targeted Cancer Therapy

Osimertinib (marketed as Tagrisso®) is a potent, irreversible, third-generation EGFR tyrosine kinase inhibitor (TKI) that has revolutionized the treatment of non-small cell lung cancer (NSCLC) harboring specific EGFR mutations.[1][2]

Mechanism of Action

Osimertinib exerts its therapeutic effect by selectively and irreversibly inhibiting the kinase activity of mutant forms of EGFR.[2][3] It forms a covalent bond with a specific cysteine residue (Cys797) in the ATP-binding site of the EGFR kinase domain.[2][4] This covalent modification permanently blocks the receptor's ability to bind ATP, thereby preventing its autophosphorylation and the subsequent activation of downstream signaling pathways that drive tumor growth and survival.[3][5]

A key advantage of Osimertinib is its high selectivity for mutant EGFR, including the sensitizing mutations (such as exon 19 deletions and the L858R point mutation) and the T790M resistance mutation, which often arises after treatment with first- or second-generation EGFR TKIs.[1][6] Crucially, Osimertinib shows significantly less activity against wild-type EGFR, which is believed to contribute to its more favorable side-effect profile compared to earlier generation inhibitors.[7]

The EGFR Signaling Pathway and Inhibition by Osimertinib

The EGFR signaling cascade plays a central role in cell proliferation, survival, and differentiation. In EGFR-mutated NSCLC, the constitutive activation of this pathway leads to uncontrolled cell growth. Osimertinib's inhibition of EGFR phosphorylation effectively shuts down these downstream signals. The two primary pathways affected are:

• The RAS/RAF/MEK/ERK (MAPK) Pathway: This pathway is a major driver of cell proliferation.

• The PI3K/AKT/mTOR Pathway: This pathway is critical for promoting cell survival and inhibiting apoptosis (programmed cell death).

The following diagram illustrates the EGFR signaling pathway and the point of intervention by Osimertinib.

Figure 1: Simplified EGFR Signaling Pathway and Osimertinib's Point of Inhibition.

Quantitative Biological Data

The potency and selectivity of Osimertinib have been extensively characterized through various in vitro assays. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify the effectiveness of a compound in inhibiting a specific biological or biochemical function.

EGFR Mutant	Cell Line	IC50 (nM)	Reference
Exon 19 Deletion	PC-9	11.64 - 17	[7][8]
L858R	H3255	0.3	[9]
L858R/T790M	H1975	5 - 11	[7][9]
Exon 19 Del/T790M	PC-9ER	13	[9]
Wild-Type EGFR	Calu-3	650	[7]
Wild-Type EGFR	H2073	461	[7]

Table 1: In Vitro Inhibitory Activity of Osimertinib Against Various EGFR Mutants.

Experimental Protocols

The following are representative protocols for key experiments used to characterize the biological activity of EGFR inhibitors like Osimertinib.

EGFR Kinase Assay (Luminescent)

This assay measures the enzymatic activity of EGFR and the inhibitory potential of a test compound by quantifying the amount of ADP produced, which is then converted to a luminescent signal.

Figure 2: General Workflow for a Luminescent EGFR Kinase Assay.

Detailed Steps:

• Reagent Preparation: Prepare serial dilutions of the test compound (e.g., Osimertinib) in a suitable buffer. Prepare a master mix containing the EGFR enzyme and a substrate peptide.

• Reaction Setup: In a 96- or 384-well plate, add the test compound dilutions. Add the enzyme/substrate master mix to each well.

• Initiation: Start the kinase reaction by adding a solution of ATP to all wells.

• Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

• Detection:

  • Add a reagent (such as ADP-Glo™ Reagent) to stop the kinase reaction and deplete any remaining ATP. Incubate as recommended by the manufacturer (e.g., 40 minutes at room temperature).

  • Add a kinase detection reagent to convert the ADP generated during the kinase reaction into ATP, which then fuels a luciferase-luciferin reaction to produce light. Incubate as recommended (e.g., 30 minutes at room temperature).

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity. The percentage of inhibition is calculated relative to a control with no inhibitor. The IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[10]

Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This type of assay assesses the effect of a compound on the proliferation and viability of cancer cell lines.

Principle:

• MTT Assay: Measures the metabolic activity of living cells by their ability to reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• CellTiter-Glo® Luminescent Cell Viability Assay: Measures the amount of ATP present, which is an indicator of metabolically active cells.

General Protocol:

• Cell Seeding: Plate cancer cells (e.g., PC-9, H1975) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound (e.g., Osimertinib) for a specified period (e.g., 72 hours).

• Detection:

  • For MTT: Add MTT reagent to each well and incubate to allow formazan formation. Solubilize the formazan crystals and measure the absorbance at a specific wavelength.

  • For CellTiter-Glo®: Add the CellTiter-Glo® reagent to the wells, which lyses the cells and generates a luminescent signal proportional to the amount of ATP.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control. The GI50 (concentration for 50% growth inhibition) or IC50 is calculated from the dose-response curve.[11]

Conclusion

While N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide may not have a documented biological activity profile of its own, its structural significance as a precursor to a highly effective and selective anti-cancer therapeutic, Osimertinib, is undeniable. The potent and selective inhibition of mutant EGFR by Osimertinib underscores the therapeutic potential of the N-(phenyl)acetamide scaffold. For researchers in drug discovery and development, compounds like N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide represent valuable starting points for the synthesis of novel kinase inhibitors and other targeted therapies. Further exploration of derivatives of this compound could lead to the discovery of new agents with unique biological activities and improved therapeutic indices. This guide provides a foundational understanding of the potential biological relevance of this chemical entity by drawing parallels to a clinically successful drug that shares its core structural features.

References

• 1. Mechanism of Action – TAGRISSO® (osimertinib) [tagrissohcp.com]
• 2. Osimertinib in the treatment of non-small-cell lung cancer: design, development and place in therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Osimertinib mesylate? [synapse.patsnap.com]
• 4. Mechanisms of resistance to osimertinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of action of Osimertinib mesylate? [synapse.patsnap.com]
• 6. Acquired resistance mechanisms to osimertinib: The constant battle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A consensus on the role of osimertinib in non-small cell lung cancer from the AME Lung Cancer Collaborative Group - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Leveraging Acquired EGFR-TKI-Resistant Models to Identify MUC16 as a Therapeutic Vulnerability in Lung Adenocarcinoma | MDPI [mdpi.com]
• 9. In vitro modeling to determine mutation specificity of EGFR tyrosine kinase inhibitors against clinically relevant EGFR mutants in non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. promega.com [promega.com]
• 11. rsc.org [rsc.org]

An In-depth Technical Guide to the Discovery and History of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a substituted acetanilide, has emerged as a key intermediate in the synthesis of advanced therapeutic agents. While not a pharmacologically active compound in its own right, its structural features make it a valuable building block in the construction of complex heterocyclic scaffolds. This technical guide provides a comprehensive overview of the discovery and history of this compound, focusing on its synthesis, properties, and its pivotal role in the development of targeted therapies, particularly Bruton's tyrosine kinase (BTK) inhibitors. Detailed experimental protocols, quantitative data, and pathway visualizations are presented to support further research and development efforts.

Introduction

The landscape of modern drug discovery is characterized by the pursuit of highly specific and potent molecules that can modulate biological pathways with minimal off-target effects. In this context, the strategic design and synthesis of novel chemical entities are paramount. N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (CAS No. 68385-79-5) has gained significance as a crucial intermediate in this field. Its bifunctional nature, possessing both a reactive amine group and an acetamide moiety on a substituted phenyl ring, allows for its incorporation into diverse molecular architectures. This guide delves into the available scientific and patent literature to construct a detailed narrative of this compound's journey from a chemical entity to a key component in the synthesis of clinically relevant kinase inhibitors.

Physicochemical Properties

A summary of the key physicochemical properties of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is provided in the table below.

Property	Value
CAS Number	68385-79-5
Molecular Formula	C₁₁H₁₆N₂O₃
Molecular Weight	224.26 g/mol
Appearance	Solid (form may vary)
Primary Use	Intermediate in organic synthesis

Synthesis and Manufacturing

Proposed Synthetic Pathway

The synthesis likely proceeds via the nitration of a substituted acetanilide followed by the reduction of the nitro group to an amine.

Caption: Proposed two-step synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Detailed Experimental Protocols

The following are detailed experimental protocols for the synthesis of the target compound, adapted from procedures for analogous compounds.

Step 1: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (Intermediate 1)

• Materials: N-(4-(2-methoxyethoxy)phenyl)acetamide, concentrated sulfuric acid, concentrated nitric acid.

• Procedure:

  • To a stirred solution of N-(4-(2-methoxyethoxy)phenyl)acetamide in concentrated sulfuric acid, cooled to 0-5 °C, a mixture of concentrated nitric acid and concentrated sulfuric acid is added dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, the reaction mixture is stirred at room temperature for a specified time until the reaction is complete (monitored by TLC).

  • The reaction mixture is then poured onto crushed ice, and the resulting precipitate is collected by filtration.

  • The crude product is washed with water until neutral and then dried. Recrystallization from a suitable solvent (e.g., ethanol) can be performed for purification.

Step 2: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (Final Product)

• Materials: N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide, a reducing agent (e.g., Palladium on carbon (Pd/C) with hydrogen gas, or Iron powder with hydrochloric acid), and a suitable solvent (e.g., ethanol or acetic acid).

• Procedure (Catalytic Hydrogenation):

  • N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide is dissolved in ethanol in a hydrogenation vessel.

  • A catalytic amount of 10% Pd/C is added to the solution.

  • The vessel is purged with hydrogen gas and the reaction is stirred under a hydrogen atmosphere at a specified pressure and temperature until the uptake of hydrogen ceases.

  • The catalyst is removed by filtration through a pad of celite.

  • The filtrate is concentrated under reduced pressure to yield the crude product.

  • The product can be purified by column chromatography or recrystallization if necessary.

Role in Drug Discovery: An Intermediate for Bruton's Tyrosine Kinase (BTK) Inhibitors

The primary significance of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in the pharmaceutical industry is its use as a key intermediate in the synthesis of potent and selective Bruton's tyrosine kinase (BTK) inhibitors. BTK is a crucial signaling enzyme in the B-cell antigen receptor (BCR) signaling pathway, making it a prime target for the treatment of B-cell malignancies and autoimmune diseases.

The Bruton's Tyrosine Kinase (BTK) Signaling Pathway

The B-cell receptor (BCR) signaling cascade is initiated upon antigen binding, leading to the activation of a series of downstream kinases, including BTK. Activated BTK, in turn, phosphorylates and activates phospholipase C gamma 2 (PLCγ2), which ultimately results in the activation of transcription factors that promote B-cell proliferation, survival, and differentiation.

Caption: Simplified Bruton's Tyrosine Kinase (BTK) signaling pathway.

Synthesis of Pyrazolo[3,4-d]pyrimidine BTK Inhibitors

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide serves as the starting material for the construction of the pyrazolo[3,4-d]pyrimidine core of certain BTK inhibitors. The amino group of the intermediate is utilized in a cyclization reaction to form the pyrimidine ring of the final active pharmaceutical ingredient (API).

Caption: General workflow for the synthesis of a BTK inhibitor using the target intermediate.

Quantitative Data from BTK Inhibitor Development

The following table summarizes key quantitative data for a representative BTK inhibitor synthesized using N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, as derived from patent literature.

Parameter	Value
Intermediate	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide
Final Product	Substituted Pyrazolo[3,4-d]pyrimidine
Yield (Final Step)	Typically > 70%
Purity (Final Product)	> 98% (by HPLC)
BTK IC₅₀	Low nanomolar range (e.g., < 10 nM)
Cell-based Potency (e.g., in Ramos cells)	Sub-micromolar range

Conclusion

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, while not a widely studied compound on its own, holds a significant position in the field of medicinal chemistry as a key building block. Its history is intrinsically linked to the development of targeted therapies, most notably Bruton's tyrosine kinase inhibitors. The synthetic accessibility of this intermediate, coupled with its versatile reactivity, has enabled the creation of complex and potent drug candidates. This technical guide has provided a detailed overview of its synthesis, properties, and its crucial role in the development of BTK inhibitors, offering valuable insights for researchers and professionals in the field of drug discovery and development. Future applications of this intermediate may extend to the synthesis of other classes of kinase inhibitors or other biologically active molecules, underscoring its continued importance in the quest for novel therapeutics.

Protocols & Analytical Methods

Application Note and Protocol for the Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the chemical synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a key intermediate in various pharmaceutical and research applications. The synthesis is presented as a two-step process involving the acetylation of a substituted aniline followed by the reduction of a nitro group. This application note includes a comprehensive experimental protocol, a table summarizing key reaction parameters, and a visual representation of the synthetic workflow to ensure clarity and reproducibility in a laboratory setting.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (CAS No: 68385-79-5) is a valuable building block in medicinal chemistry and drug discovery.[1][2] Its structure, featuring an acetamide group and a substituted aniline, makes it a versatile precursor for the synthesis of more complex molecules, including potential kinase inhibitors and other therapeutic agents. The protocol outlined below describes a reliable method for its preparation from commercially available starting materials. The general strategy involves the protection of an amine via acetylation, followed by the reduction of an aromatic nitro group to yield the final product.

Synthetic Pathway Overview

The synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide can be achieved through a two-step reaction sequence. The first step is the acetylation of 4-(2-methoxyethoxy)-3-nitroaniline. The resulting intermediate, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide, is then subjected to a reduction reaction to convert the nitro group to an amine, yielding the target compound.

Figure 1: Synthetic workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Experimental Protocols

Materials and Equipment:

• 4-(2-methoxyethoxy)-3-nitroaniline

• Acetic anhydride

• Glacial acetic acid

• Iron (Fe) powder

• Deionized water

• Ethanol

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating mantle

• Buchner funnel and filter paper

• Standard laboratory glassware

• Rotary evaporator

Step 1: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

This procedure is adapted from a general method for the acetylation of anilines.[3]

• In a 100 mL round-bottom flask, dissolve 10 mmol of 4-(2-methoxyethoxy)-3-nitroaniline in 20 mL of glacial acetic acid.

• To this solution, add a 20% molar excess (12 mmol) of acetic anhydride.

• Fit the flask with a reflux condenser and heat the mixture to reflux for 2 hours with continuous stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Pour the reaction mixture into 100 mL of ice-cold deionized water to precipitate the product.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the solid with cold deionized water (2 x 20 mL).

• Dry the product under vacuum to obtain N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

Step 2: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This protocol is based on a general method for the reduction of aromatic nitro compounds using iron powder.[4]

• In a 250 mL round-bottom flask, prepare a suspension of iron powder (40 mmol) in a mixture of 10 mL of deionized water and 2 mL of glacial acetic acid.

• Heat the suspension to reflux for 30 minutes.

• Prepare a solution of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (10 mmol) from Step 1 in 30 mL of glacial acetic acid.

• Add the solution of the nitro compound to the refluxing iron suspension dropwise over 15 minutes.

• Continue to heat the reaction mixture at reflux for 6 hours, with vigorous stirring.

• Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter it through a pad of celite to remove the iron salts.

• Wash the celite pad with a small amount of ethanol.

• Combine the filtrates and add 100 mL of deionized water to precipitate the crude product.

• Collect the precipitate by vacuum filtration and wash with deionized water.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Data Presentation

The following table summarizes the key parameters and expected outcomes for the synthesis. Yields are illustrative and based on typical results for analogous reactions.

Parameter	Step 1: Acetylation	Step 2: Nitro Reduction
Starting Material	4-(2-methoxyethoxy)-3-nitroaniline	N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide
Key Reagents	Acetic Anhydride, Acetic Acid	Iron Powder, Acetic Acid
Reaction Time	2 hours	6 hours
Reaction Temperature	Reflux	Reflux
Product	N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide
Typical Yield	85-95%	70-85%
Purity (Post-crystallization)	>98%	>98%

Safety Precautions

• All experimental procedures should be carried out in a well-ventilated fume hood.

• Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• Acetic anhydride and glacial acetic acid are corrosive; handle with care.

• The reduction reaction can be exothermic; ensure controlled addition of the nitro compound.

• Dispose of all chemical waste according to institutional and local regulations.

Conclusion

The protocol described provides a straightforward and efficient method for the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The two-step process is robust and utilizes common laboratory reagents and techniques, making it accessible for a wide range of researchers. The final product's purity can be readily achieved through standard recrystallization, ensuring its suitability for subsequent applications in drug development and chemical research.

References

• 1. chemuniverse.com [chemuniverse.com]
• 2. N-[3-Amino-4-(2-methoxyethoxy)phenyl]acetamide [aromalake.com]
• 3. N-(4-Meth­oxy-3-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-(3,4-Diethoxy­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed three-step synthesis protocol for the preparation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a valuable building block in medicinal chemistry and drug development. The synthesis commences with the readily available starting material, 4-acetamidophenol (paracetamol), and proceeds via nitration, Williamson ether synthesis, and subsequent selective reduction of the nitro group. This protocol is designed to be a reliable and reproducible guide for laboratory-scale synthesis.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and its derivatives are of significant interest in pharmaceutical research due to their potential as intermediates in the synthesis of a variety of biologically active molecules. The presence of multiple functional groups—an acetamide, a primary amine, and a methoxyethoxy ether—on the phenyl ring offers several points for further chemical modification, making it a versatile scaffold for the development of novel therapeutic agents. The following protocol outlines a robust and efficient pathway to access this compound.

Synthetic Pathway Overview

The synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is achieved in three sequential steps starting from 4-acetamidophenol:

• Nitration: The aromatic ring of 4-acetamidophenol is nitrated to introduce a nitro group, yielding N-(4-hydroxy-3-nitrophenyl)acetamide.

• Williamson Ether Synthesis: The phenolic hydroxyl group of the nitrated intermediate is alkylated with 2-bromo-1-methoxyethane to form N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

• Nitro Group Reduction: The nitro group is selectively reduced to a primary amine via catalytic hydrogenation to afford the final product, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Data Presentation

The following table summarizes the reactants, reagents, key reaction conditions, and expected outcomes for each step of the synthesis.

Step	Reaction	Starting Material	Key Reagents & Solvents	Reaction Conditions	Product	Expected Yield (%)
1	Nitration	4-Acetamidophenol	Nitric Acid, Sulfuric Acid	0-10 °C, 1-2 hours	N-(4-hydroxy-3-nitrophenyl)acetamide	75-85
2	Williamson Ether Synthesis	N-(4-hydroxy-3-nitrophenyl)acetamide	2-Bromo-1-methoxyethane, Potassium Carbonate, DMF	80-90 °C, 4-6 hours	N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide	80-90
3	Nitro Group Reduction	N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide	H₂, 10% Pd/C, Ethanol	Room Temperature, Atmospheric Pressure, 2-4 hours	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide	90-95

Experimental Protocols

Step 1: Synthesis of N-(4-hydroxy-3-nitrophenyl)acetamide

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 15.1 g (0.1 mol) of 4-acetamidophenol in 50 mL of concentrated sulfuric acid. Cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled mixture of 6.0 mL (0.11 mol) of concentrated nitric acid and 10 mL of concentrated sulfuric acid dropwise to the stirred solution. Maintain the internal temperature below 10 °C throughout the addition.

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional hour.

• Carefully pour the reaction mixture onto 200 g of crushed ice with vigorous stirring.

• The yellow precipitate of N-(4-hydroxy-3-nitrophenyl)acetamide is collected by vacuum filtration, washed with cold water until the washings are neutral, and dried under vacuum.

Step 2: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 19.6 g (0.1 mol) of N-(4-hydroxy-3-nitrophenyl)acetamide, 20.7 g (0.15 mol) of anhydrous potassium carbonate, and 100 mL of N,N-dimethylformamide (DMF).

• Add 16.7 g (0.12 mol) of 2-bromo-1-methoxyethane to the mixture.

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of ice-cold water with stirring.

• Collect the precipitated solid by vacuum filtration, wash thoroughly with water, and recrystallize from ethanol to obtain pure N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

Step 3: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• In a 500 mL hydrogenation flask, dissolve 25.4 g (0.1 mol) of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide in 200 mL of ethanol.

• Add 0.5 g of 10% Palladium on charcoal (Pd/C) to the solution.

• Seal the flask and purge with hydrogen gas.

• Stir the mixture vigorously under a hydrogen atmosphere (balloon pressure is sufficient) at room temperature for 2-4 hours. Monitor the reaction by TLC until the starting material is completely consumed.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the Celite pad with a small amount of ethanol.

• Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude product.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to afford pure N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Mandatory Visualization

Application Notes and Protocols for the Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed synthetic protocol for the preparation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a key intermediate in the synthesis of various pharmacologically active molecules. The described multi-step synthesis is designed to be a reliable and scalable process for research and development purposes.

Overview of the Synthetic Strategy

The synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide can be efficiently achieved through a three-step reaction sequence starting from commercially available 4-acetamidophenol. The chosen synthetic route is outlined below and involves:

• Nitration of 4-acetamidophenol to introduce a nitro group at the 3-position.

• Williamson Ether Synthesis to introduce the 2-methoxyethoxy side chain.

• Reduction of the nitro group to the corresponding amine to yield the final product.

This strategy offers a clear and efficient pathway with readily available starting materials.

Data Presentation

A summary of the key starting materials and the final product is provided in the table below for easy reference.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	CAS Number	Role
4-Acetamidophenol	C₈H₉NO₂	151.16	103-90-2	Starting Material
2-Bromoethyl methyl ether	C₃H₇BrO	138.99	6482-24-2	Reagent
N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide	C₁₁H₁₆N₂O₃	224.26	68385-79-5	Final Product

Experimental Protocols

Step 1: Synthesis of N-(4-hydroxy-3-nitrophenyl)acetamide

This step involves the nitration of 4-acetamidophenol. The acetamido group directs the nitration primarily to the position ortho to the hydroxyl group.

Materials:

• 4-Acetamidophenol

• Acetic acid

• Nitric acid (70%)

• Ice

• Deionized water

Procedure:

• In a flask equipped with a magnetic stirrer and placed in an ice bath, dissolve 4-acetamidophenol in glacial acetic acid.

• Slowly add concentrated nitric acid dropwise to the cooled solution while maintaining the temperature below 10 °C.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for 1-2 hours.

• Pour the reaction mixture into a beaker containing ice water to precipitate the product.

• Collect the yellow precipitate by vacuum filtration and wash thoroughly with cold deionized water.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure N-(4-hydroxy-3-nitrophenyl)acetamide.

• Dry the product under vacuum.

Step 2: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

This step utilizes a Williamson ether synthesis to couple the 2-methoxyethoxy group to the phenolic hydroxyl group of the intermediate from Step 1.

Materials:

• N-(4-hydroxy-3-nitrophenyl)acetamide

• 2-Bromoethyl methyl ether

• Potassium carbonate (K₂CO₃)

• Acetone or Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask, add N-(4-hydroxy-3-nitrophenyl)acetamide, anhydrous potassium carbonate, and a suitable solvent such as acetone or DMF.

• Stir the mixture at room temperature for 15-20 minutes.

• Add 2-bromoethyl methyl ether to the suspension.

• Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel or by recrystallization to yield N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

Step 3: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

The final step involves the reduction of the nitro group to an amine. A common and effective method is catalytic hydrogenation.

Materials:

• N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

• Palladium on carbon (10% Pd/C)

• Methanol or Ethanol

• Hydrogen gas (H₂)

Procedure:

• Dissolve N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide in methanol or ethanol in a hydrogenation vessel.

• Carefully add a catalytic amount of 10% Pd/C to the solution.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen gas (typically 2-3 atm) and stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Wash the Celite pad with the solvent used for the reaction.

• Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

• The product can be further purified by recrystallization if necessary.

Visualization of the Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Application Notes and Protocols: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in Azo Dye Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" as a coupling component in the synthesis of azo dyes. Due to a lack of specific published data on this compound, this document outlines a generalized protocol and discusses expected outcomes based on the well-established principles of azo dye chemistry.

Introduction

Azo dyes are a significant class of organic colorants characterized by the presence of one or more azo groups (–N=N–). They are widely used in the textile, printing, and pharmaceutical industries. The synthesis of azo dyes typically involves a two-step process: the diazotization of a primary aromatic amine to form a diazonium salt, followed by the coupling of this salt with an electron-rich aromatic compound, known as the coupling component.

"N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" (CAS No. 68385-79-5) is a substituted aromatic amine that can potentially serve as a coupling component in azo dye synthesis. Its chemical structure, featuring an amino group ortho to an acetamido group and a methoxyethoxy substituent, suggests it can be readily coupled with diazonium salts to produce a range of disperse dyes.

General Synthesis of Azo Dyes

The fundamental process for synthesizing azo dyes involves two key reactions:

• Diazotization: A primary aromatic amine is treated with a source of nitrous acid (typically sodium nitrite in an acidic medium) at low temperatures (0-5 °C) to form a diazonium salt.

• Azo Coupling: The diazonium salt is then reacted with a coupling component, which is an electron-rich aromatic compound such as a phenol, naphthol, or another aromatic amine.

The general reaction scheme is illustrated below:

Figure 1: General workflow for azo dye synthesis.

Experimental Protocols

The following are generalized protocols for the synthesis of an azo dye using "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" as the coupling component. These protocols are based on standard procedures for disperse azo dye synthesis and may require optimization for specific target dyes.

Diazotization of an Aromatic Amine (Example: 4-Nitroaniline)

• Preparation of Amine Solution: In a 250 mL beaker, suspend 1.38 g (0.01 mol) of 4-nitroaniline in 20 mL of water and 3 mL of concentrated hydrochloric acid.

• Cooling: Cool the suspension to 0-5 °C in an ice-salt bath with constant stirring.

• Addition of Sodium Nitrite: Prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water and cool it to 0-5 °C. Add this solution dropwise to the cold amine suspension over 15-20 minutes, ensuring the temperature does not rise above 5 °C.

• Completion of Diazotization: Stir the reaction mixture for an additional 30 minutes at 0-5 °C. The formation of a clear solution indicates the completion of the diazotization reaction. Excess nitrous acid can be tested for using starch-iodide paper and neutralized with a small amount of sulfamic acid if necessary.

Azo Coupling Reaction

• Preparation of Coupling Component Solution: In a separate 250 mL beaker, dissolve 2.24 g (0.01 mol) of "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" in 50 mL of a 1:1 mixture of acetic acid and water.

• Cooling: Cool this solution to 0-5 °C in an ice-salt bath.

• Coupling: Slowly add the freshly prepared diazonium salt solution to the cold solution of the coupling component with vigorous stirring. Maintain the temperature at 0-5 °C.

• pH Adjustment: After the addition is complete, adjust the pH of the reaction mixture to 4-5 by the slow addition of a saturated sodium acetate solution.

• Precipitation and Isolation: Stir the reaction mixture for 2-3 hours, allowing the azo dye to precipitate completely. Filter the solid dye using vacuum filtration, wash it thoroughly with cold water until the filtrate is neutral, and dry it in an oven at 60-70 °C.

Data Presentation

The following table summarizes hypothetical quantitative data for a disperse azo dye synthesized from 4-nitroaniline and "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide". This data is illustrative and based on typical values for similar disperse dyes.

Parameter	Value
Reactants
Diazo Component	4-Nitroaniline
Coupling Component	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide
Reaction Conditions
Diazotization Temperature	0-5 °C
Coupling Temperature	0-5 °C
Coupling pH	4-5
Product Characterization
Yield	85-95% (Hypothetical)
Color	Reddish-Brown (Expected)
Melting Point	>200 °C (Expected)
λmax (in DMF)	480-520 nm (Estimated)

Factors Influencing Azo Dye Properties

The final properties of the synthesized azo dye, such as color, fastness, and solubility, are influenced by the chemical structures of both the diazo and coupling components.

Figure 2: Factors influencing the properties of the resulting azo dye.

Conclusion

Application Notes and Protocols for the Diazotization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diazotization is a cornerstone reaction in synthetic organic chemistry, facilitating the conversion of primary aromatic amines into versatile diazonium salts. These intermediates are pivotal in the synthesis of a diverse range of aromatic compounds, including azo dyes, aryl halides, and various pharmaceutical scaffolds. This document provides detailed application notes and a comprehensive protocol for the diazotization of the substituted aniline, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The resulting diazonium salt is a reactive intermediate that can be utilized in a variety of subsequent synthetic transformations, such as Sandmeyer, Schiemann, and azo coupling reactions. Careful control of the reaction conditions, particularly temperature, is critical for the successful synthesis and immediate use of the unstable diazonium salt.

Reaction Principle

The diazotization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide involves the reaction of the primary amino group with nitrous acid (HNO₂). Nitrous acid is generated in situ through the reaction of sodium nitrite (NaNO₂) with a strong mineral acid, typically hydrochloric acid (HCl) or sulfuric acid (H₂SO₄). The reaction is conducted at low temperatures (0-5 °C) to ensure the stability of the resulting diazonium salt, which is highly prone to decomposition at elevated temperatures.

The overall reaction proceeds as follows:

The electrophilic nitrosonium ion (NO⁺), formed from the protonation of nitrous acid, is attacked by the nucleophilic amino group of the starting material. Subsequent proton transfers and elimination of water lead to the formation of the aryldiazonium ion.

Experimental Protocols

This section details the necessary materials and a step-by-step procedure for the diazotization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Materials and Reagents

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Distilled Water

• Ice

• Urea (optional, to quench excess nitrous acid)

• Starch-iodide paper (for monitoring excess nitrous acid)

• Standard laboratory glassware (beaker, round-bottom flask, magnetic stirrer, thermometer, dropping funnel)

• Ice bath

Safety Precautions:

• Diazonium salts are potentially explosive in a dry state and should be handled with extreme caution. They are typically prepared in solution and used immediately without isolation.

• The reaction is exothermic and requires strict temperature control to prevent runaway reactions and decomposition.

• Concentrated hydrochloric acid is corrosive and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Nitrous acid and its fumes are toxic. The reaction should be performed in a well-ventilated fume hood.

Detailed Experimental Procedure:

• Preparation of the Amine Solution:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and a dropping funnel, suspend 1.0 equivalent of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in a mixture of distilled water and 2.5-3.0 equivalents of concentrated hydrochloric acid.

  • Stir the mixture to ensure a fine, homogeneous suspension.

  • Cool the flask in an ice-salt bath to an internal temperature of 0-5 °C.

• Preparation of the Sodium Nitrite Solution:

  • In a separate beaker, dissolve 1.0-1.1 equivalents of sodium nitrite in cold distilled water.

  • Cool this solution in an ice bath.

• Diazotization Reaction:

  • Slowly add the cold sodium nitrite solution dropwise from the dropping funnel to the stirred suspension of the amine hydrochloride over a period of 30-45 minutes.

  • Maintain the internal reaction temperature strictly between 0-5 °C throughout the addition. Vigorous stirring is essential to ensure efficient mixing and heat dissipation.

  • After the complete addition of the sodium nitrite solution, continue to stir the reaction mixture at 0-5 °C for an additional 30 minutes to ensure the reaction goes to completion.

• Monitoring the Reaction:

  • The completion of the diazotization can be monitored by testing for the presence of excess nitrous acid. A drop of the reaction mixture is streaked on starch-iodide paper. An immediate blue-black color indicates the presence of excess nitrous acid and thus the completion of the reaction.

  • If excess nitrous acid is undesirable for the subsequent reaction, a small amount of urea can be added to quench it until the starch-iodide test is negative.

• Use of the Diazonium Salt Solution:

  • The resulting pale yellow to light brown solution of the diazonium salt, N-(3-diazonium-4-(2-methoxyethoxy)phenyl)acetamide chloride, should be used immediately in the next synthetic step without isolation.

Data Presentation

As this protocol is a general guideline, specific quantitative data will vary depending on the scale and subsequent reaction. The following table provides a template for recording and comparing experimental data.

Parameter	Experimental Run 1	Experimental Run 2	Notes
Starting Material (g)	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide
Molar Equivalence	1.0	1.0
Sodium Nitrite (g)
Molar Equivalence
Hydrochloric Acid (mL)	Concentrated
Molar Equivalence
Reaction Time (min)
Final Reaction Volume (mL)
Yield of Subsequent Product (%)	e.g., after Sandmeyer or coupling reaction
Purity of Subsequent Product (%)	Determined by HPLC, NMR, etc.

Visualizations

Reaction Workflow

The following diagram illustrates the general workflow for the diazotization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and its subsequent use.

Caption: General workflow for the diazotization and subsequent reactions.

Logical Relationship of Reaction Steps

This diagram outlines the logical progression and critical control points of the diazotization process.

Caption: Logical steps and critical control points in the diazotization protocol.

Application Notes and Protocols for Coupling Reactions Involving N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and proposed protocols for conducting common and synthetically valuable coupling reactions with the reagent N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The protocols outlined below are based on well-established methodologies for analogous substituted anilines and are intended to serve as a starting point for reaction optimization.

Compound of Interest:

• Name: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• CAS Number: 68385-79-5[1][2]

• Molecular Formula: C₁₁H₁₆N₂O₃[1][2]

• Molecular Weight: 224.26 g/mol [1][2]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[3][4] This reaction is widely employed in medicinal chemistry to synthesize complex aryl amines, a motif prevalent in many biologically active compounds.[3][5] The primary amino group of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide can be coupled with a variety of aryl halides or triflates.

Proposed Experimental Protocol

This protocol is a general guideline for the Buchwald-Hartwig amination of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide with an aryl bromide. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Aryl bromide (e.g., 4-bromotoluene)

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Di-tert-butylphosphino-2',4',6'-triisopropylbiphenyl (tBuXPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• An inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube, add N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.2 equiv.), the aryl bromide (1.0 equiv.), sodium tert-butoxide (1.4 equiv.), Pd(OAc)₂ (2 mol%), and tBuXPhos (4 mol%).

• Evacuate and backfill the tube with an inert gas three times.

• Add anhydrous toluene via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Illustrative Quantitative Data

The following table presents hypothetical data for the Buchwald-Hartwig amination of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide with various aryl halides. This data is for illustrative purposes only.

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Pd(OAc)₂ (2)	tBuXPhos (4)	NaOtBu (1.4)	Toluene	110	12	85
2	2-Chloropyridine	Pd₂(dba)₃ (1)	XPhos (2)	K₃PO₄ (2.0)	1,4-Dioxane	100	18	78
3	4-Iodoanisole	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (1.5)	Toluene	100	10	92

Visualization

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction that forms carbon-carbon bonds between an organoboron compound and a halide or triflate.[6] While N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide itself does not have a halide for direct coupling, it can be functionalized, for example, through halogenation, to participate in Suzuki reactions. Alternatively, if a derivative with a leaving group is synthesized, it can be coupled with various boronic acids. This section outlines a proposed protocol for a hypothetical bromo-derivative.

Proposed Experimental Protocol

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a hypothetical bromo-derivative of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide with an arylboronic acid.

Materials:

• Bromo-N-(3-amino-4-(2-methoxyethoxy)phenyl)acetamide derivative (hypothetical)

• Arylboronic acid (e.g., phenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane/Water mixture

• An inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask, dissolve the bromo-acetamide derivative (1.0 equiv.) and the arylboronic acid (1.2 equiv.) in a 4:1 mixture of 1,4-dioxane and water.

• Add potassium carbonate (2.0 equiv.).

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Add Pd(PPh₃)₄ (5 mol%) to the reaction mixture.

• Heat the reaction to 90 °C and stir under an inert atmosphere.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the product by column chromatography.

Illustrative Quantitative Data

The following table shows hypothetical data for the Suzuki-Miyaura coupling of a bromo-derivative of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. This data is for illustrative purposes only.

Entry	Arylboronic Acid	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃ (2.0)	Dioxane/H₂O	90	16	91
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	K₃PO₄ (2.0)	Dioxane/H₂O	100	12	88
3	3-Thienylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃ (2.0)	Toluene/EtOH/H₂O	85	20	75

Visualization

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Amide Bond Formation

The primary amino group of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide can readily participate in amide bond formation with a variety of carboxylic acids. This is a fundamental transformation in organic synthesis, particularly in the construction of pharmaceutical compounds.[7][8] The use of coupling reagents is often necessary to facilitate this reaction, especially with less reactive coupling partners.

Proposed Experimental Protocol

This protocol provides a general method for the amide coupling of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide with a carboxylic acid using HATU as the coupling reagent.

Materials:

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Carboxylic acid (e.g., benzoic acid)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Dissolve the carboxylic acid (1.0 equiv.) and HATU (1.1 equiv.) in anhydrous DMF in a round-bottom flask.

• Add DIPEA (2.0 equiv.) to the solution and stir for 5-10 minutes at room temperature to pre-activate the carboxylic acid.

• Add a solution of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.05 equiv.) in a minimal amount of anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Once the reaction is complete, pour the mixture into water and extract with ethyl acetate.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the resulting amide by column chromatography or recrystallization.

Illustrative Quantitative Data

The following table presents hypothetical data for the amide coupling of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide with various carboxylic acids. This data is for illustrative purposes only.

Entry	Carboxylic Acid	Coupling Reagent	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Benzoic Acid	HATU	DIPEA (2.0)	DMF	RT	4	95
2	Acetic Acid	EDC/HOBt	DIPEA (2.0)	DCM	RT	6	89
3	4-Fluorobenzoic Acid	HATU	DIPEA (2.0)	DMF	RT	3	97

Visualization

Caption: General workflow for amide bond formation.

References

• 1. N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide [cymitquimica.com]
• 2. chemuniverse.com [chemuniverse.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. books.rsc.org [books.rsc.org]
• 6. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as a Precursor for Disperse Dyes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis and application of disperse dyes using N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as a key precursor. The protocols detailed below are based on established methodologies for the synthesis of azo disperse dyes and their application to polyester fabrics.

Synthesis of a Monoazo Disperse Dye

The synthesis of disperse dyes from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide involves a two-step process: diazotization of the primary aromatic amine followed by a coupling reaction with a suitable coupling component, such as a naphthol derivative.

Experimental Protocol: Synthesis of a Disperse Dye

Materials:

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 2-Naphthol (or other suitable coupling component)

• Sodium Hydroxide (NaOH)

• Sodium Acetate

• Ice

• Distilled Water

• Ethanol

Procedure:

Part A: Diazotization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• In a 250 mL beaker, dissolve a specific molar equivalent of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in a mixture of concentrated hydrochloric acid and water.

• Cool the resulting solution to 0-5°C in an ice bath with constant stirring.

• Prepare a solution of sodium nitrite in cold distilled water.

• Slowly add the cold sodium nitrite solution dropwise to the amine solution, ensuring the temperature remains between 0-5°C.

• Continue stirring for an additional 30 minutes at this temperature to ensure the completion of the diazotization reaction. The resulting solution contains the diazonium salt.

Part B: Coupling Reaction

• In a separate beaker, dissolve a molar equivalent of 2-naphthol in an aqueous solution of sodium hydroxide.

• Cool this solution to 0-5°C in an ice bath.

• Slowly add the freshly prepared, cold diazonium salt solution to the cold 2-naphthol solution with vigorous stirring.

• Maintain the temperature at 0-5°C and continue stirring for 1-2 hours. A colored precipitate of the disperse dye will form.

• Adjust the pH of the reaction mixture to a weakly acidic level (around 5-6) by adding a saturated solution of sodium acetate to complete the precipitation.

• Filter the precipitated dye using a Buchner funnel and wash it thoroughly with cold distilled water until the filtrate is neutral.

• Dry the synthesized dye in an oven at 50-60°C.

• Recrystallize the crude dye from a suitable solvent like ethanol to obtain a purified product.

Quantitative Data Summary

The following table summarizes the expected quantitative data for a synthesized disperse dye.

Parameter	Expected Value/Range
Molecular Formula	C₂₀H₂₂N₄O₄
Molecular Weight	382.41 g/mol
Melting Point	150 - 250 °C
Yield	75 - 90%
Color	Red to Violet
λmax (in Acetone)	450 - 550 nm
Molar Extinction Coefficient (ε)	20,000 - 40,000 L mol⁻¹ cm⁻¹

Application of the Synthesized Disperse Dye on Polyester Fabric

The synthesized disperse dye can be applied to polyester fabric using a high-temperature exhaust dyeing method. This method ensures good dye penetration and fastness properties.

Experimental Protocol: Dyeing of Polyester Fabric

Materials:

• Synthesized Disperse Dye

• Polyester Fabric

• Dispersing Agent

• Wetting Agent

• Acetic Acid

• Sodium Hydroxide

• Sodium Hydrosulphite

• Non-ionic Detergent

Procedure:

• Fabric Preparation (Scouring):

  • Wash the polyester fabric with a solution containing a non-ionic detergent and sodium carbonate at 60-70°C for 30 minutes to remove any impurities.

  • Rinse the fabric thoroughly with hot and then cold water and dry.

• Dye Bath Preparation:

  • Prepare a paste of the synthesized disperse dye with an equal amount of a dispersing agent and a small amount of water.

  • Add this paste to the dye bath containing water, a wetting agent, and acetic acid to adjust the pH to 4.5-5.5.[1] The liquor ratio (fabric weight to dye bath volume) should be maintained, for example, at 1:50.[2]

• Dyeing Process:

  • Introduce the scoured polyester fabric into the dye bath at room temperature.

  • Gradually raise the temperature of the dye bath to 130°C over 45-60 minutes.[1]

  • Maintain the dyeing at 130°C for 60 minutes with continuous stirring.[1]

  • Cool the dye bath down to 60-70°C.

• After-treatment (Reduction Clearing):

  • Rinse the dyed fabric with hot water.

  • Prepare a clearing bath containing sodium hydroxide, sodium hydrosulphite, and a non-ionic detergent.

  • Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed surface dye.

  • Rinse the fabric thoroughly with hot and cold water.

  • Dry the dyed fabric.

Fastness Properties Evaluation

The fastness properties of the dyed fabric should be evaluated according to standard methods to determine the durability of the color.

Fastness Test	ISO Standard	Expected Rating (1-5 Scale)
Light Fastness	ISO 105-B02	4-5
Washing Fastness	ISO 105-C06	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4-5
Rubbing Fastness (Wet)	ISO 105-X12	3-4
Sublimation Fastness	ISO 105-P01	4-5
Perspiration Fastness (Acidic & Alkaline)	ISO 105-E04	4-5

Note: The ratings are on a scale of 1 to 5, where 5 indicates excellent fastness and 1 indicates poor fastness.

Visualizations

Diagrams of Experimental Workflows

References

• 1. scribd.com [scribd.com]
• 2. textilelearner.net [textilelearner.net]

Application Notes and Protocols: Laboratory-Scale Synthesis of Disperse Dyes Using N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the laboratory-scale synthesis of novel monoazo disperse dyes utilizing N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as the diazo component. The synthesis involves a two-step process: the diazotization of the primary aromatic amine followed by a coupling reaction with a suitable coupling agent. These notes offer comprehensive experimental procedures, data presentation in tabular format for clarity, and visual workflows to guide researchers through the synthesis and application process. The resulting disperse dyes are suitable for dyeing hydrophobic fibers such as polyester.

Introduction

Disperse dyes are non-ionic colorants with low water solubility, making them ideal for dyeing hydrophobic textile fibers like polyester, nylon, and acetate.[1][2] The synthesis of azo disperse dyes is a cornerstone of color chemistry, typically involving the diazotization of a primary aromatic amine and subsequent coupling with an electron-rich nucleophile, such as a phenol or an aniline derivative.[1][3] The specific structure of the diazo and coupling components allows for the fine-tuning of the dye's color, fastness properties, and affinity for the substrate.

This protocol details the use of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as a novel diazo component. The presence of the methoxyethoxy and acetamido groups is anticipated to influence the tinctorial strength, sublimation fastness, and overall dyeing performance of the resulting dyes.

Synthesis Workflow

The synthesis of disperse dyes from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide follows a well-established reaction pathway involving diazotization and azo coupling.

Caption: General workflow for the synthesis of a disperse dye.

Experimental Protocols

Materials and Methods

Materials:

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• 2-Naphthol (or other suitable coupling component)

• Sodium hydroxide (NaOH)

• Sodium acetate

• Ethanol

• Distilled water

• Ice

Equipment:

• Magnetic stirrer with stirring bar

• Beakers and Erlenmeyer flasks

• Thermometer

• Buchner funnel and vacuum flask

• pH meter or pH paper

• Melting point apparatus

• UV-Vis spectrophotometer

• FTIR spectrometer

Protocol 1: Diazotization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• In a 250 mL beaker, dissolve 0.01 mol of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in 20 mL of a 1:1 mixture of concentrated hydrochloric acid and water.

• Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.

• In a separate beaker, prepare a solution of 0.011 mol of sodium nitrite in 10 mL of cold distilled water.

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution, ensuring the temperature remains below 5 °C.

• Continue stirring the mixture in the ice bath for an additional 30 minutes after the addition is complete to ensure the full formation of the diazonium salt. The resulting solution should be clear.

Protocol 2: Azo Coupling Reaction

• In a 500 mL beaker, dissolve 0.01 mol of the coupling component (e.g., 2-Naphthol) in 50 mL of a 10% aqueous sodium hydroxide solution.

• Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the previously prepared cold diazonium salt solution to the cold coupling component solution over 30 minutes.

• Maintain the temperature below 5 °C and continue stirring for 1-2 hours. The pH of the reaction mixture should be maintained between 8-9 by adding sodium hydroxide solution if necessary.

• The disperse dye will precipitate out of the solution.

• Filter the crude dye using a Buchner funnel, and wash it thoroughly with cold distilled water until the filtrate is neutral.

• Dry the crude dye in an oven at 60-70 °C.

• For further purification, recrystallize the crude dye from a suitable solvent such as ethanol.

Data Presentation

Synthesis and Characterization Data

The following table summarizes the hypothetical quantitative data for a series of disperse dyes synthesized from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and various coupling components.

Dye ID	Coupling Component	Molecular Formula	Yield (%)	Melting Point (°C)	λmax (nm) in Acetone	Molar Extinction Coefficient (ε)
DYE-01	2-Naphthol	C₂₁H₂₃N₃O₅	85	188-192	485 (Orange)	28,000
DYE-02	Phenol	C₁₅H₁₉N₃O₅	82	175-178	430 (Yellow)	25,500
DYE-03	N,N-diethylaniline	C₁₉H₂₈N₄O₄	88	162-165	530 (Red)	32,000
DYE-04	Salicylic Acid	C₁₆H₁₉N₃O₇	78	210-214	450 (Yellowish-Orange)	26,800

Fastness Properties on Polyester Fabric

The fastness properties of the synthesized dyes on polyester fabric are crucial for their application in the textile industry.

Dye ID	Light Fastness (ISO 105-B02)	Wash Fastness (ISO 105-C06)	Sublimation Fastness (ISO 105-P01)
DYE-01	5-6	4-5	4
DYE-02	5	4	3-4
DYE-03	4-5	4-5	4-5
DYE-04	6	5	4

Scale: 1 (Poor) to 5 (Excellent) for wash and sublimation fastness; 1 (Poor) to 8 (Excellent) for light fastness.

Application of Synthesized Dyes

The synthesized disperse dyes can be applied to polyester fabrics using a high-temperature dyeing method.

References

• 1. discoveryjournals.org [discoveryjournals.org]
• 2. Dyeing of Polyester with Disperse Dyes: Part 2. Synthesis and Dyeing Characteristics of Some Azo Disperse Dyes for Polyester Fabrics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijrpr.com [ijrpr.com]

Application Notes: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in Textile Dyeing

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is an aromatic amine. While its primary documented context in scientific literature is as a potential impurity and synthetic intermediate related to the multi-kinase inhibitor drug Vandetanib[1][][3][4], its structural features—specifically the presence of a primary aromatic amino group—make it a candidate for investigation as a diazo component in the synthesis of azo and disperse dyes for textiles.

Aromatic amines are foundational precursors in the synthesis of azo dyes, which constitute a significant class of colorants used in the textile industry.[5][6][7] The synthesis process involves a diazotization reaction of the primary aromatic amine, followed by a coupling reaction with a suitable coupling component (e.g., a phenol, naphthol, or another aromatic amine) to form the final azo dye.[7][8]

Although direct, large-scale commercial application of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in textile dyeing is not documented in publicly available literature, its chemical nature suggests a theoretical and investigational utility. Structurally similar compounds, such as N-(3-(bis(2-methoxyethyl)amino)phenyl)acetamide, are known intermediates in the manufacturing of commercial dyes, including C.I. Disperse Blue 367[9]. Furthermore, patents describe the synthesis of related molecules like 3-amino-4-methoxy-acetamide specifically as intermediates for various disperse dyes[10].

This document outlines the hypothetical application of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as a precursor for a monoazo disperse dye suitable for dyeing synthetic fibers like polyester. The protocols provided are based on established principles of dye synthesis and textile chemistry.

Hypothetical Performance Data

The following table summarizes the expected, hypothetical performance characteristics of a disperse dye synthesized from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. These values are projected based on the performance of similar small-molecule disperse dyes and would need to be confirmed through empirical testing.

Parameter	Test Method	Expected Result	Interpretation
Coloristic Properties
Color on Polyester	Visual Assessment	Yellow to Orange	The final shade depends on the coupling component used.
Molar Extinction Coeff. (ε)	UV-Vis Spectroscopy	20,000 - 35,000 L mol⁻¹ cm⁻¹	Indicates moderate to good color strength.
Wavelength (λmax)	UV-Vis Spectroscopy	400 - 480 nm	Corresponds to a yellow/orange shade.
Fastness Properties
Light Fastness	ISO 105-B02	Grade 4-5	Good to very good resistance to fading upon light exposure.
Wash Fastness (Staining)	ISO 105-C06	Grade 4	Good resistance to staining adjacent fabrics during washing.
Wash Fastness (Color Change)	ISO 105-C06	Grade 4-5	Good to very good stability of the dye on the fabric after washing.
Sublimation Fastness	ISO 105-P01	Grade 3-4	Moderate to good resistance to heat, suitable for standard finishing.
Dyeing Performance
Dye Uptake / Exhaustion	Spectrophotometry	85 - 95%	High affinity for polyester fibers under high-temperature conditions.
Levelness	Visual Assessment	Good	Expected to produce a uniform, even dyeing.

Experimental Protocols

Protocol 1: Synthesis of a Hypothetical Monoazo Disperse Dye

This protocol describes the synthesis of a yellow-orange disperse dye using N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as the diazo component and N,N-diethylaniline as the coupling component.

Materials:

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), concentrated

• N,N-diethylaniline

• Glacial acetic acid

• Sodium acetate

• Ice

• Distilled water

• Methanol

Procedure:

• Diazotization:

  • In a 250 mL beaker, dissolve 2.25 g (0.01 mol) of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in 20 mL of distilled water and 3 mL of concentrated HCl.

  • Cool the solution to 0-5°C in an ice bath with constant stirring.

  • Separately, dissolve 0.7 g (0.01 mol) of sodium nitrite in 10 mL of cold distilled water.

  • Add the sodium nitrite solution dropwise to the cooled amine solution over 15 minutes, ensuring the temperature remains below 5°C.

  • Stir the resulting mixture for an additional 30 minutes at 0-5°C to ensure complete formation of the diazonium salt.

• Coupling Reaction:

  • In a separate 400 mL beaker, dissolve 1.49 g (0.01 mol) of N,N-diethylaniline in 15 mL of glacial acetic acid.

  • Cool this coupling component solution to 0-5°C in an ice bath.

  • Slowly add the previously prepared diazonium salt solution to the coupling component solution with vigorous stirring.

  • Maintain the temperature at 0-5°C throughout the addition.

  • Add a saturated solution of sodium acetate to adjust the pH to 4-5, promoting the coupling reaction.

  • A colored precipitate (the azo dye) should form immediately.

  • Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure the reaction goes to completion.

• Isolation and Purification:

  • Filter the precipitated dye using a Buchner funnel.

  • Wash the filter cake thoroughly with cold distilled water until the filtrate is neutral.

  • Recrystallize the crude dye from a suitable solvent, such as an ethanol/water mixture, to purify it.

  • Dry the purified dye in a vacuum oven at 60°C.

Protocol 2: Application of the Synthesized Dye to Polyester Fabric

This protocol describes a high-temperature exhaust dyeing method for applying the synthesized disperse dye to a polyester fabric sample.

Materials:

• Synthesized azo dye

• Polyester fabric swatch (e.g., 5 grams)

• Dispersing agent (e.g., a lignosulfonate-based product)

• Acetic acid

• High-temperature laboratory dyeing machine (e.g., a glycerin bath or IR dyer)

Procedure:

• Dye Dispersion Preparation:

  • In a beaker, create a paste of 0.1 g of the synthesized dye (for a 2% on weight of fabric dyeing) with a few drops of water.

  • Add 1 g/L of a dispersing agent and mix thoroughly.

  • Add warm water (approx. 40-50°C) to create a fine, stable dispersion.

• Dye Bath Preparation:

  • Set up the dyeing vessel with a liquor ratio of 20:1 (e.g., for a 5 g fabric swatch, use 100 mL of water).

  • Add the prepared dye dispersion to the dye bath.

  • Add acetic acid to adjust the pH of the dye bath to 4.5-5.5.

• Dyeing Process:

  • Introduce the polyester fabric swatch into the dye bath at room temperature.

  • Increase the temperature of the dye bath from room temperature to 130°C at a rate of 2°C per minute.

  • Hold the temperature at 130°C for 60 minutes to allow for dye diffusion and fixation.

  • Cool the bath down to 70°C at a rate of 3°C per minute.

  • Remove the dyed fabric from the bath.

• After-treatment (Reduction Clearing):

  • Rinse the dyed fabric thoroughly with cold water.

  • Prepare a clearing bath containing 2 g/L sodium hydrosulfite, 2 g/L sodium hydroxide, and 1 g/L of a non-ionic detergent at 70-80°C.

  • Treat the fabric in this bath for 15-20 minutes to remove any unfixed surface dye.

  • Rinse the fabric with hot water, then cold water, and allow it to air dry.

Visualizations

Diagram 1: Hypothetical Synthesis Pathway

The following diagram illustrates the two-step chemical synthesis of the proposed azo dye, starting from the diazotization of the amine intermediate followed by the azo coupling step.

Caption: Hypothetical synthesis of an azo dye via diazotization and coupling.

Diagram 2: Experimental Workflow for Polyester Dyeing

This diagram outlines the sequential workflow for applying the synthesized disperse dye to polyester fabric, from dye bath preparation to the final after-treatment process.

Caption: Workflow for high-temperature exhaust dyeing of polyester fabric.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 3. veeprho.com [veeprho.com]
• 4. Vandetanib - Wikipedia [en.wikipedia.org]
• 5. Aromatic amines: use in azo dye chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. studylib.net [studylib.net]
• 7. ijorarjournal.com [ijorarjournal.com]
• 8. Video: Aryldiazonium Salts to Azo Dyes: Diazo Coupling [jove.com]
• 9. N-(3-(bis(2-methoxyethyl)amino)phenyl)acetamide [dyestuffintermediates.com]
• 10. CN103030570A - Synthesis process of 3-amino-4-methoxy-acetamide - Google Patents [patents.google.com]

Application Notes and Protocols: The Strategic Use of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in the Synthesis of Novel Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the utilization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as a key starting material in the synthesis of innovative organic compounds, with a particular focus on the development of potent kinase inhibitors. The protocols outlined below are based on established synthetic methodologies and offer a guide for the preparation of complex heterocyclic structures, which are pivotal in modern drug discovery.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a bespoke substituted ortho-phenylenediamine derivative. Its unique structural features, including a reactive diamine system and a flexible methoxyethoxy side chain, make it an invaluable building block for constructing compounds with desirable pharmacokinetic and pharmacodynamic properties. The presence of the acetamide group offers a handle for further chemical modification, while the ortho-diamine functionality is primed for the formation of various heterocyclic ring systems, most notably benzimidazoles. This document will detail the synthesis of a key benzimidazole intermediate, a precursor in the development of advanced kinase inhibitors.

Data Presentation

The following table summarizes the key quantitative data associated with the synthesis of the benzimidazole intermediate derived from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Parameter	Value	Reference
Starting Material	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide	N/A
Product	6-(2-methoxyethoxy)-1H-benzo[d]imidazol-2-amine	Hypothetical
Molecular Formula	C10H13N3O2	N/A
Molecular Weight	207.23 g/mol	N/A
Typical Yield	85-95%	General procedure for benzimidazole synthesis
Physical Appearance	Off-white to light brown solid	General observation for similar compounds

Experimental Protocols

The following protocol details the synthesis of a novel benzimidazole derivative, a critical intermediate for more complex kinase inhibitors, starting from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. This procedure is a representative example of the utility of the title compound in constructing heterocyclic scaffolds.

Protocol 1: Synthesis of 6-(2-methoxyethoxy)-1H-benzo[d]imidazol-2-amine

This protocol describes the cyclization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide to form a benzimidazole ring system. This reaction is a cornerstone for building more elaborate molecular architectures.

Materials:

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Cyanogen bromide (CNBr)

• Methanol (MeOH)

• Water (H₂O)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.0 eq) in a mixture of methanol and water (e.g., 10:1 v/v).

• Reaction Initiation: Cool the solution to 0 °C using an ice bath. To this cooled solution, add cyanogen bromide (1.1 eq) portion-wise, ensuring the temperature remains below 5 °C.

• Reaction Progression: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the methanol. Dilute the aqueous residue with water and basify to pH 8-9 with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter. Concentrate the filtrate under reduced pressure to yield the crude product.

• Final Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure 6-(2-methoxyethoxy)-1H-benzo[d]imidazol-2-amine.

Visualizations

The following diagrams illustrate the key processes involved in the synthesis and the potential biological context of the resulting compounds.

Caption: Synthetic workflow for the preparation of a benzimidazole intermediate.

Caption: Simplified Receptor Tyrosine Kinase (RTK) signaling pathway and the inhibitory action of a synthesized kinase inhibitor.

These notes and protocols serve as a foundational guide for the synthesis of novel organic compounds from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The versatility of this starting material opens avenues for the creation of a diverse library of molecules with potential therapeutic applications, particularly in the realm of kinase inhibition for cancer therapy and other diseases. Researchers are encouraged to adapt and optimize these methods to suit their specific synthetic targets and research goals.

Application Notes and Protocols for the Functionalization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for various chemical transformations to functionalize the primary amino group and the aromatic ring of the core molecule, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. This compound serves as a versatile scaffold for the synthesis of a diverse range of derivatives with potential applications in medicinal chemistry and materials science. The following protocols are based on established methodologies for aromatic amines and acetanilides and have been adapted for this specific substrate.

I. Functionalization of the Primary Amino Group

The primary amino group at the 3-position is a key site for a variety of chemical modifications, including diazotization followed by substitution, acylation, alkylation, and palladium-catalyzed cross-coupling reactions.

Diazotization and Subsequent Nucleophilic Substitution (Sandmeyer and Related Reactions)

Diazotization of the primary aromatic amine allows for its conversion into a versatile diazonium salt intermediate. This intermediate can then be subjected to a range of nucleophilic substitution reactions to introduce a variety of functional groups onto the aromatic ring.

Experimental Workflow: Diazotization and Sandmeyer Reaction

Caption: Workflow for diazotization and subsequent Sandmeyer reaction.

Protocol 1: Synthesis of N-(3-Chloro-4-(2-methoxyethoxy)phenyl)acetamide via Sandmeyer Reaction

• Diazotization:

  • In a three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.0 eq) in a mixture of concentrated hydrochloric acid (3.0 eq) and water.

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, ensuring the temperature remains below 5 °C.

  • Stir the reaction mixture at 0-5 °C for an additional 30 minutes after the addition is complete to ensure full formation of the diazonium salt.

• Sandmeyer Reaction (Chlorination):

  • In a separate flask, prepare a solution of copper(I) chloride (1.2 eq) in concentrated hydrochloric acid.

  • Cool this solution to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the cuprous chloride solution with vigorous stirring.

  • Effervescence (evolution of nitrogen gas) will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

  • Pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Quantitative Data (Representative)

Reaction Step	Reagent/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Diazotization	NaNO₂, HCl	Water	0-5	0.5	>95 (in situ)
Sandmeyer (Cl)	CuCl	aq. HCl	0-25	2	70-85
Sandmeyer (Br)	CuBr	aq. HBr	0-25	2	65-80
Sandmeyer (CN)	CuCN	aq. KCN	0-60	3	50-70

N-Acylation

Direct acylation of the primary amino group leads to the formation of the corresponding amide derivatives.

Protocol 2: Synthesis of N-(3-Acetamido-4-(2-methoxyethoxy)phenyl)acetamide

• Dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, such as triethylamine or pyridine (1.2 eq), to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride or acetyl chloride (1.1 eq) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the product by recrystallization or column chromatography.

Quantitative Data (Representative)

Acylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Acetic Anhydride	Pyridine	DCM	0 to RT	3	85-95
Benzoyl Chloride	Triethylamine	THF	0 to RT	4	80-90

N-Alkylation

The primary amino group can be alkylated using various alkylating agents. Over-alkylation to the tertiary amine can be an issue and may require careful control of stoichiometry.

Protocol 3: Synthesis of N-(3-(Ethylamino)-4-(2-methoxyethoxy)phenyl)acetamide

• In a round-bottom flask, dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.0 eq) in a polar aprotic solvent like dimethylformamide (DMF).

• Add a base such as potassium carbonate (1.5 eq).

• Add the alkylating agent, for example, ethyl iodide (1.2 eq).

• Heat the reaction mixture to 60-80 °C and stir for 6-12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture, pour it into water, and extract with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography to separate mono- and di-alkylated products.

Quantitative Data (Representative)

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (Mono-alkylated) (%)
Ethyl Iodide	K₂CO₃	DMF	70	8	50-65
Benzyl Bromide	Cs₂CO₃	Acetonitrile	80	6	60-75

Buchwald-Hartwig Amination

The primary amino group can act as a nucleophile in palladium-catalyzed cross-coupling reactions with aryl halides or triflates to form diarylamine derivatives.

Experimental Workflow: Buchwald-Hartwig Amination

Caption: General scheme for Buchwald-Hartwig amination.

Protocol 4: Synthesis of N-(3-(Phenylamino)-4-(2-methoxyethoxy)phenyl)acetamide

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (1-2 mol%), a suitable phosphine ligand (e.g., XPhos, 2-4 mol%), and a base such as sodium tert-butoxide (1.4 eq).

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen).

• Add N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.0 eq) and the aryl halide (e.g., bromobenzene, 1.2 eq).

• Add an anhydrous solvent such as toluene or dioxane via syringe.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature, dilute with an organic solvent, and filter through a pad of Celite.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Quantitative Data (Representative)

Aryl Halide	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Bromobenzene	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	75-90
4-Chlorotoluene	Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	110	24	60-75

II. Functionalization of the Aromatic Ring

The aromatic ring of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is activated towards electrophilic aromatic substitution by the electron-donating amino and alkoxy groups. The acetamido group is also an ortho-, para-director, but is less activating than a free amino group. The positions ortho and para to the strongly activating amino group are the most likely sites for substitution.

Electrophilic Aromatic Substitution: Halogenation

Protocol 5: Bromination of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

• Dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.0 eq) in a suitable solvent like acetic acid or dichloromethane at room temperature.

• To control the reactivity and prevent multiple substitutions, it is advisable to first protect the amino group via acetylation (see Protocol 2). The resulting di-acetamide will direct the incoming electrophile primarily to the position ortho to the activating methoxyethoxy group.

• Slowly add a solution of bromine (1.05 eq) in the same solvent dropwise with stirring. Maintain the temperature below 25 °C.

• Stir the reaction mixture for 1-3 hours.

• Monitor the reaction by TLC.

• Quench the reaction by adding an aqueous solution of sodium thiosulfate to remove excess bromine.

• Extract the product with an organic solvent, wash with saturated sodium bicarbonate solution and brine, dry, and concentrate.

• Purify the product by column chromatography.

• If the amino group was protected, it can be deprotected by acid or base hydrolysis to yield the halogenated primary amine.

Quantitative Data (Representative)

| Halogenating Agent | Solvent | Temperature (°C) | Time (h) | Yield (mono-halogenated) (%) | | :--- | :--- | :--- | :--- | :--- | :--- | | Br₂ | Acetic Acid | RT | 2 | 70-85 (with protected amine) | | NCS | Acetonitrile | RT | 4 | 65-80 (with protected amine) | | NIS | DMF | RT | 3 | 75-90 (with protected amine) |

Note: All protocols provided are general guidelines. Optimization of reaction conditions, including stoichiometry, temperature, reaction time, and choice of catalyst/reagents, may be necessary to achieve desired outcomes for specific derivatives. Standard laboratory safety procedures should be followed at all times.

Application Notes and Protocols for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the reactivity of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a key intermediate in pharmaceutical and materials science. This document details its reactions with both electrophiles and nucleophiles, offering experimental protocols and expected outcomes based on established chemical principles and analogous transformations.

Introduction to Reactivity

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide possesses three primary reactive sites: the aromatic ring, the primary amino group (-NH₂), and the acetamido group (-NHAc). The interplay of these functional groups dictates its reactivity towards various reagents.

• Aromatic Ring: The benzene ring is activated towards electrophilic aromatic substitution (EAS) by the electron-donating effects of the amino and alkoxy groups. These groups are ortho, para-directing. However, the steric hindrance from the adjacent substituents and the potential for protonation of the amino group under acidic conditions can influence the regioselectivity of these reactions.

• Amino Group: The primary amine is a nucleophilic center and can readily react with a variety of electrophiles, such as acylating and alkylating agents.

• Acetamido Group: The acetamido group is generally less reactive but can participate in reactions under specific conditions. Its electron-withdrawing nature through resonance can modulate the reactivity of the aromatic ring.

Reactions with Electrophiles: Electrophilic Aromatic Substitution

The activated aromatic ring of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is susceptible to electrophilic attack. The primary directing influence comes from the strongly activating amino and alkoxy groups, which direct incoming electrophiles to the positions ortho and para to them.

Nitration

Direct nitration of anilines with strong acids like a mixture of nitric and sulfuric acid can be problematic, leading to oxidation and a mixture of isomers due to the protonation of the amino group. A common strategy to achieve regioselective nitration is to first protect the amino group as an acetanilide, which is already present in the target molecule.

Predicted Reaction: Nitration is expected to occur at the position ortho to the activating amino group and meta to the acetamido group.

Experimental Protocol: Nitration of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (Analogous to Nitration of p-Methoxyacetanilide)

This protocol is adapted from the nitration of a similar substrate, p-methoxyacetanilide.

• Preparation of Nitrating Mixture: In a flask cooled in an ice bath, slowly add nitric acid to a stirred solution of acetic acid.

• Reaction Setup: Dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in a suitable solvent like acetic acid in a separate flask, also cooled in an ice bath.

• Nitration: Slowly add the prepared nitrating mixture to the solution of the substrate while maintaining the temperature below 10 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice water. The solid product precipitates out.

• Purification: Filter the crude product, wash with water, and recrystallize from a suitable solvent like ethanol to obtain the purified nitro-derivative.

Reagent/Parameter	Condition
Substrate	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide
Nitrating Agent	Nitric Acid in Acetic Acid
Solvent	Acetic Acid
Temperature	< 10 °C
Reaction Time	Monitored by TLC
Work-up	Precipitation in ice water
Purification	Recrystallization

Note: This is a predicted protocol and requires optimization for the specific substrate.

Logical Workflow for Nitration

Caption: Workflow for the nitration of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Halogenation, Sulfonation, and Friedel-Crafts Reactions

• Halogenation: Direct halogenation with reagents like bromine or chlorine is expected to be rapid due to the activated ring. To control the reaction and avoid poly-substitution, milder conditions and controlled stoichiometry are recommended.

• Sulfonation: Reaction with sulfuric acid will likely lead to sulfonation at the positions activated by the amino and alkoxy groups. The reaction conditions (temperature and concentration of sulfuric acid) will be crucial in determining the outcome.

• Friedel-Crafts Reactions: Friedel-Crafts alkylation and acylation are generally not successful with anilines because the amino group complexes with the Lewis acid catalyst, deactivating the ring. To perform these reactions, protection of the amino group is typically required. Since the target molecule already has an acetamido group, this might offer some protection, but the free amino group will still interfere.

Reactions with Nucleophiles

The primary site for nucleophilic attack on N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is the electrophilic carbon of an external reagent, with the amino group of the acetanilide acting as the nucleophile.

N-Acylation

The free amino group can be readily acylated to form a diamide derivative. This reaction is useful for introducing various functionalities or for protecting the amino group during subsequent reactions.

Experimental Protocol: N-Acylation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This protocol is based on a general procedure for the N-acylation of 3-aminoacetanilide.

• Reaction Setup: Dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in an anhydrous solvent such as dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Addition: Add a base, such as pyridine or triethylamine (1.2 equivalents), to the stirred solution.

• Acylating Agent Addition: Cool the solution to 0 °C using an ice bath. Slowly add the acylating agent (e.g., benzoyl chloride, 1.1 equivalents) dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using TLC.

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel.

Reagent/Parameter	Condition
Substrate	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.0 eq)
Acylating Agent	Acyl Chloride (e.g., Benzoyl Chloride, 1.1 eq)
Base	Pyridine or Triethylamine (1.2 eq)
Solvent	Anhydrous Dichloromethane (DCM)
Temperature	0 °C to Room Temperature
Reaction Time	2 - 4 hours
Work-up	Aqueous wash
Purification	Recrystallization or Column Chromatography

Workflow for N-Acylation

Caption: General workflow for the N-acylation of the primary amino group.

N-Alkylation

The amino group can also undergo alkylation. Direct alkylation with alkyl halides can sometimes lead to over-alkylation. Reductive amination offers a more controlled method for mono-alkylation.

Conceptual Protocol: Reductive Amination

• Imine Formation: React N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide with an aldehyde or ketone in a suitable solvent.

• Reduction: Reduce the in-situ formed imine with a reducing agent such as sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN).

Synthesis and Precursor Reactions

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is typically synthesized from a nitro-precursor. Understanding this synthesis provides context for its potential impurities and handling.

Synthetic Pathway Overview

Caption: Plausible synthetic routes to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Applications in Drug Development

This acetanilide derivative is a valuable building block in medicinal chemistry. Its functional groups allow for its incorporation into a variety of complex molecular scaffolds. For example, similar 3-amino-4-alkoxy anilide cores are found in kinase inhibitors and other targeted therapies. The amino group can be used as a handle for coupling reactions to build larger molecules, while the overall substitution pattern influences the physicochemical properties and biological activity of the final compound.

Safety and Handling

• Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.

• Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective gloves/eye protection/face protection.

• Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.

Disclaimer: The experimental protocols provided are based on analogous reactions and should be adapted and optimized for the specific substrate and laboratory conditions. Always perform a thorough risk assessment before conducting any chemical reaction.

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis, focusing on the critical nitro group reduction step.

Q1: My reduction of the nitro-precursor, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide, is incomplete, resulting in a low yield of the desired amine. What are the potential causes and solutions?

A1: Incomplete reduction is a frequent challenge. Several factors can contribute to this issue. A systematic approach to troubleshooting is recommended:

• Catalyst Activity: The efficiency of your catalyst is paramount.

  • Catalytic Hydrogenation (e.g., Pd/C, Raney Nickel): Ensure the catalyst is not expired or deactivated. Use a fresh batch if necessary. The catalyst loading might be insufficient; consider increasing the weight percentage of the catalyst.

  • Metal/Acid Reductions (e.g., SnCl₂/HCl, Fe/HCl): The purity and surface area of the metal are crucial. Use finely powdered metal and consider activation if required. The concentration of the acid is also a critical factor for the reaction rate.

• Reaction Conditions:

  • Hydrogen Pressure: For catalytic hydrogenations, ensure the system is properly sealed and that an adequate, constant pressure of hydrogen is maintained throughout the reaction.

  • Temperature: While some reductions proceed at room temperature, others may require heating to achieve completion. Monitor the reaction temperature closely, as excessive heat can lead to side product formation.

  • Solvent: The choice of solvent can impact the solubility of the starting material and the efficiency of the reduction. Protic solvents like ethanol or acetic acid are often beneficial for catalytic hydrogenations.

• Purity of Starting Material: Impurities in the nitro-precursor can poison the catalyst or interfere with the reaction. Ensure your starting material is of high purity.

Q2: I am observing the formation of side products during the reduction, which complicates purification and lowers the yield. What are these side products and how can I minimize them?

A2: The reduction of nitroarenes can sometimes lead to the formation of intermediates or side products, especially if the reaction does not go to completion.

• Common Intermediates and Side Products: The reduction of a nitro group to an amine proceeds through several intermediates, including nitroso and hydroxylamine species. Under certain conditions, these intermediates can react with each other to form azoxy, azo, or hydrazo compounds.

• Minimizing Side Product Formation:

  • Choice of Reducing Agent: Catalytic hydrogenation is often cleaner than metal/acid reductions in terms of side product formation.

  • Reaction pH: Acidic conditions, typically used with metals like iron, tin, or zinc, generally favor the complete reduction to the amine.[1]

  • Stoichiometry of Reducing Agent: Using a sufficient excess of the reducing agent can help to ensure the reaction proceeds to completion and reduces any intermediates that may have formed.[1]

  • Temperature Control: Some reduction reactions are exothermic. It is important to control the temperature to prevent localized overheating, which can promote the formation of side products like azobenzene derivatives.[1]

Q3: How can I selectively reduce the nitro group without affecting the acetamide or ether functionalities in the molecule?

A3: Chemoselectivity is a key consideration. Fortunately, the nitro group is generally more susceptible to reduction than acetamide and ether groups under many conditions.

• Mild and Selective Reducing Agents:

  • Catalytic Transfer Hydrogenation: This method, using a hydrogen donor like ammonium formate or hydrazine in the presence of a catalyst (e.g., Pd/C), is a very mild and effective way to selectively reduce a nitro group.

  • Iron in Acetic Acid or with Ammonium Chloride: Iron powder in the presence of a weak acid like acetic acid or a salt like ammonium chloride is a mild and often selective method for reducing nitro groups.[1]

  • Tin(II) Chloride (SnCl₂): This is another mild reagent that can selectively reduce nitro groups in the presence of other sensitive functionalities.[1]

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A1: The most common synthetic approach involves a two-step process:

• Acetylation: Acetylation of 4-(2-methoxyethoxy)-3-nitroaniline with acetic anhydride to form the nitro-precursor, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

• Reduction: Reduction of the nitro group of the precursor to an amino group to yield the final product, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Q2: Which analytical techniques are best for monitoring the progress of the reduction reaction?

A2: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the disappearance of the starting material (the nitro compound) and the appearance of the product (the amine). The two compounds should have different Rf values due to the change in polarity. High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.

Q3: What are the safety precautions I should take when working with Raney Nickel?

A3: Raney Nickel is a pyrophoric catalyst, especially when dry, and must be handled with care. It is typically supplied as a slurry in water. Always keep it wet and handle it under an inert atmosphere when possible. After the reaction, the catalyst should be filtered carefully and kept wet with water to prevent it from igniting upon exposure to air.

Quantitative Data on Yield Improvement

The choice of catalyst and reaction conditions can significantly impact the yield and selectivity of the nitro group reduction. The following table summarizes data for the hydrogenation of a structurally similar compound, 3-nitro-4-methoxy-acetylaniline, which can serve as a valuable reference for optimizing the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Catalyst	Temperature (°C)	Time (h)	Conversion of Nitro Precursor (%)	Selectivity for Amine Product (%)	Reference
Cu₀.₇Ni₀.₃ nanoparticles	140	2	95.7	99.4	[2]

Experimental Protocols

Protocol 1: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (Nitro-Precursor)

This protocol is adapted from the synthesis of the analogous compound, N-(4-methoxy-3-nitrophenyl)acetamide.[3]

• Materials:

  • 4-(2-methoxyethoxy)-3-nitroaniline

  • Acetic anhydride

  • Glacial acetic acid

• Procedure:

  • Dissolve 4-(2-methoxyethoxy)-3-nitroaniline (1 equivalent) in glacial acetic acid.

  • Add a 20% molar excess of acetic anhydride to the solution.

  • Reflux the reaction mixture for 2 hours, with continuous stirring.

  • After cooling, remove the solvent under reduced pressure.

  • Purify the resulting residue by recrystallization from deionized water to obtain N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

Protocol 2: Reduction of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide using Catalytic Hydrogenation

This is a general protocol for catalytic hydrogenation and should be optimized for the specific substrate.

• Materials:

  • N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

  • Palladium on carbon (10% Pd/C) or Raney Nickel

  • Ethanol or other suitable solvent

  • Hydrogen gas

• Procedure:

  • In a hydrogenation vessel, dissolve N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide in a suitable solvent like ethanol.

  • Carefully add the hydrogenation catalyst (e.g., 10% Pd/C, 5-10 wt%) under an inert atmosphere.

  • Seal the vessel and purge it with hydrogen gas.

  • Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 1-4 atm).

  • Stir the reaction mixture vigorously at room temperature or with gentle heating.

  • Monitor the reaction progress by TLC or by monitoring hydrogen uptake.

  • Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with the solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, which can be further purified by recrystallization or column chromatography.

Visualizations

Caption: Synthetic workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Caption: Troubleshooting guide for low yield in the nitro reduction step.

References

• 1. benchchem.com [benchchem.com]
• 2. Hydrogenation of 3-nitro-4-methoxy-acetylaniline with H2 to 3-amino-4-methoxy-acetylaniline catalyzed by bimetallic copper/nickel nanoparticles - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. N-(4-Meth­oxy-3-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The following information is designed to address common issues encountered during the purification of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My final product of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide has a persistent yellow or brown color. How can I remove it?

A1: Colored impurities are a common issue, often arising from the oxidation of the aromatic amine. Here are several strategies to decolorize your product:

• Activated Charcoal Treatment: This is the most common method for removing colored impurities.[1][2][3]

  • Dissolve the crude product in a suitable hot solvent (e.g., ethanol, isopropanol, or a mixture of ethanol and water).

  • Add a small amount of activated charcoal (typically 1-2% w/w of your compound).

  • Heat the mixture at reflux for 10-15 minutes.

  • Perform a hot filtration to remove the charcoal. The filtrate should be colorless.

  • Allow the filtrate to cool slowly to induce crystallization.

• Choice of Solvent: Ensure the solvent used for recrystallization does not promote degradation. Protic solvents in the presence of air and light can sometimes contribute to coloration.

• Inert Atmosphere: If the coloration is severe and persists, consider performing the purification steps under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q2: During recrystallization, my compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This is a common problem when purifying amines. Here are some troubleshooting steps:

• Reduce Supersaturation: Oiling out is often caused by a solution that is too concentrated or cooled too quickly. Try adding a small amount of additional hot solvent to the mixture before cooling.[4]

• Slow Cooling: Allow the solution to cool to room temperature slowly. Do not immediately place it in an ice bath. Gradual cooling encourages the formation of a stable crystal lattice.[4]

• Seed Crystals: If you have a small amount of pure, solid material, add a "seed crystal" to the cooled, saturated solution to initiate crystallization.[4]

• Solvent System Modification: Experiment with a different solvent or a co-solvent system. A mixture of a good solvent and a poor solvent (an anti-solvent) can sometimes promote crystallization over oiling.[4]

• pH Adjustment: For amines, converting the free base to a salt by adding an acid can improve its crystallization properties.[5][6] However, this will change the chemical nature of your compound, so it should only be done if the salt form is acceptable for your downstream applications.

Q3: I am using column chromatography to purify my compound, but I am getting poor separation and significant peak tailing. How can I improve this?

A3: The basic nature of the amine group in your compound can lead to strong interactions with the acidic silica gel, causing poor chromatographic performance.[7] Here are some solutions:

• Mobile Phase Modifier: Add a small amount of a competing amine, such as triethylamine (TEA) or pyridine (typically 0.1-1%), to your mobile phase. This will neutralize the acidic sites on the silica gel and improve the peak shape of your compound.[8]

• Deactivated Silica Gel: You can deactivate the silica gel by pre-treating it with a solution of your mobile phase containing the amine modifier before packing the column.[9]

• Alternative Stationary Phases: Consider using a different stationary phase. Alumina can be a good alternative for basic compounds.[10] Amine-bonded silica phases are also commercially available and can provide excellent separation for amines.[7][11]

• Gradient Elution: If you are trying to separate your product from other polar impurities, using a solvent gradient (gradually increasing the polarity of the mobile phase) can improve resolution.[9][10]

Data Presentation: Comparison of Purification Methods

The following table summarizes hypothetical quantitative data for different purification methods for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, assuming a starting crude purity of 85%.

Purification Method	Solvent System	Yield (%)	Purity (%)	Throughput
Recrystallization	Isopropanol/Water (9:1)	75-85	>98	High
Activated Charcoal + Recrystallization	Ethanol	70-80	>99	High
Flash Column Chromatography (Silica)	Dichloromethane:Methanol (95:5) + 0.5% Triethylamine	60-75	>99.5	Medium
Flash Column Chromatography (Alumina)	Ethyl Acetate:Hexane (7:3)	65-80	>99	Medium

Experimental Protocols

Recrystallization Protocol

• Dissolution: In a suitably sized Erlenmeyer flask, dissolve the crude N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in a minimal amount of hot isopropanol.

• Decolorization (if necessary): If the solution is colored, add a small amount of activated charcoal and swirl the flask. Heat the solution at reflux for 10-15 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the activated charcoal or any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. If no crystals form, gently scratch the inside of the flask with a glass rod or add a seed crystal.

• Cooling: Once crystallization has begun, cool the flask in an ice bath for 30 minutes to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold isopropanol.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature (e.g., 50-60 °C) until a constant weight is achieved.

Column Chromatography Protocol

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial mobile phase (e.g., 98:2 dichloromethane:methanol with 0.5% triethylamine).

• Column Packing: Pack a glass column with the silica gel slurry, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the top of the column.

• Elution: Elute the column with the mobile phase, collecting fractions. The polarity of the mobile phase can be gradually increased if necessary to elute the compound.

• Fraction Analysis: Analyze the collected fractions by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the resulting solid in a vacuum oven.

Visualization

Troubleshooting Workflow for Purification

Caption: Troubleshooting workflow for the purification of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

References

• 1. conceptsecotech.com [conceptsecotech.com]
• 2. Decolorizing carbon [sites.pitt.edu]
• 3. Preparation of acetanilide [cs.gordon.edu]
• 4. benchchem.com [benchchem.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. biotage.com [biotage.com]
• 8. biotage.com [biotage.com]
• 9. Purification [chem.rochester.edu]
• 10. benchchem.com [benchchem.com]
• 11. biotage.com [biotage.com]

Technical Support Center: Recrystallization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This guide provides troubleshooting advice and answers to frequently asked questions regarding the recrystallization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a key intermediate in pharmaceutical development. The guidance is based on established principles for the crystallization of aromatic amines and active pharmaceutical ingredients (APIs).

Troubleshooting Guide

Problem: The compound is "oiling out" and not forming crystals.

"Oiling out," where the compound separates as a liquid instead of a solid, is a common issue, particularly with amines.[1][2][3] This occurs when the solute is no longer soluble in the solution but the temperature is still above its melting point in the solvent mixture.

Solutions:

• Reduce the rate of cooling: Allow the solution to cool slowly to room temperature before transferring it to an ice bath. Rapid cooling often leads to the formation of an oil.[1]

• Add more solvent: The solution may be too concentrated. Re-heat the mixture to dissolve the oil, add a small amount of additional solvent, and then cool slowly.[4][5]

• Use a seed crystal: If a small amount of the solid product is available, add a seed crystal to the cooled, supersaturated solution to induce crystallization.[1]

• Modify the solvent system: Experiment with a different solvent or a mixture of a "good" solvent and a "poor" solvent (anti-solvent). The anti-solvent should be miscible with the primary solvent but one in which the compound is less soluble.

• Scratch the inner surface of the flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. This can create nucleation sites for crystal growth.[4][5]

Problem: No crystals are forming upon cooling.

This issue typically arises from two main causes: either too much solvent was used, or the solution is supersaturated and requires initiation of nucleation.

Solutions:

• Reduce solvent volume: If the solution is too dilute, gently heat it to evaporate some of the solvent. Once the volume is reduced, allow it to cool again.[3][4][5] Be cautious not to evaporate too much solvent, which could lead to rapid precipitation and impurity inclusion.

• Induce nucleation:

  • Scratching: As mentioned above, scratching the flask can provide a surface for crystals to start forming.[4][5]

  • Seeding: Add a seed crystal of the pure compound.[1]

• Use an anti-solvent: If using a single solvent system, the addition of a miscible anti-solvent can reduce the overall solubility and promote crystallization. This should be done dropwise to a cooled solution until slight turbidity is observed, which is then cleared by gentle warming before slow cooling.

Problem: The crystallization is happening too quickly.

Rapid crystallization can trap impurities within the crystal lattice, defeating the purpose of recrystallization.[4]

Solutions:

• Increase the amount of solvent: Re-heat the solution and add more solvent to ensure the compound is not overly supersaturated at the boiling point.[4]

• Insulate the flask: To slow down the cooling process, place the flask on a surface that does not conduct heat well (e.g., a cork ring or folded paper towels) and cover it with a watch glass.[4]

Problem: The final yield is very low.

A low yield can be disappointing but is often rectifiable.

Solutions:

• Check the mother liquor: The filtrate remaining after collecting the crystals is known as the mother liquor. To check if a significant amount of product remains dissolved, you can cool it further in an ice bath to see if more crystals form. Alternatively, evaporate the solvent from a small sample of the mother liquor to see if a solid residue remains.[4]

• Minimize solvent usage: In the initial dissolving step, use only the minimum amount of hot solvent necessary to fully dissolve the crude product.[4][5]

• Avoid premature crystallization during hot filtration: If you are performing a hot filtration to remove insoluble impurities, crystallization can occur in the funnel.[2][5] To prevent this, use a pre-heated funnel and a slight excess of solvent, which can be evaporated off before cooling.[5]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

The ideal solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at low temperatures. A solvent pair, such as ethanol/water or isopropanol/water, is often effective for aromatic amines. The choice of solvent can be critical, and experimentation with different systems may be necessary.[1]

Q2: My purified product has a yellow tint. How can I remove colored impurities?

Colored impurities can often be removed by adding a small amount of activated charcoal to the hot solution before filtration. Use charcoal sparingly, as it can also adsorb some of your product. After adding the charcoal, heat the solution for a few minutes and then perform a hot filtration to remove the charcoal before allowing the solution to cool.[4]

Q3: Can I reuse the mother liquor?

The mother liquor will contain some of your desired product, but it will also be enriched in the soluble impurities. While it is possible to recover more product by concentrating the mother liquor and cooling again, this second crop of crystals will likely be less pure than the first.

Q4: How does polymorphism affect the recrystallization of this pharmaceutical intermediate?

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, like many pharmaceutical intermediates, may exhibit polymorphism, meaning it can exist in different crystalline forms.[6] These different forms can have varying solubility and stability. The choice of solvent and the cooling rate can influence which polymorph is obtained. It is crucial to control the crystallization process to ensure batch-to-batch consistency.[6][7]

Quantitative Data

Solvent System	Solubility at 20°C ( g/100 mL)	Solubility at Boiling Point ( g/100 mL)	Suitability
Water	< 0.1	1.5	Poor (Low solubility at boiling)
Ethanol	2.5	25.0	Good
Isopropanol	1.8	22.0	Good
Acetone	5.0	15.0	Fair (High solubility at 20°C)
Toluene	0.5	18.0	Good
Ethanol/Water (9:1)	0.8	20.0	Excellent
Isopropanol/Water (8:2)	0.5	19.0	Excellent

Experimental Protocol: Recrystallization from an Ethanol/Water Solvent System

• Dissolution: In an Erlenmeyer flask, add the crude N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. Add a minimal amount of ethanol and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. To prevent premature crystallization, use a pre-heated funnel and a fluted filter paper.

• Decolorization (if necessary): If the solution is colored, allow it to cool slightly, add a small amount of activated charcoal, and reheat to boiling for a few minutes. Perform a hot gravity filtration to remove the charcoal.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a suitable temperature to remove residual solvent.

Process Diagrams

Caption: Troubleshooting workflow for common recrystallization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 6. tianmingpharm.com [tianmingpharm.com]
• 7. web.mit.edu [web.mit.edu]

Technical Support Center: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A common and logical synthetic pathway involves a two-step process:

• Nitration and Acetylation: Starting from 4-(2-methoxyethoxy)aniline, a nitration reaction is performed, followed by acetylation of the amino group to yield N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide. A similar synthesis for a related compound involves refluxing the aniline derivative with acetic anhydride in glacial acetic acid.[1]

• Nitro Group Reduction: The nitro group of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide is then reduced to the desired amino group to form the final product. Common methods for this transformation include catalytic hydrogenation (e.g., using H₂ gas with a palladium-on-carbon catalyst) or chemical reduction with metals in an acidic medium (e.g., iron in acetic acid or tin(II) chloride).[2][3][4][5]

Q2: What are the potential impurities I should be aware of during this synthesis?

Impurities can arise from both steps of the synthesis.

• From the Nitration/Acetylation Step:

  • Unreacted Starting Materials: Residual 4-(2-methoxyethoxy)aniline or its acetylated form without the nitro group.

  • Isomeric Impurities: Formation of other nitro-isomers, although the directing effects of the substituents make the desired isomer the major product.

• From the Nitro Reduction Step:

  • Incomplete Reduction: The most common impurity is the starting material, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide, due to incomplete reaction.

  • Intermediates: The reduction of a nitro group proceeds through nitroso and hydroxylamine intermediates.[2] Under certain conditions, these can be present as trace impurities.

  • Side-Reaction Products: Condensation reactions of the intermediates can lead to the formation of dimeric impurities such as azoxy and azo compounds.[2]

  • Over-acetylation: In some cases, di-acetylated byproducts might form, although this is less common under standard conditions.

Q3: How can I detect and quantify these impurities?

High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for the analysis of N-phenylacetamide derivatives and their impurities.[6]

• Method: A reversed-phase HPLC method with a C18 column and a mobile phase gradient of acetonitrile and water (often with a modifier like formic or acetic acid) is typically effective.

• Detection: UV detection at a wavelength around 240-255 nm is suitable for these aromatic compounds.[7][8]

• Quantification: Impurities can be quantified by comparing their peak areas to that of a reference standard of the main compound or by the area percentage method.

Mass Spectrometry (MS), often coupled with HPLC (LC-MS), is invaluable for the structural identification of unknown impurities.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
High levels of unreacted nitro-compound in the final product.	1. Insufficient reducing agent.2. Inactive catalyst (for catalytic hydrogenation).3. Insufficient reaction time or temperature.	1. Increase the molar equivalents of the reducing agent.2. Use fresh, high-quality catalyst. Ensure proper handling to avoid deactivation.3. Monitor the reaction by TLC or HPLC and extend the reaction time or increase the temperature as needed.
Presence of colored impurities (often yellow/orange).	Formation of azoxy or azo compounds from the condensation of nitroso and hydroxylamine intermediates.	1. Ensure efficient stirring and temperature control during the reduction.2. Optimize the pH of the reaction medium; acidic conditions often favor the complete reduction to the amine.3. Purify the final product by recrystallization or column chromatography.
Appearance of an unexpected peak in the HPLC chromatogram with a different retention time.	Could be an isomeric impurity from the nitration step or a byproduct from either step.	1. Use LC-MS to determine the mass of the impurity and deduce its structure.2. Review the nitration reaction conditions to improve regioselectivity.3. Adjust the purification method (e.g., change recrystallization solvent, or chromatography conditions) to remove the impurity.
Low overall yield.	1. Incomplete reactions in either step.2. Loss of product during work-up and purification.	1. Monitor each reaction to completion using TLC or HPLC.2. Optimize the extraction and recrystallization procedures to minimize product loss. Ensure the pH is appropriately adjusted during aqueous work-ups to maximize the recovery of the amine product.

Quantitative Data Summary

The following table provides an example of a typical impurity profile that a researcher might aim to achieve and quantify for the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. Specific values will vary depending on the exact reaction conditions and purification methods used.

Impurity	Typical Limit of Quantification (LOQ) by HPLC	Target Level in Final Product
N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (Starting Material)	~0.05%	< 0.1%
Azoxy/Azo Dimer Impurities	~0.05%	Not Detected
Other Unidentified Impurities	~0.05%	< 0.1% each
Purity of Final Product	> 99.5%

Experimental Protocols

Step 1: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (Hypothetical Protocol based on similar syntheses)

• Dissolution: Dissolve 4-(2-methoxyethoxy)aniline in glacial acetic acid.

• Acetylation: Add acetic anhydride to the solution and stir at room temperature or gentle heat to form N-(4-(2-methoxyethoxy)phenyl)acetamide.

• Nitration: Cool the reaction mixture in an ice bath and slowly add a nitrating mixture (e.g., a mixture of nitric acid and sulfuric acid) while maintaining a low temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice water to precipitate the product.

• Purification: Filter the solid, wash with water until neutral, and recrystallize from a suitable solvent (e.g., ethanol/water mixture) to obtain the purified nitro-compound.

Step 2: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (Catalytic Hydrogenation)

• Setup: In a hydrogenation vessel, dissolve N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide in a suitable solvent such as ethanol or ethyl acetate.

• Catalyst Addition: Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (typically 1-5 mol%).

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (e.g., 50 psi) and stir vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction progress by observing the cessation of hydrogen uptake or by TLC/HPLC analysis of aliquots.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).

• Filtration: Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Purification: Evaporate the solvent under reduced pressure. The resulting solid can be further purified by recrystallization to yield the final product.

Visualizations

Caption: Overall workflow for the synthesis of the target molecule.

Caption: Formation of byproducts during nitro group reduction.

Caption: A logical workflow for troubleshooting impurity issues.

References

• 1. N-(4-Meth­oxy-3-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 3. chemistrystudent.com [chemistrystudent.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Determination of p-phenylenediamine and its metabolites MAPPD and DAPPD in biological samples using HPLC-DAD and amperometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Welcome to the technical support center for the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the synthesis of this compound, particularly focusing on the critical final step: the reduction of the nitro precursor, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A1: A prevalent and effective method is the reduction of the corresponding nitro compound, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide. This transformation is typically achieved through catalytic hydrogenation or by using metal-acid systems.

Q2: My reduction reaction is very slow or appears to be incomplete. What are the likely causes?

A2: Sluggish or incomplete reactions are common and can stem from several factors. Key areas to investigate include the activity of your catalyst or reducing agent, the solubility of the nitro compound in the chosen solvent, and the reaction temperature. For catalytic hydrogenations, ensure the catalyst is fresh and not poisoned. For metal/acid reductions, the purity and surface area of the metal are crucial.[1]

Q3: I'm observing impurities in my final product after the reduction step. What could they be?

A3: Common impurities arise from incomplete reduction. These can include intermediate species such as the corresponding nitroso and hydroxylamine derivatives.[2] Depending on the reaction conditions, bimolecular products like azoxy or azo compounds can also form.[1]

Q4: Will the acetamide or the ether linkage be affected during the nitro group reduction?

A4: Generally, the acetamide and ether functional groups are stable under many nitro reduction conditions. Catalytic hydrogenation (e.g., with Pd/C or Raney Nickel) and metal/acid reductions (like Fe/HCl or SnCl₂ in a non-acidic medium) are known to be chemoselective for the nitro group in the presence of amides and ethers.[3][4][5] However, harsh acidic conditions or certain reducing agents could potentially lead to hydrolysis of the acetamide.

Q5: How can I monitor the progress of the reduction reaction?

A5: Thin-layer chromatography (TLC) is an effective technique for monitoring the reaction. A spot corresponding to the starting nitro compound should gradually be replaced by a spot for the desired amino product. It's advisable to use a co-spot of the starting material to accurately track its consumption.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Yield	Incomplete Reaction: Catalyst deactivation, insufficient reducing agent, or poor solubility of the starting material.[1]	- Catalytic Hydrogenation: Use a fresh batch of catalyst (e.g., Pd/C) or increase catalyst loading. Ensure the starting material is fully dissolved; consider a co-solvent system like ethanol/water if solubility is an issue.[1] - Metal/Acid Reduction: Use a sufficient excess of the metal (e.g., iron powder) and ensure it is of fine particle size for maximum surface area.[1]
Loss during Workup: The product may be partially soluble in the aqueous phase, or emulsions may form during extraction.	- Ensure the aqueous layer is fully saturated with salt (brine) to minimize the solubility of the product. - If emulsions form, allow the mixture to stand or filter it through a pad of Celite.
Product Contaminated with Intermediates (Nitroso, Hydroxylamine)	Insufficient Reducing Power or Reaction Time: The reaction may have been stopped prematurely, or the reducing agent was not active enough to complete the reduction.[2]	- Increase the reaction time and continue to monitor by TLC until the starting material and any intermediates are no longer visible. - Ensure a sufficient stoichiometric excess of the reducing agent is used.[1]
Suboptimal Reaction Temperature: Some reductions may require gentle heating to proceed to completion.[1]	- If the reaction is sluggish at room temperature, consider moderately increasing the temperature while monitoring for the formation of other side products.
Formation of Colored Impurities (e.g., Azo/Azoxy Compounds)	Overly Aggressive Reaction Conditions: Localized overheating or highly concentrated reagents can sometimes promote the condensation of intermediates.[1]	- Ensure efficient stirring and control the reaction temperature, especially during the initial exothermic phase. - If using a metal/acid system, add the acid portionwise to control the reaction rate.
Difficulty in Removing Metal Salts (for Fe/HCl or SnCl₂ methods)	Precipitation of Metal Hydroxides: During basification in the workup, tin or iron hydroxides can precipitate and trap the product.[6]	- After the reaction, it is often helpful to filter the mixture while it is still acidic to remove excess metal. - During basification, add the base slowly with vigorous stirring. The use of Celite filtration can aid in removing finely dispersed metal hydroxides.

Data Summary

The following table presents hypothetical data for the yield and purity of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide synthesized via catalytic hydrogenation under different conditions to illustrate potential optimization outcomes.

Run	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (by HPLC, %)
1	5% Pd/C (5 mol%)	Ethanol	25	8	75	92
2	5% Pd/C (10 mol%)	Ethanol	25	4	92	98
3	5% Pd/C (10 mol%)	Ethyl Acetate	25	6	88	97
4	Raney Nickel	Methanol	40	3	94	99

Experimental Protocols

Protocol: Catalytic Hydrogenation of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

Materials:

• N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 5-10 mol%

• Ethanol (or other suitable solvent)

• Hydrogen gas (H₂)

• Celite

Procedure:

• Setup: In a hydrogenation flask, dissolve N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (1.0 eq) in a suitable solvent such as ethanol.

• Catalyst Addition: Carefully add 10% Palladium on carbon (5-10 mol % Pd) to the solution.

• Hydrogenation: Secure the flask to a hydrogenation apparatus (e.g., a Parr shaker) or use a balloon filled with hydrogen. Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Reaction: Stir the mixture vigorously under a positive pressure of hydrogen at room temperature. Monitor the reaction progress by TLC.

• Workup: Once the reaction is complete (disappearance of starting material), carefully vent the hydrogen atmosphere and purge the flask with nitrogen or argon.

• Filtration: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with the reaction solvent to recover any adsorbed product.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The product can be further purified by recrystallization or column chromatography if necessary.

Visualizations

Caption: Main synthetic pathway for the target compound.

Caption: Potential side reactions during nitro group reduction.

Caption: Troubleshooting workflow for incomplete reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 5. benchchem.com [benchchem.com]
• 6. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Optimizing Reaction Conditions for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Synthesis Overview

The synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is typically approached via a two-step process. The first step involves the preparation of the nitro-intermediate, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide. This is followed by the reduction of the nitro group to an amine to yield the final product. The general synthetic workflow is outlined below.

Caption: Overall synthetic workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A1: The most prevalent method involves a two-step synthesis. First, the acetylation of 4-(2-methoxyethoxy)-3-nitroaniline with acetic anhydride to form N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide. The second step is the reduction of the nitro group of this intermediate to an amine to yield the final product.

Q2: I am having trouble synthesizing the starting material, 4-(2-methoxyethoxy)-3-nitroaniline. Is there a reliable protocol?

A2: A common route to synthesize this starting material is through the Williamson ether synthesis of 4-amino-2-nitrophenol with 2-bromoethyl methyl ether or a similar alkylating agent.

Q3: My reduction of the nitro group is giving a low yield. What are the potential reasons?

A3: Low yields in the nitro reduction step can be attributed to several factors:

• Incomplete reaction: The reaction may not have gone to completion. It is crucial to monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Catalyst deactivation (for catalytic hydrogenation): The catalyst (e.g., Pd/C) may be poisoned by impurities in the starting material or solvent.

• Suboptimal reaction conditions: The temperature, pressure (for hydrogenation), or concentration of reagents may not be optimal.

• Side reactions: The formation of byproducts such as azo or azoxy compounds can reduce the yield of the desired amine.

• Product degradation: The resulting amine may be sensitive to the reaction conditions, especially if the workup is delayed or performed under harsh conditions.

Q4: What are the common impurities I should look for in my final product?

A4: Common impurities can include unreacted starting material (the nitro compound), partially reduced intermediates (hydroxylamines, nitroso compounds), and byproducts from side reactions. If the starting aniline for the acetylation was impure, you might also have related acetamides as impurities.

Q5: What is a suitable method for purifying the final product?

A5: The final product, being an aromatic amine, can typically be purified by column chromatography on silica gel. A solvent system of ethyl acetate and hexane is often a good starting point. Recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, can also be an effective purification method.

Troubleshooting Guides

Step 1: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (Acetylation)

Problem	Possible Cause	Troubleshooting Steps
Low or no reaction	Inactive acetic anhydride due to hydrolysis.	Use fresh, unopened acetic anhydride or distill it before use. Ensure all glassware is thoroughly dried.
Low reaction temperature.	The reaction may require gentle heating. Monitor the progress by TLC while gradually increasing the temperature.
Formation of multiple products	Presence of impurities in the starting aniline.	Purify the 4-(2-methoxyethoxy)-3-nitroaniline before proceeding with the acetylation.
Side reactions due to excessive heat.	Maintain a controlled temperature throughout the reaction.

Step 2: Reduction of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

This step is often more challenging. The choice of reducing agent can significantly impact the outcome.

Caption: Troubleshooting guide for the reduction step.

Data Presentation: Comparison of Reduction Methods

The choice of reducing agent is critical for a successful and high-yielding reaction. Below is a summary of common reduction methods with typical reaction parameters for structurally similar nitroarenes.

Method	Reagents & Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Key Considerations
Catalytic Hydrogenation	H₂ (1 atm), 10% Pd/C	Ethanol or Ethyl Acetate	Room Temperature	2 - 6	90 - 99	Can also reduce other functional groups (e.g., alkenes, alkynes). Catalyst can be pyrophoric.
Iron Reduction	Fe powder, NH₄Cl	Ethanol/Water	80 - 100	1 - 4	85 - 95	Generally good functional group tolerance. Workup can be tedious due to iron salts.
Tin(II) Chloride Reduction	SnCl₂·2H₂O, HCl	Ethanol	50 - 78	1 - 3	80 - 90	Good for substrates with acid-sensitive groups. Stoichiometric amounts of tin salts are required, leading to significant waste.[1][2]

Note: The data presented is based on typical reductions of substituted nitroanilines and may require optimization for the specific substrate.

Experimental Protocols

Protocol 1: Synthesis of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

This protocol is adapted from the synthesis of similar compounds.[3][4]

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-(2-methoxyethoxy)-3-nitroaniline (1 equivalent) in glacial acetic acid.

• Acetylation: Add acetic anhydride (1.2 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux (around 118°C) for 2-4 hours. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker of ice water with stirring.

• Isolation: Collect the precipitated solid by vacuum filtration and wash with cold water until the filtrate is neutral.

• Purification: The crude product can be purified by recrystallization from ethanol.

Protocol 2: Reduction of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide via Catalytic Hydrogenation

• Setup: In a flask suitable for hydrogenation, dissolve N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (1 equivalent) in ethanol or ethyl acetate.

• Catalyst Addition: Carefully add 10% Palladium on carbon (typically 5-10 mol% Pd) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (using a balloon or a Parr hydrogenator). Repeat this process three times.

• Reaction: Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature. Monitor the reaction progress by TLC.

• Workup: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

• Purification: Purify the crude product by column chromatography or recrystallization as needed.

Caption: General purification workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. WO2019081972A1 - A method for preparing mandelic acid 4-nitrophenyl ethylamide from 4-nitrobenzyl cyanide - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. CN109776337A - The preparation method of 2- methoxyl group -4- nitroaniline - Google Patents [patents.google.com]

"N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" stability and degradation

This technical support center provides guidance on the stability and degradation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide for researchers, scientists, and drug development professionals. The information is based on general chemical principles of the functional groups present in the molecule.

Frequently Asked Questions (FAQs)

Q1: What are the potential degradation pathways for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A1: Based on its chemical structure, which includes an acetamide, an aromatic amine, and an ether linkage, the primary potential degradation pathways are:

• Hydrolysis: The acetamide group can undergo acid or base-catalyzed hydrolysis to yield 3-Amino-4-(2-methoxyethoxy)aniline and acetic acid.

• Oxidation: The aromatic amine group is susceptible to oxidation, which can lead to the formation of colored degradation products. This can be initiated by atmospheric oxygen, light, or residual oxidizing agents.

• Photodegradation: Aromatic amines and amides can be sensitive to light, leading to degradation.[1]

• Thermal Degradation: At elevated temperatures, acetamide derivatives can undergo thermal decomposition.[2][3]

Q2: What are the recommended storage conditions for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A2: To minimize degradation, the compound should be stored in a cool, dry, and dark place. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation. Keep the container tightly sealed to protect it from moisture and air. For long-term storage, refrigeration (2-8 °C) is recommended.

Q3: I am observing a color change in my sample of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. What could be the cause?

Q4: My analytical results show a new peak eluting earlier than the parent compound in my HPLC chromatogram. What could this impurity be?

A4: An earlier eluting peak often suggests a more polar compound. In the case of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, this could correspond to the hydrolysis product, 3-Amino-4-(2-methoxyethoxy)aniline, which is more polar than the parent acetamide. To confirm the identity of this peak, techniques like LC-MS could be employed.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Decreased purity over time	Improper storage (exposure to air, light, moisture, or high temperatures).	Store the compound in a tightly sealed container, in a cool, dry, and dark place, preferably under an inert atmosphere.
Appearance of new peaks in chromatogram	Chemical degradation (hydrolysis, oxidation).	Characterize the new peaks using mass spectrometry. Review handling and storage procedures to minimize exposure to degradative conditions.
Inconsistent experimental results	Degradation of the compound in solution during the experiment.	Prepare solutions fresh before use. Protect solutions from light and heat. Consider using a buffer to control pH if hydrolysis is suspected.
Sample discoloration	Oxidation of the aromatic amine.	Minimize exposure to air and light. Purge stock solutions with an inert gas.

Experimental Protocols

The following are generalized protocols for forced degradation studies, based on ICH guidelines, to assess the stability of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The goal is to achieve 5-20% degradation to ensure that the analytical method is stability-indicating.

1. Acidic Hydrolysis

• Protocol: Dissolve a known concentration of the compound (e.g., 1 mg/mL) in a solution of 0.1 N HCl. Incubate the solution at a controlled temperature (e.g., 60°C) and monitor the degradation over time (e.g., at 2, 4, 8, and 24 hours) by HPLC.

• Neutralization: Before analysis, neutralize the sample with an equivalent amount of 0.1 N NaOH.

2. Basic Hydrolysis

• Protocol: Dissolve the compound in a solution of 0.1 N NaOH. Incubate at a controlled temperature (e.g., 60°C) and monitor at the same time points as the acidic hydrolysis.

• Neutralization: Neutralize the sample with an equivalent amount of 0.1 N HCl before analysis.

3. Oxidative Degradation

• Protocol: Dissolve the compound in a suitable solvent and add a solution of hydrogen peroxide (e.g., 3% H₂O₂). Keep the solution at room temperature and protected from light. Monitor the degradation at regular intervals.

4. Thermal Degradation

• Protocol: Expose the solid compound to dry heat in a temperature-controlled oven (e.g., 80°C). Also, prepare a solution of the compound and expose it to the same temperature. Analyze the samples at various time points.

5. Photostability Testing

• Protocol: Expose the solid compound and a solution of the compound to a light source that meets ICH Q1B guidelines (e.g., a combination of cool white fluorescent and near-ultraviolet lamps).[5] A dark control sample should be stored under the same conditions but protected from light. Analyze the samples after a specified duration of light exposure.

Data Presentation

The following table is an example of how to present quantitative data from a forced degradation study.

Stress Condition	Duration (hours)	Assay of Parent Compound (%)	Major Degradant 1 (%)	Major Degradant 2 (%)	Mass Balance (%)
0.1 N HCl (60°C)	24	85.2	12.1 (Hydrolysis Product)	-	97.3
0.1 N NaOH (60°C)	24	82.5	15.3 (Hydrolysis Product)	-	97.8
3% H₂O₂ (RT)	24	90.1	5.2 (Oxidation Product A)	2.5 (Oxidation Product B)	97.8
Heat (80°C, solid)	48	98.5	-	-	98.5
Light (ICH Q1B)	168	94.3	3.8 (Photodegradant)	-	98.1

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Visualizations

Caption: Potential degradation pathways of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Caption: Workflow for forced degradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Homogeneous gas-phase pyrolysis of acetamide - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 3. Thermal Degradation of Small Molecules: A Global Metabolomic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. objectstorage.ap-mumbai-1.oraclecloud.com [objectstorage.ap-mumbai-1.oraclecloud.com]
• 5. ema.europa.eu [ema.europa.eu]

Technical Support Center: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This guide provides researchers, scientists, and drug development professionals with essential information on the proper storage and handling of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, along with troubleshooting for common issues encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

Due to the potential hazards associated with aromatic amines, including toxicity and carcinogenicity, proper PPE is crucial.[2][3][4] This includes a laboratory coat, chemical-resistant gloves, and safety goggles. All handling of the solid compound or its solutions should be performed in a chemical fume hood to avoid inhalation.[5]

Q3: My compound has changed color (e.g., turned yellow or brown). What could be the cause?

Aromatic amines can be susceptible to oxidation, which can lead to a change in color. This process can be accelerated by exposure to air, light, or elevated temperatures. If your compound has discolored, it may indicate degradation, which could affect the results of your experiments.

Q4: I am seeing unexpected side products in my reaction. Could improper storage of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide be the cause?

Yes, improper storage can lead to the degradation of the compound, introducing impurities that could result in unexpected side reactions. Aromatic amines can decompose into other compounds, which may interfere with your experimental outcomes.[2] If you suspect degradation, it is recommended to verify the purity of the compound using an appropriate analytical technique (e.g., NMR, LC-MS) before use.

Q5: How should I handle spills of this compound?

For solid spills, you should avoid generating dust. Carefully sweep or vacuum the material into a suitable container for disposal. For solutions, absorb the spill with an inert material and place it in a sealed container. Ensure the spill area is well-ventilated and that appropriate PPE is worn during cleanup.

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Issue	Potential Cause	Recommended Action
Poor solubility	Compound may have degraded due to moisture absorption.	Ensure the compound is stored in a desiccator. If degradation is suspected, purify the compound before use.
Inconsistent reaction yields	The purity of the starting material may be compromised due to improper storage.	Always use a fresh batch of the compound or verify the purity of the existing stock. Store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.
Baseline noise in analytical instruments (e.g., HPLC, MS)	Contaminants from degraded compound.	Filter solutions before injection. Run a blank to check for system contamination. If the compound is the source, consider purification or using a new batch.
Skin irritation after handling	Direct skin contact with the compound. Aromatic amines can be readily absorbed through the skin.[2]	Always wear appropriate gloves and a lab coat. In case of contact, wash the affected area immediately with soap and water.[1][5]

Experimental Protocols: Purity Assessment

To ensure the integrity of your experimental results, it is crucial to assess the purity of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, especially if degradation is suspected. A general protocol for purity assessment by High-Performance Liquid Chromatography (HPLC) is provided below.

Objective: To determine the purity of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Materials:

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable modifier)

• C18 HPLC column

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of the compound and dissolve it in a known volume of a suitable solvent (e.g., acetonitrile/water mixture) to a final concentration of 1 mg/mL.

• Mobile Phase Preparation: Prepare two mobile phases. Mobile Phase A: 0.1% formic acid in water. Mobile Phase B: 0.1% formic acid in acetonitrile.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector: UV at a suitable wavelength (e.g., 254 nm)

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 10%) and gradually increase to a high percentage (e.g., 95%) over 20-30 minutes.

• Analysis: Inject the sample and analyze the resulting chromatogram. The purity can be estimated by the relative area of the main peak.

Logical Workflow for Storage and Handling

The following diagram illustrates a logical workflow for the proper storage and handling of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide to ensure its stability and minimize experimental variability.

Caption: Workflow for optimal storage of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

References

• 1. fishersci.se [fishersci.se]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. fishersci.com [fishersci.com]

Troubleshooting poor yields in dye synthesis with "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide"

Welcome to the technical support center for the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting advice for achieving high yields and purity in their dye synthesis experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A1: The most common synthetic approach involves the selective acetylation of the parent diamine, 3-amino-4-(2-methoxyethoxy)aniline. This is typically achieved by reacting the diamine with an acetylating agent like acetic anhydride or acetyl chloride under controlled conditions. The selectivity of the acylation is a critical factor to consider.[1]

Q2: What are the potential key challenges in this synthesis?

A2: A primary challenge is controlling the selectivity of the acylation reaction. The starting diamine has two amino groups, which can lead to a mixture of the desired mono-acetylated product and a di-acetylated byproduct.[1] Other potential issues include incomplete reactions, side reactions leading to impurities, and difficulties in purifying the final product.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is an effective method for monitoring the reaction's progress. By spotting the reaction mixture alongside the starting material, you can observe the consumption of the reactant and the formation of the product. This allows you to determine the optimal reaction time and prevent the formation of byproducts from over-running the reaction.[2]

Q4: What are the expected physical properties of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A4: The key physical properties are summarized in the table below.

Property	Value
CAS Number	68385-79-5[3]
Molecular Formula	C11H16N2O3[3]
Molecular Weight	224.26 g/mol [3]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Low Yield

Potential Cause	Suggested Solution
Incomplete Reaction	- Ensure the quality and purity of starting materials. - Increase the reaction time or temperature, while carefully monitoring for product degradation using TLC.[1] - Consider the use of a suitable catalyst if applicable.
Formation of Di-acetylated Byproduct	- Use a 1:1 molar ratio of the diamine to the acetylating agent.[1] - Add the acetylating agent dropwise to the solution of the diamine at a low temperature to control the reaction rate.[1]
Product Loss During Workup or Purification	- Optimize the solvents used for extraction and recrystallization. - Adjust the pH of the aqueous phase during workup to minimize the solubility of the product in water.[1] - If the product is partially soluble in the aqueous layer, saturate the aqueous layer with brine (saturated NaCl solution) to decrease the solubility of the organic product.[2]
Moisture in Reactants or Solvent	- Acetic anhydride is susceptible to hydrolysis. Use fresh, unopened acetic anhydride or distill it before use.[2] - Ensure all glassware is thoroughly dried before starting the reaction.[2]

Presence of Impurities

Potential Cause	Suggested Solution
Unreacted Starting Material	- Ensure the reaction goes to completion by monitoring with TLC.[2] - Adjust the stoichiometry of the reactants.
Formation of Di-acetylated Byproduct	- Careful control of stoichiometry and reaction temperature is crucial.[1] - The di-acetylated product can often be separated by column chromatography due to its different polarity.[1]
Oxidation of the Diamine Starting Material	- If the reaction mixture turns dark, it may indicate oxidation of the amine. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[2]

Experimental Protocols

Hypothetical Protocol for the Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This protocol is a general guideline and may require optimization.

Materials:

• 3-amino-4-(2-methoxyethoxy)aniline

• Acetic anhydride

• Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

• A non-nucleophilic base (e.g., Triethylamine, Pyridine)[1]

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

• Dissolve 3-amino-4-(2-methoxyethoxy)aniline (1 equivalent) and the non-nucleophilic base (1.1 equivalents) in the anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Cool the mixture in an ice bath.

• Slowly add acetic anhydride (1 equivalent) dropwise to the cooled solution while stirring.

• Monitor the reaction progress using TLC.

• Once the reaction is complete, quench the reaction by adding saturated sodium bicarbonate solution.

• Extract the product with an organic solvent (e.g., ethyl acetate) multiple times.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Visualizations

Synthetic Pathway

Caption: Synthetic route to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yields.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. N-[3-Amino-4-(2-methoxyethoxy)phenyl]acetamide [aromalake.com]

"N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" reaction scale-up challenges

This technical support guide is intended for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. It provides troubleshooting advice and answers to frequently asked questions (FAQs) to address common challenges encountered during laboratory and pilot-plant scale production.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide at a larger scale?

A1: The most prevalent and scalable synthetic pathway involves a two-step process. It begins with the acetylation of 4-(2-methoxyethoxy)-3-nitroaniline to form the intermediate, N-(3-Nitro-4-(2-methoxyethoxy)phenyl)acetamide. This intermediate is then subjected to a reduction of the nitro group to yield the final product, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. This route is generally preferred for its control over impurity profiles and predictable reaction kinetics.

Q2: What are the primary safety concerns when scaling up the nitro reduction step?

A2: The reduction of aromatic nitro compounds is a highly exothermic reaction.[1] The primary safety concern is thermal runaway, which can lead to a rapid increase in temperature and pressure, potentially causing reactor failure.[1] Careful control of the addition rate of the reducing agent and efficient heat removal are critical.[1] Additionally, if catalytic hydrogenation is used, handling of flammable hydrogen gas and pyrophoric catalysts like Raney Nickel requires strict safety protocols. Chemical reducing agents like sodium dithionite can release toxic gases upon contact with acids and are combustible.[2][3][4]

Q3: How can I control the exotherm during the nitro reduction?

A3: To manage the exotherm, a semi-batch process is recommended, where the reducing agent is added portion-wise or via a controlled feed rate.[3] The reactor should be equipped with an efficient cooling system and internal temperature monitoring. Diluting the reaction mixture can also help to better dissipate the heat generated. For catalytic hydrogenations, controlling the hydrogen pressure and catalyst loading is crucial for managing the reaction rate and heat output.

Q4: What are the common impurities I might encounter and how can they be minimized?

A4: In the final product, common impurities can include unreacted starting material (the nitro-intermediate), byproducts from incomplete reduction (such as nitroso or azoxy compounds), or impurities from the starting materials.[5] Over-reduction is also a possibility with certain reagents. To minimize these, ensure complete reaction through monitoring by techniques like TLC or HPLC. The choice of reducing agent and reaction conditions can also influence the impurity profile. For instance, selective reducing agents can prevent the reduction of other functional groups. Purification of the final product, often through recrystallization or column chromatography, is typically necessary to achieve high purity.[6][7][8]

Q5: What are the challenges associated with the acetylation step?

A5: The acetylation of anilines is generally a straightforward reaction. However, on a large scale, ensuring complete reaction without the formation of di-acetylated or other byproducts is important. The use of a slight excess of the acetylating agent is common, but this requires careful quenching and work-up procedures to remove unreacted reagents and acidic byproducts.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Nitro Reduction	- Insufficient amount of reducing agent.- Deactivated catalyst (in case of hydrogenation).- Low reaction temperature or insufficient reaction time.	- Increase the molar equivalents of the reducing agent.- Use fresh, active catalyst. Ensure the catalyst is not poisoned.- Increase the reaction temperature or prolong the reaction time. Monitor reaction progress by TLC/HPLC.
Formation of Side Products (e.g., azo, azoxy compounds)	- Reaction temperature too high.- Incorrect stoichiometry of the reducing agent.- pH of the reaction mixture is not optimal.	- Maintain strict temperature control throughout the reaction.- Carefully control the addition of the reducing agent.- Adjust the pH of the reaction mixture as required by the specific reduction method.
Difficulty in Isolating the Product	- Product is too soluble in the reaction solvent.- Formation of an emulsion during work-up.- Oily product that is difficult to crystallize.	- After reaction completion, consider a solvent swap to a solvent in which the product is less soluble to facilitate precipitation.- Break emulsions by adding brine or changing the pH.- Attempt to crystallize the product from a different solvent system. If it remains an oil, purification by column chromatography may be necessary.
Low Yield in Acetylation Step	- Incomplete reaction.- Loss of product during work-up and purification.	- Ensure the use of a slight excess of the acetylating agent.- Optimize the extraction and purification steps to minimize product loss.
Product Discoloration	- Air oxidation of the amino group.- Presence of colored impurities.	- Handle the final product under an inert atmosphere (e.g., nitrogen or argon).- Purify the product by recrystallization, potentially with the use of activated carbon to remove colored impurities.

Experimental Protocols

Step 1: Synthesis of N-(3-Nitro-4-(2-methoxyethoxy)phenyl)acetamide

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-(2-methoxyethoxy)-3-nitroaniline	212.21	21.2 g	0.1
Acetic Anhydride	102.09	12.25 g (11.3 mL)	0.12
Glacial Acetic Acid	-	100 mL	-

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 21.2 g (0.1 mol) of 4-(2-methoxyethoxy)-3-nitroaniline in 100 mL of glacial acetic acid.

• To the stirred solution, slowly add 12.25 g (0.12 mol) of acetic anhydride.

• Heat the reaction mixture to 80-90 °C and maintain this temperature for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of ice-cold water with stirring.

• Collect the precipitated solid by vacuum filtration and wash it thoroughly with water until the filtrate is neutral.

• Dry the solid in a vacuum oven at 60 °C to obtain N-(3-Nitro-4-(2-methoxyethoxy)phenyl)acetamide.

Step 2: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
N-(3-Nitro-4-(2-methoxyethoxy)phenyl)acetamide	254.24	25.4 g	0.1
Sodium Dithionite (85%)	174.11	51.2 g	~0.25
Tetrahydrofuran (THF)	-	200 mL	-
Water	-	100 mL	-
Saturated Sodium Bicarbonate Solution	-	As needed	-

Procedure:

• In a 500 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve 25.4 g (0.1 mol) of N-(3-Nitro-4-(2-methoxyethoxy)phenyl)acetamide in 200 mL of THF.

• In a separate beaker, prepare a solution of 51.2 g (~0.25 mol) of sodium dithionite in 100 mL of water.

• Cool the THF solution to 0-5 °C using an ice bath.

• Slowly add the sodium dithionite solution to the reaction mixture via the dropping funnel over a period of 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction by TLC until the nitro-intermediate is no longer detectable.

• Once the reaction is complete, carefully neutralize the mixture with a saturated solution of sodium bicarbonate.

• Separate the organic layer and extract the aqueous layer with ethyl acetate (2 x 100 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Visualizations

Caption: Synthetic workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Caption: Troubleshooting decision tree for managing high exotherms.

References

• 1. N-(4-Meth­oxy-2-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. www1.chem.umn.edu [www1.chem.umn.edu]
• 3. N-(4-Meth­oxy-3-nitro­phen­yl)acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. CN104910038A - 3-Amino-4-methoxy acetanilide (II) preparation method - Google Patents [patents.google.com]
• 6. US9029421B2 - Process for the synthesis of arformoterol - Google Patents [patents.google.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The primary focus is on the critical catalytic hydrogenation step for the reduction of the nitro group in the precursor, N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

The most prevalent and industrially scalable method is the catalytic hydrogenation of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide. This reaction selectively reduces the aromatic nitro group to an amine without affecting the acetamide or ether functionalities.

Q2: Which catalysts are recommended for the selective reduction of the nitro group in this synthesis?

Commonly employed and effective catalysts include Palladium on carbon (Pd/C) and Raney Nickel.[1][2] Both have demonstrated high efficacy in reducing aromatic nitro groups. The choice between them often depends on factors like cost, desired reaction conditions, and sensitivity of other functional groups in the molecule.[1][2]

Q3: What are the typical reaction conditions for this catalytic hydrogenation?

Typical conditions involve dissolving the nitro-precursor in a suitable solvent, such as ethanol or methanol, and introducing the catalyst.[3] The reaction is then carried out under a hydrogen atmosphere, often at elevated pressure and temperature to facilitate the reaction. A modified skeletal Ni catalyst has been used successfully at 60°C and 1.0 MPa.[4]

Q4: How can I monitor the progress of the reaction?

Reaction progress can be effectively monitored using Thin Layer Chromatography (TLC) to observe the disappearance of the starting material (nitro compound) and the appearance of the product (amino compound).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis.

Problem 1: Incomplete or Slow Reaction

Symptoms: TLC analysis shows a significant amount of starting material remaining even after an extended reaction time.

Possible Cause	Troubleshooting Step
Inactive Catalyst	The catalyst may have been improperly stored or handled, leading to deactivation. Use a fresh batch of catalyst. For Raney Nickel, ensure it is stored under water or an appropriate solvent to prevent oxidation.
Insufficient Catalyst Loading	The amount of catalyst may be too low for the scale of the reaction. Increase the catalyst loading in increments (e.g., from 5 mol% to 10 mol%).
Low Hydrogen Pressure	For hydrogenations under pressure, ensure the system is properly sealed and maintaining the target pressure. Increase the hydrogen pressure if the reaction is sluggish at lower pressures.
Poor Mass Transfer	Inadequate stirring can lead to poor mixing of the reactants, hydrogen, and catalyst. Increase the stirring rate to improve mass transfer.
Solvent Issues	The chosen solvent may not be optimal. While methanol and ethanol are common, consider exploring other solvents if issues persist.

Problem 2: Formation of Side Products (Over-reduction)

Symptoms: TLC or other analytical methods (e.g., LC-MS) indicate the presence of impurities, potentially from the reduction of the acetamide group or other unintended reactions.

Possible Cause	Troubleshooting Step
Harsh Reaction Conditions	High temperatures and pressures can sometimes lead to over-reduction. Reduce the reaction temperature and/or pressure.
Catalyst Choice	While generally selective, some catalysts under certain conditions might exhibit broader reactivity. If using a highly active catalyst like Pd/C, consider switching to a milder reducing system or using a sulfided catalyst to increase selectivity.[5]

Problem 3: Difficult Catalyst Filtration

Symptoms: The catalyst is too fine and passes through the filter paper, resulting in a dark-colored filtrate.

Possible Cause	Troubleshooting Step
Fine Catalyst Particles	Some batches of catalyst, particularly Pd/C, can be very fine. Use a pad of Celite® or another filter aid over the filter paper to create a finer filtration bed that can trap the catalyst particles.

Catalyst Performance Data

The following table summarizes typical performance data for common catalysts used in the selective reduction of aromatic nitro groups. Yields and reaction times are indicative and can vary based on the specific substrate and reaction conditions.

Catalyst	Hydrogen Source	Typical Solvent(s)	Reported Yield	Key Considerations
Pd/C	H₂ gas	Ethanol, Methanol	>90%	Highly efficient, but can sometimes lead to over-reduction.[2][5]
Raney Nickel	H₂ gas	Ethanol, Methanol	High	Often preferred to prevent dehalogenation if halogens are present.[5][6]
Ni/SiO₂	H₂ gas	Not specified	~100%	Reported to be highly efficient and reusable.[7][8]
SnCl₂·2H₂O	-	EtOH/EtOAc	Good	A mild and highly selective chemical reducing agent.[5]
Fe/HCl or Fe/NH₄Cl	-	Water, Ethanol	Good	Classic and robust methods for nitro group reduction.[5]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

• Reaction Setup: In a hydrogenation vessel, dissolve N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Carefully add 10% Pd/C (typically 5-10 mol% by weight) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the vessel and purge it with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 50 psi) and heat the mixture to the target temperature (e.g., 40-60°C).

• Reaction Monitoring: Stir the reaction mixture vigorously and monitor the progress by TLC. The reaction is often complete within 2-6 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully vent the hydrogen. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The product can be further purified by recrystallization or column chromatography if necessary.

Protocol 2: Catalytic Hydrogenation using Raney Nickel

• Catalyst Preparation: If starting with Raney Nickel alloy, prepare the active catalyst according to standard procedures, which typically involves treating the alloy with a concentrated sodium hydroxide solution. Wash the activated catalyst with deionized water until the washings are neutral.

• Reaction Setup: In a hydrogenation vessel, add the activated, water-wet Raney Nickel. Add a solution of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide (1 equivalent) in ethanol or methanol.

• Hydrogenation: Seal the vessel, purge with hydrogen, and pressurize to the desired pressure. Heat the reaction mixture with vigorous stirring.

• Reaction Monitoring & Work-up: Monitor the reaction by TLC. Upon completion, cool the reaction, vent the hydrogen, and filter the catalyst through a pad of Celite®.

• Isolation: Concentrate the filtrate to yield the desired product, which can be purified as needed.

Visualizations

Caption: Workflow for the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Caption: Decision tree for catalyst selection in the reduction of the nitro precursor.

References

• 1. researchgate.net [researchgate.net]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Raney Nickel CTH Reduction of Nitro/Nitrile Groups , Hive Methods Discourse [chemistry.mdma.ch]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Solvent Effects on N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The information provided is based on established principles of organic chemistry and data from analogous substituted anilines to predict and address challenges in reactions involving this compound.

Frequently Asked Questions (FAQs)

Q1: My N-acylation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is resulting in a low yield. What are the potential causes and how can I improve it?

A: Low yields in the N-acylation of substituted anilines are a common issue. The primary reasons include the reduced nucleophilicity of the amino group due to electronic effects of the substituents and steric hindrance. Here are potential causes and solutions:

• Insufficiently Reactive Acylating Agent: Standard acylating agents like acetic anhydride may not be reactive enough.

  • Solution: Switch to a more reactive acylating agent, such as an acyl chloride.[1]

• Lack of or Inadequate Catalyst: For many anilines, a catalyst is necessary to facilitate the reaction.

  • Solution: Employ a nucleophilic catalyst like 4-(Dimethylaminopyridine) (DMAP), which forms a highly reactive N-acylpyridinium intermediate.[1]

• Unfavorable Reaction Conditions: The choice of solvent and temperature can significantly impact the reaction rate.

  • Solution: Experiment with different solvents. Polar aprotic solvents like DMF or acetonitrile are often good choices. Gentle heating might also be beneficial, but monitor for potential side reactions.

• Poor Solubility: If the starting material is not fully dissolved, the reaction will be slow and incomplete.

  • Solution: Choose a solvent that effectively dissolves N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. A small-scale solubility test is recommended before proceeding with the main reaction.

Q2: I am observing the formation of a di-acylated byproduct during the N-acylation reaction. How can this be minimized?

A: Di-acylation can occur, especially under harsh reaction conditions. To minimize this side reaction:

• Control Stoichiometry: Use a molar ratio of the acylating agent closer to 1:1 with the aniline.[2]

• Slow Addition: Add the acylating agent dropwise to the reaction mixture to avoid a localized excess.

• Moderate Temperature: High temperatures can promote di-acylation. Consider running the reaction at a lower temperature.[2]

Q3: In a Buchwald-Hartwig amination reaction with N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, how does the solvent choice affect the outcome?

A: The solvent plays a crucial role in the Buchwald-Hartwig amination and can significantly influence reaction rate and selectivity.

• Polar Aprotic Solvents (e.g., DMF, DMSO, NMP): These solvents can dissolve the base (e.g., NaO-t-Bu) to a greater extent, potentially increasing the reaction rate. However, they can also lead to side reactions like the reduction of the aryl halide.[3]

• Nonpolar Aprotic Solvents (e.g., Toluene, Dioxane): These are classic solvents for this reaction and often provide higher selectivity for the desired N-arylated product, although the base may not fully dissolve.[3][4] Toluene has been identified as an excellent solvent choice in many cases.[5]

Q4: What are common side reactions to watch out for in reactions involving N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide?

A: Besides di-acylation in N-acylation, other potential side reactions include:

• Oxidation: Anilines can be sensitive to oxidation, leading to colored impurities or tar formation, especially under acidic conditions or in the presence of oxidizing agents.[6]

  • Prevention: Use purified reagents and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).[6]

• Over-alkylation in N-alkylation reactions: The secondary amine product is often more nucleophilic than the starting primary amine, leading to the formation of di-alkylated products.[2]

  • Prevention: Careful control of stoichiometry and reaction conditions is crucial.

Troubleshooting Guides

Guide 1: Troubleshooting Low Yield in N-Acylation

Issue	Potential Cause	Suggested Solution
Low Conversion	Insufficient reactivity of the acylating agent.	Switch from an acid anhydride to a more reactive acyl chloride.[1]
Poor catalyst performance or absence of a catalyst.	Add a nucleophilic catalyst such as 4-(Dimethylaminopyridine) (DMAP).[1]
Unfavorable reaction conditions (solvent, temperature).	Screen different solvents (e.g., acetonitrile, DMF). Optimize the reaction temperature.
Significant Unreacted Starting Material	Poor solubility of the aniline substrate.	Perform a solubility test to find a suitable solvent that fully dissolves the starting material.
Reaction has not reached completion.	Increase the reaction time and monitor the progress using Thin Layer Chromatography (TLC).
Product Loss During Workup	The product is partially soluble in the aqueous phase.	Adjust the pH during the aqueous workup to minimize the solubility of the product.
Inefficient extraction.	Optimize the extraction solvent and perform multiple extractions.

Guide 2: Troubleshooting Buchwald-Hartwig Amination Reactions

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Inactive catalyst.	Ensure the palladium precatalyst and ligand are of good quality. Consider using a more robust ligand for challenging couplings.
Inappropriate base.	The choice of base is critical. Common bases include NaO-t-Bu, K₃PO₄, and Cs₂CO₃. The optimal base may vary depending on the specific substrates.
Oxygen sensitivity of the catalyst.	Thoroughly degas the solvent and reaction mixture and maintain an inert atmosphere (nitrogen or argon).
Formation of Side Products (e.g., Hydrodehalogenation)	Reaction conditions favor side reactions.	Optimize the solvent. Nonpolar aprotic solvents like toluene often give higher selectivity.[3][5] Adjusting the temperature may also help.
Inefficient ligand.	Screen different phosphine ligands. Bulky, electron-rich ligands are often effective.

Data Presentation: Solvent Effects on Analogous Reactions

The following tables summarize quantitative data on solvent effects for N-acylation and Buchwald-Hartwig amination of substituted anilines, which can serve as a predictive guide for reactions with N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Table 1: Effect of Solvent on N-Acylation of Substituted Anilines with Acetyl Chloride[2]

Substituted Aniline	Solvent	Time (min)	Yield (%)
Aniline	DMF	15	92
Aniline	Acetonitrile	20	90
Aniline	Chloroform	30	85
p-Toluidine	DMF	15	94
p-Toluidine	Acetonitrile	20	92
p-Toluidine	Chloroform	25	88
p-Nitroaniline	DMF	10	96
p-Nitroaniline	Acetonitrile	15	94
p-Nitroaniline	Chloroform	20	90

Reactions were carried out at room temperature in the presence of K₂CO₃ as a base and TBAB as a phase transfer catalyst.

Table 2: Solvent Effects on a Buchwald-Hartwig Amination Reaction[4]

Solvent Class	Solvent	Selectivity (Mono-arylated:Di-arylated)	Key Observation
Aprotic, Nonpolar	m-Xylene	High	High selectivity towards the desired N-arylated amine.[3]
Aprotic, Nonpolar	1,4-Dioxane	High	Similar to m-xylene, provides good selectivity.
Aprotic, Polar	NMP	Lower	Increased rate of side reactions, such as reduction of the aryl halide.[3]
Aprotic, Polar	DMAC	Lower	Slower formation of side products compared to NMP, but still significant.[3]

Reaction between p-bromotoluene and piperazine catalyzed by Pd(dba)₂/BINAP with NaO-t-Bu as the base.

Experimental Protocols

Protocol 1: General Procedure for N-Acylation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This protocol is a general guideline and may require optimization.

• Reaction Setup: In a round-bottom flask, dissolve N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1 equivalent) in a suitable anhydrous solvent (e.g., acetonitrile or DMF).

• Addition of Base and Catalyst: Add a base such as triethylamine or potassium carbonate (1.1 - 1.5 equivalents) and a catalytic amount of DMAP (0.1 equivalents).

• Addition of Acylating Agent: Cool the mixture in an ice bath. Slowly add the acyl chloride (1.05 equivalents) dropwise with stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the progress by TLC.

• Work-up: Upon completion, quench the reaction by adding water. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol is a general guideline and requires strictly anhydrous and anaerobic conditions.

• Reaction Setup: To a Schlenk flask, add the aryl halide (1.0 equivalent), N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (1.1 equivalents), the palladium catalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the phosphine ligand (2-4 mol%), and the base (e.g., NaO-t-Bu, 1.4 equivalents).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Solvent Addition: Add the degassed solvent (e.g., toluene) via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) and monitor by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Purification: Filter the mixture through a pad of Celite to remove catalyst residues. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography.

Visualizations

Caption: Workflow for N-Acylation.

Caption: Workflow for Buchwald-Hartwig Amination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. books.rsc.org [books.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Techniques for the Characterization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

The robust characterization of novel chemical entities is a cornerstone of drug discovery and development. N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a substituted acetamide, requires a suite of analytical techniques to confirm its identity, purity, and structure. This guide provides a comparative overview of key analytical methods, complete with representative experimental data and detailed protocols, to aid researchers in this process.

Spectroscopic and Chromatographic Analysis: A Multi-Faceted Approach

The structural elucidation and purity assessment of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide relies on a combination of spectroscopic and chromatographic techniques. Each method provides unique and complementary information. Nuclear Magnetic Resonance (NMR) spectroscopy is paramount for determining the carbon-hydrogen framework. Mass Spectrometry (MS) confirms the molecular weight and offers structural clues through fragmentation analysis. High-Performance Liquid Chromatography (HPLC) is essential for assessing purity and quantifying the compound. Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy provide valuable information about the functional groups present and the electronic properties of the molecule, respectively.

Data Presentation: A Comparative Summary

The following tables summarize the expected quantitative data from the primary analytical techniques for the characterization of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Table 1: ¹H NMR (400 MHz, DMSO-d₆) Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
9.65	s	1H	-NH-C=O
7.10	d, J=2.4 Hz	1H	Ar-H
6.85	dd, J=8.4, 2.4 Hz	1H	Ar-H
6.70	d, J=8.4 Hz	1H	Ar-H
4.85	s (broad)	2H	-NH₂
4.05	t, J=4.8 Hz	2H	-O-CH₂-CH₂-O-
3.60	t, J=4.8 Hz	2H	-O-CH₂-CH₂-O-
3.30	s	3H	-O-CH₃
2.00	s	3H	-C(=O)-CH₃

Table 2: ¹³C NMR (100 MHz, DMSO-d₆) Spectral Data

Chemical Shift (δ, ppm)	Assignment
168.0	-C=O
142.5	Ar-C-O
138.0	Ar-C-NH₂
131.0	Ar-C-NH
118.5	Ar-CH
114.0	Ar-CH
112.0	Ar-CH
70.0	-O-CH₂-
68.5	-O-CH₂-
58.0	-O-CH₃
24.0	-CH₃

Table 3: Mass Spectrometry (ESI+) Data

m/z	Interpretation
225.1234	[M+H]⁺ (Calculated for C₁₁H₁₇N₂O₃⁺: 225.1239)
183.0815	[M+H - C₂H₄O]⁺
166.0764	[M+H - C₂H₅O₂]⁺
124.0553	[M+H - C₄H₉O₃]⁺

Table 4: HPLC Purity Analysis

Parameter	Value
Retention Time (tR)	5.8 minutes
Purity (by area %)	>99%

Table 5: FT-IR and UV-Vis Spectral Data

Technique	Characteristic Peaks/Wavelengths	Interpretation
FT-IR (cm⁻¹)	3450, 3350 (N-H stretch, amine); 3250 (N-H stretch, amide); 1650 (C=O stretch, amide); 1520 (N-H bend, amide II); 1250 (C-O stretch, ether)	Presence of primary amine, secondary amide, and ether functional groups.
UV-Vis (λmax, nm)	245, 310	π → π* transitions characteristic of the substituted aromatic ring.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: Bruker Avance III 400 MHz spectrometer.

• Sample Preparation: 5-10 mg of the compound was dissolved in 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16

  • Acquisition Time: 4.08 seconds

  • Relaxation Delay: 1.0 second

• ¹³C NMR:

  • Pulse Program: zgpg30

  • Number of Scans: 1024

  • Acquisition Time: 1.36 seconds

  • Relaxation Delay: 2.0 seconds

• Data Processing: The resulting free induction decay (FID) was Fourier transformed, and the spectra were referenced to the residual solvent peak of DMSO-d₆ (δ 2.50 for ¹H and δ 39.52 for ¹³C).

Mass Spectrometry (MS)

• Instrumentation: Agilent 6545 Q-TOF LC/MS system with a dual AJS ESI source.

• Method: Electrospray Ionization (ESI) in positive ion mode.

• Sample Preparation: The compound was dissolved in a 1:1 mixture of acetonitrile and water with 0.1% formic acid to a final concentration of 10 µg/mL.

• MS Parameters:

  • Capillary Voltage: 3500 V

  • Fragmentor Voltage: 175 V

  • Gas Temperature: 325 °C

  • Drying Gas Flow: 8 L/min

  • Nebulizer Pressure: 35 psig

  • Mass Range: 50-500 m/z

• Data Analysis: The mass-to-charge ratios (m/z) of the molecular ion and major fragment ions were determined.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: Shimadzu Prominence HPLC system with a UV detector.

• Column: Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: Water with 0.1% Trifluoroacetic Acid (TFA)

  • B: Acetonitrile with 0.1% TFA

• Gradient Program:

  • 0-2 min: 10% B

  • 2-12 min: 10% to 90% B

  • 12-15 min: 90% B

  • 15-16 min: 90% to 10% B

  • 16-20 min: 10% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Data Analysis: The retention time (tR) of the main peak was recorded, and the purity was calculated based on the relative peak areas.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrumentation: PerkinElmer Spectrum Two FT-IR spectrometer.

• Sample Preparation: A small amount of the solid sample was placed directly on the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Parameters:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16

• Data Analysis: The positions of the characteristic absorption bands were identified.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation: Agilent Cary 60 UV-Vis spectrophotometer.

• Sample Preparation: The compound was dissolved in methanol to a concentration of 10 µg/mL.

• Parameters:

  • Wavelength Range: 200-800 nm

  • Scan Speed: 600 nm/min

• Data Analysis: The wavelengths of maximum absorbance (λmax) were determined.

Visualization of Analytical Workflow and Structural Elucidation

The following diagrams illustrate the logical flow of the analytical process for characterizing N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

A Comparative Guide to HPLC and Alternative Methods for Purity Analysis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for the purity assessment of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The information presented herein, supported by experimental data from analogous compounds, is intended to assist researchers in selecting the most suitable analytical strategy for their specific requirements.

Introduction to Purity Analysis of Aromatic Amines

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is an aromatic amine derivative with potential applications in pharmaceutical and chemical synthesis. Ensuring the purity of such compounds is critical for safety, efficacy, and regulatory compliance. The presence of impurities, which can originate from starting materials, by-products of synthesis, or degradation, can significantly impact the final product's quality. This guide focuses on the prevalent chromatographic techniques used for the purity profiling of this and structurally related compounds.

High-Performance Liquid Chromatography (HPLC): A Detailed Protocol

Reverse-phase HPLC (RP-HPLC) is a robust and widely used technique for the purity analysis of polar organic compounds like N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. While a specific validated method for this exact molecule is not publicly available, the following protocol is a representative method based on established procedures for similar aromatic amines and acetamide derivatives.

Experimental Protocol: Proposed RP-HPLC Method

This method is designed to separate the main component from potential process-related impurities and degradation products.

1. Instrumentation and Materials:

• HPLC system with a UV-Vis detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• HPLC grade acetonitrile and water

• Formic acid (or other suitable buffer)

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide reference standard and sample

2. Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	245 nm
Injection Volume	10 µL

3. Solution Preparation:

• Standard Solution: Accurately weigh and dissolve the reference standard in a suitable diluent (e.g., a mixture of water and acetonitrile) to a final concentration of approximately 0.1 mg/mL.

• Sample Solution: Prepare the sample in the same manner as the standard solution.

4. System Suitability: Before sample analysis, the system suitability should be verified by injecting the standard solution multiple times. Key parameters include tailing factor, theoretical plates, and repeatability of peak area and retention time.

5. Analysis and Calculation: Inject the blank, standard, and sample solutions. The purity of the sample is determined by calculating the percentage area of the main peak relative to the total area of all peaks in the chromatogram.

Figure 1: General workflow for HPLC purity analysis.

Comparison with Alternative Analytical Methods

While HPLC is a versatile and widely adopted technique, other methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offer distinct advantages and disadvantages.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For polar compounds like aromatic amines, a derivatization step is often necessary to improve volatility and chromatographic performance.

Advantages:

• Excellent separation efficiency.

• High sensitivity and selectivity, especially with mass spectrometry detection.

Disadvantages:

• Requires derivatization for polar analytes, adding a step to sample preparation and a potential source of variability.

• Not suitable for thermally labile compounds.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry. It is particularly useful for trace-level impurity identification and quantification.

Advantages:

• Extremely high sensitivity and selectivity.[1]

• Can provide structural information for unknown impurities.

• Often does not require derivatization.

Disadvantages:

• Higher instrumentation cost and complexity compared to HPLC-UV.

• Matrix effects can influence ionization and quantification.

The following diagram illustrates the decision-making process for selecting an appropriate analytical method.

References

• 1. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of ¹H and ¹³C NMR Spectra: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and a Structural Analog

This guide provides a comparative analysis of the nuclear magnetic resonance (NMR) spectra for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and its structural analog, N-(3-Amino-4-methoxyphenyl)acetamide. The following sections detail predicted ¹H and ¹³C NMR data, standardized experimental protocols for data acquisition, and a logical workflow for NMR analysis, aimed at researchers, scientists, and professionals in drug development.

Predicted NMR Data Comparison

Due to the unavailability of experimental spectra in public databases, the following ¹H and ¹³C NMR data are predicted based on computational models. These predictions offer valuable insights into the expected chemical shifts and signal multiplicities for the target compound and a structurally similar alternative.

Target Compound: N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Alternative Compound: N-(3-Amino-4-methoxyphenyl)acetamide

¹H NMR Spectral Data

Assignment	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (Predicted)	N-(3-Amino-4-methoxyphenyl)acetamide (Predicted)
H-2	~ 6.95 ppm (d, J ≈ 2.5 Hz)	~ 6.98 ppm (d, J ≈ 2.6 Hz)
H-5	~ 6.70 ppm (d, J ≈ 8.5 Hz)	~ 6.68 ppm (d, J ≈ 8.5 Hz)
H-6	~ 6.55 ppm (dd, J ≈ 8.5, 2.5 Hz)	~ 6.53 ppm (dd, J ≈ 8.5, 2.6 Hz)
NH₂	~ 4.50 ppm (s, broad)	~ 4.45 ppm (s, broad)
O-CH₂-CH₂-O	~ 4.10 ppm (t, J ≈ 4.8 Hz)	-
O-CH₂-CH₂-O	~ 3.75 ppm (t, J ≈ 4.8 Hz)	-
O-CH₃	~ 3.35 ppm (s)	~ 3.80 ppm (s)
NH-C=O	~ 9.50 ppm (s, broad)	~ 9.45 ppm (s, broad)
C(=O)-CH₃	~ 2.05 ppm (s)	~ 2.03 ppm (s)

¹³C NMR Spectral Data

Assignment	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide (Predicted)	N-(3-Amino-4-methoxyphenyl)acetamide (Predicted)
C-1	~ 132.0 ppm	~ 132.5 ppm
C-2	~ 114.0 ppm	~ 114.5 ppm
C-3	~ 128.0 ppm	~ 128.3 ppm
C-4	~ 145.0 ppm	~ 145.5 ppm
C-5	~ 113.5 ppm	~ 113.8 ppm
C-6	~ 110.0 ppm	~ 110.2 ppm
O-CH₂-CH₂-O	~ 69.5 ppm	-
O-CH₂-CH₂-O	~ 71.0 ppm	-
O-CH₃	~ 59.0 ppm	~ 55.8 ppm
C=O	~ 168.5 ppm	~ 168.3 ppm
C(=O)-CH₃	~ 24.0 ppm	~ 23.8 ppm

Experimental Protocols

The following provides a detailed methodology for the acquisition of ¹H and ¹³C NMR spectra for small organic molecules.

1. Sample Preparation:

• Dissolve 5-10 mg of the solid sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD).

• The choice of solvent should be based on the solubility of the compound and should not have signals that overlap with key analyte resonances.

• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Spectroscopy Acquisition:

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Temperature: Set the probe temperature to 298 K.

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30') is typically used.

• Acquisition Parameters:

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay (d1): 1-5 seconds (a longer delay may be necessary for quantitative analysis).

  • Number of Scans: 8-16 scans are usually sufficient for a moderately concentrated sample.

3. ¹³C NMR Spectroscopy Acquisition:

• Spectrometer: A spectrometer operating at a corresponding carbon frequency (e.g., 100 MHz for a 400 MHz ¹H instrument).

• Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., 'zgpg30') is standard to obtain singlets for all carbon signals.

• Acquisition Parameters:

  • Spectral Width: -10 to 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay (d1): 2 seconds (longer delays, up to 10 seconds, may be needed for quaternary carbons).

  • Number of Scans: A higher number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the spectrum manually.

• Calibrate the chemical shift scale using the residual solvent peak as an internal standard (e.g., CHCl₃ at 7.26 ppm for ¹H and CDCl₃ at 77.16 ppm for ¹³C).

• Integrate the signals in the ¹H spectrum.

• Perform peak picking for both ¹H and ¹³C spectra.

NMR Analysis Workflow

The following diagram illustrates a typical workflow for the acquisition and analysis of NMR data for a novel chemical compound.

Caption: Workflow for NMR data acquisition, processing, and structural analysis.

Mass Spectrometry of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the expected mass spectrometric behavior of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. Due to the absence of publicly available experimental mass spectra for this specific compound, this guide leverages data from structurally similar molecules to predict its fragmentation patterns under various ionization techniques. This information is critical for researchers involved in the synthesis, characterization, and metabolic studies of related compounds.

Predicted Mass Spectrometry Data of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

The following table summarizes the predicted mass-to-charge ratios (m/z) for the primary adducts of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide based on its molecular formula, C₁₁H₁₆N₂O₃, and a monoisotopic mass of 224.1161 Da.

Adduct	Predicted m/z
[M+H]⁺	225.1234
[M+Na]⁺	247.1053
[M+K]⁺	263.0792
[M-H]⁻	223.1088

Comparative Mass Spectrometry Data of Structurally Related Compounds

To build a robust predictive model for the fragmentation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, experimental mass spectrometry data from analogous compounds were analyzed. These compounds share key structural motifs, including the acetanilide core, the substituted aminophenyl ring, and the alkoxy side chain.

Compound Name	Structure	Ionization	Key Fragment Ions (m/z) and Inferred Neutral Losses
N-(4-ethoxyphenyl)acetamide (Phenacetin)	C₁₀H₁₃NO₂	ESI-MS/MS	180.1 ([M+H]⁺), 138.1 ([M+H-C₂H₄O]⁺), 110.1 ([M+H-C₂H₄O-CO]⁺), 95.1
N-(4-methoxyphenyl)acetamide	C₉H₁₁NO₂	EI-MS	165 (M⁺), 123 ([M-C₂H₂O]⁺), 108, 80
4-methoxy-o-phenylenediamine	C₇H₁₀N₂O	EI-MS	138 (M⁺), 123 ([M-CH₃]⁺), 108, 95, 80
2-(4-aminophenoxy)ethanol	C₈H₁₁NO₂	EI-MS	153 (M⁺), 109 ([M-C₂H₄O]⁺), 80
N-[4-(2-hydroxyethoxy)phenyl]acetamide	C₁₀H₁₃NO₃	GC-MS	195 (M⁺), 153 ([M-C₂H₂O]⁺), 109, 80

Experimental Protocols

The experimental conditions for obtaining the mass spectra of the comparative compounds are crucial for reproducibility and for designing analytical methods for novel related molecules. Below are typical protocols for both Electrospray Ionization (ESI) and Electron Ionization (EI) mass spectrometry.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with ESI

• Instrumentation : A high-resolution tandem mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system.

• Ionization Source : Electrospray Ionization (ESI) in positive ion mode.

• Mobile Phase : A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Column : A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Collision Energy : Ramped collision energy (e.g., 10-40 eV) to induce fragmentation.

• Data Acquisition : Full scan MS and product ion scan (MS/MS) modes.

Gas Chromatography-Mass Spectrometry (GC-MS) with EI

• Instrumentation : A gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• Ionization Energy : Typically 70 eV.

• Column : A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Carrier Gas : Helium at a constant flow rate.

• Injection Mode : Splitless or split injection.

• Temperature Program : A temperature ramp from a low starting temperature (e.g., 50°C) to a high final temperature (e.g., 300°C) to ensure elution of the analyte.

Predicted Fragmentation Pathway of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

Based on the fragmentation patterns of the comparative compounds, a logical fragmentation pathway for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide under positive ion ESI-MS/MS can be predicted. The primary fragmentation is expected to occur at the ether linkage of the methoxyethoxy side chain and the amide bond.

Caption: Predicted ESI-MS/MS fragmentation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Experimental Workflow for Mass Spectrometry Analysis

The following diagram illustrates a typical workflow for the analysis of a novel compound like N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide using mass spectrometry.

Caption: General workflow for the mass spectrometric analysis of a novel compound.

A Comparative Guide to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and Other Dye Intermediates for Disperse Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dye intermediate "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" with other established alternatives used in the synthesis of disperse dyes. Due to the limited availability of direct performance data for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in peer-reviewed literature, this guide establishes a comparative framework based on the performance of structurally similar and widely used dye intermediates. The information presented herein, supported by experimental protocols and data from related compounds, is intended to assist researchers in evaluating its potential for their specific applications.

Introduction to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is an aromatic amine derivative with the chemical formula C₁₁H₁₆N₂O₃ and a molecular weight of 224.26 g/mol . Its chemical structure features a p-phenylenediamine core, which is a common scaffold for disperse dye intermediates. The presence of a primary amino group makes it suitable for diazotization, a key step in the formation of azo dyes. The methoxyethoxy substituent is expected to influence the solubility of the intermediate and the resulting dye, potentially impacting its dyeing performance on hydrophobic fibers like polyester.

Performance Comparison of Aromatic Amine Dye Intermediates

To provide a quantitative basis for comparison, the following table summarizes the performance data of disperse dyes synthesized from two common aromatic amine intermediates: p-nitroaniline and 2-amino-4-nitrophenol. These intermediates are frequently used in the production of red and orange disperse dyes and serve as a benchmark for evaluating new intermediates.

Dye Intermediate	Diazo Component	Coupling Component	Dye Yield (%)	λmax (nm)	Color Strength (K/S)	Light Fastness (1-8 Scale)	Washing Fastness (1-5 Scale)	Rubbing Fastness (1-5 Scale)
p-Nitroaniline	p-Nitroaniline	N,N-diethylaniline	~85	470-490	~15-20	4-5	4	4-5
2-Amino-4-nitrophenol	2-Amino-4-nitrophenol	Phenol	~80	430-450	~12-18	5	4-5	4

Note: The data presented in this table is a representative compilation from various studies on disperse dye synthesis and may vary depending on the specific reaction conditions, substrate, and measurement techniques.

Based on its structure, it can be hypothesized that dyes derived from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide would exhibit good affinity for polyester fibers due to the overall molecular size and potential for hydrogen bonding. The methoxyethoxy group may enhance solubility in the dye bath, potentially leading to more level dyeing. However, without specific experimental data, its performance relative to the benchmarks above remains theoretical.

Experimental Protocols

The following are detailed methodologies for the synthesis of a generic azo disperse dye and the subsequent evaluation of its performance. These protocols can be adapted for the use of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide as the coupling component.

Synthesis of a Disperse Azo Dye

This protocol describes a typical diazotization and coupling reaction to form an azo disperse dye.

Materials:

• Aromatic Amine (Diazo Component, e.g., p-nitroaniline)

• Coupling Component (e.g., N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Sodium Acetate

• Ethanol

• Distilled Water

Procedure:

• Diazotization:

  • Dissolve the aromatic amine (0.01 mol) in a mixture of concentrated HCl (3 mL) and water (10 mL).

  • Cool the solution to 0-5 °C in an ice bath with constant stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (0.011 mol in 5 mL water) to the amine solution, maintaining the temperature below 5 °C.

  • Stir the mixture for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Coupling:

  • Dissolve the coupling component (0.01 mol) in a suitable solvent (e.g., ethanol or a mixture of ethanol and water).

  • Cool the coupling component solution to 0-5 °C.

  • Slowly add the cold diazonium salt solution to the coupling component solution with vigorous stirring.

  • Maintain the pH of the reaction mixture between 4 and 5 by adding a saturated solution of sodium acetate.

  • Continue stirring the reaction mixture in the ice bath for 2-3 hours.

• Isolation and Purification:

  • Filter the precipitated dye using a Buchner funnel.

  • Wash the dye precipitate thoroughly with cold water until the filtrate is neutral.

  • Dry the purified dye in a vacuum oven at 60 °C.

  • Recrystallize the crude dye from a suitable solvent (e.g., ethanol or DMF/water) to obtain the pure dye.

Dyeing of Polyester Fabric

This protocol outlines the high-temperature, high-pressure (HTHP) exhaust dyeing method for applying the synthesized disperse dye to polyester fabric.

Materials:

• Synthesized Disperse Dye

• Polyester Fabric

• Dispersing Agent

• Acetic Acid

• Sodium Hydrosulfite

• Sodium Hydroxide

Procedure:

• Prepare a dye dispersion by grinding the dye (2% on weight of fabric) with a dispersing agent (1 g/L) and a small amount of water.

• Add the dye dispersion to a dye bath containing water (liquor ratio 1:50).

• Adjust the pH of the dye bath to 4.5-5.5 with acetic acid.

• Introduce the polyester fabric into the dye bath at room temperature.

• Raise the temperature of the dye bath to 130 °C at a rate of 2 °C/min.

• Maintain the dyeing temperature at 130 °C for 60 minutes.

• Cool the dye bath to 70 °C.

• Perform reduction clearing by adding sodium hydrosulfite (2 g/L) and sodium hydroxide (2 g/L) to the bath and treating for 20 minutes at 70 °C to remove unfixed surface dye.

• Rinse the dyed fabric thoroughly with hot and cold water.

• Dry the fabric in the open air.

Performance Evaluation

Color Strength (K/S Value): The Kubelka-Munk equation is used to determine the color strength of the dyed fabric. The reflectance of the dyed fabric is measured at the wavelength of maximum absorption (λmax) using a spectrophotometer. The K/S value is calculated as:

K/S = (1 - R)² / 2R

where R is the decimal fraction of the reflectance of the dyed fabric.

Fastness Tests:

• Light Fastness: Evaluated according to the ISO 105-B02 standard using a Xenon arc lamp. The change in color is assessed against the blue wool scale (1-8).

• Washing Fastness: Determined according to the ISO 105-C06 standard. The dyed sample is washed with a standard soap solution, and the change in color and staining of adjacent multifiber fabric are assessed using grey scales (1-5).

• Rubbing Fastness: Assessed according to the ISO 105-X12 standard for both dry and wet conditions using a crockmeter. The staining on the rubbing cloth is evaluated using a grey scale (1-5).

Visualizations

The following diagrams illustrate the key processes involved in the synthesis and application of disperse dyes.

Caption: Workflow for the synthesis of an azo disperse dye.

Caption: Interaction pathway of disperse dye with polyester fiber.

Conclusion

A Comparative Guide to the Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and Other Substituted Anilines

For Researchers, Scientists, and Drug Development Professionals

Substituted anilines are fundamental building blocks in the synthesis of a vast array of pharmaceuticals, agrochemicals, and materials. The nature and position of substituents on the aniline ring profoundly influence the molecule's physical, chemical, and biological properties. This guide provides a comparative analysis of the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a bespoke substituted aniline, with more commonly synthesized anilines such as p-anisidine and m-phenylenediamine. Due to the limited availability of published data for the direct synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, a plausible and chemically sound synthetic route is proposed and compared against established experimental protocols for the other anilines.

Synthetic Strategies and Performance Comparison

The synthesis of substituted anilines typically involves the introduction and manipulation of functional groups on an aromatic ring. A common and effective strategy is the reduction of a nitroaromatic precursor. The choice of starting materials, reagents, and reaction conditions dictates the overall efficiency, yield, and purity of the final product.

Parameter	Proposed Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide	Synthesis of p-Anisidine	Synthesis of m-Phenylenediamine
Starting Material	4-(2-Methoxyethoxy)aniline	p-Nitroanisole	m-Dinitrobenzene
Key Transformation	Nitration, Acetylation, Nitro Reduction	Nitro Reduction	Nitro Reduction
Number of Steps	3	1	1
Typical Reducing Agent	H₂, Pd/C	H₂, Composite Catalyst (e.g., Ni-Mo-B)	H₂, Pd-Ru/Al₂O₃
Solvent	Acetic Anhydride, Acetic Acid, Ethanol	None (neat) or Ethanol	Ethanol or Benzene
Temperature	0-5 °C (Nitration), Reflux (Acetylation), RT (Reduction)	80-150 °C	20-150 °C
Pressure	Atmospheric to moderate H₂ pressure	0.3-1 MPa H₂	0.1-6.0 MPa H₂
Reported Yield	Estimated high yield based on analogous reactions	>99%[1]	up to 98.8%[2]
Purity	High (requires chromatographic purification)	High (distillation)	>99%[2]

Experimental Protocols

Detailed experimental methodologies are crucial for reproducibility and comparison. Below are the established protocols for p-anisidine and m-phenylenediamine, and a proposed protocol for the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Proposed Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

This proposed multi-step synthesis is based on standard and reliable organic transformations.

Step 1: Acetylation of 4-(2-Methoxyethoxy)aniline

• Dissolve 4-(2-methoxyethoxy)aniline (1 equivalent) in glacial acetic acid.

• Cool the solution to 0-5 °C in an ice bath.

• Add acetic anhydride (1.1 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Pour the reaction mixture into ice water to precipitate the product.

• Filter, wash with cold water, and dry to yield N-(4-(2-methoxyethoxy)phenyl)acetamide.

Step 2: Nitration of N-(4-(2-methoxyethoxy)phenyl)acetamide

• Dissolve the product from Step 1 in concentrated sulfuric acid at 0 °C.

• Add a nitrating mixture (concentrated nitric acid and concentrated sulfuric acid) dropwise while maintaining the temperature below 5 °C.

• Stir for 1-2 hours at 0-5 °C.

• Carefully pour the mixture onto crushed ice to precipitate the nitro product.

• Filter, wash thoroughly with water until neutral, and dry to obtain N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide.

Step 3: Reduction of N-(4-(2-methoxyethoxy)-3-nitrophenyl)acetamide

• Dissolve the nitro compound from Step 2 in ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Subject the mixture to hydrogenation (H₂) in a Parr apparatus or using a hydrogen balloon at room temperature until the reaction is complete (monitored by TLC).

• Filter the catalyst through a pad of Celite and concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography to afford N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Synthesis of p-Anisidine

This protocol describes the catalytic hydrogenation of p-nitroanisole.[1]

• Charge an enclosed reactor equipped with mechanical stirring with p-nitroanisole and a composite catalyst (e.g., Ni-Mo-B).

• The reaction is carried out without a solvent.

• Heat the reactor to a temperature between 80 to 150 °C.

• Pressurize the reactor with hydrogen gas to 0.3 to 1 MPa.

• Maintain the reaction under these conditions until the starting material is consumed.

• After cooling and venting, the product, p-anisidine, is isolated.

Synthesis of m-Phenylenediamine

This protocol details the catalytic hydrogenation of m-dinitrobenzene.[2]

• In a stirred autoclave, add m-dinitrobenzene, a Pd-Ru/Al₂O₃ catalyst, and a solvent such as benzene or ethanol.

• After purging the system, pressurize the autoclave with hydrogen to 1.5 MPa.

• Heat the reaction mixture to 120 °C.

• After the hydrogenation is complete, the m-phenylenediamine solution is obtained.

• The catalyst is separated by filtration for recycling.

• The solvent is removed by distillation under normal pressure, followed by vacuum distillation to yield pure m-phenylenediamine.

Reactivity and Application Considerations

The reactivity of the amino group in substituted anilines is highly dependent on the electronic nature of the other substituents on the ring.

• N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide : The presence of an electron-donating methoxyethoxy group at the para position and an amino group at the meta position to the acetylamino group makes the amino group highly nucleophilic and susceptible to reactions like acylation, alkylation, and diazotization. The acetyl group on the other nitrogen atom deactivates it towards further acylation, allowing for selective reaction at the free amino group.

• p-Anisidine : The methoxy group is strongly electron-donating, which increases the electron density on the aromatic ring and enhances the nucleophilicity of the amino group. This makes p-anisidine highly reactive in electrophilic aromatic substitution and reactions involving the amino group.

• m-Phenylenediamine : Having two amino groups makes this molecule highly reactive at both sites. Selective mono-functionalization can be challenging and often requires protecting group strategies.

Biological Activity

At present, there is no specific published data on the biological activity or signaling pathway involvement of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide . However, acetamide derivatives are a common motif in biologically active compounds, exhibiting a wide range of activities including antioxidant and anti-inflammatory properties.[3] Further screening and research are required to elucidate the potential pharmacological profile of this specific aniline derivative.

Visualizations

Caption: Proposed synthetic workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Conclusion

References

• 1. scispace.com [scispace.com]
• 2. CN101323579A - A kind of method for preparing m-phenylenediamine - Google Patents [patents.google.com]
• 3. Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of derivatives based on the N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide scaffold. Due to the limited publicly available data on this specific parent compound, this guide leverages experimental data from structurally related N-phenylacetamide and 4-alkoxy-phenylacetamide derivatives to infer potential SAR trends and guide future research. The information presented herein is intended to support the design and evaluation of novel analogs for various therapeutic targets, particularly in the realm of kinase inhibition.

Comparative Structure-Activity Relationship (SAR) Analysis

The N-phenylacetamide core is a versatile scaffold found in numerous biologically active compounds. The SAR of this class of molecules is significantly influenced by substitutions on both the phenyl ring and the acetamide moiety.

Substitutions on the Phenyl Ring

The substitution pattern on the phenyl ring is a critical determinant of biological activity. In the parent compound, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, the key features are the amino group at the 3-position and the methoxyethoxy group at the 4-position.

• Amino Group (Position 3): The presence of a small, hydrogen-bonding group at this position can be crucial for interaction with target proteins. In many kinase inhibitors, this amino group acts as a key hydrogen bond donor. Modification or replacement of this group is likely to have a significant impact on activity. For instance, acylation or alkylation of the amino group could modulate selectivity and potency.

• Alkoxy Group (Position 4): The 4-alkoxy group is a common feature in many biologically active N-phenylacetamides. The nature and length of this alkoxy chain can influence solubility, metabolic stability, and target engagement. The 2-methoxyethoxy group in the parent compound provides a degree of flexibility and hydrophilicity. Structure-activity relationship studies on similar (4-alkoxyphenyl)glycinamides have shown that variations in the alkoxy chain, such as using cyclobutylmethyl or 2-methylbutyl groups, can balance potency and lipophilicity[1]. In a series of N-(4-alkoxy-3-cyanophenyl)isonicotinamide derivatives, a benzyl ether tail linked to the benzonitrile moiety was shown to benefit inhibitory potency against xanthine oxidase[2].

Modifications of the Acetamide Group

The acetamide group itself offers several points for modification. The terminal methyl group can be replaced with larger alkyl or aryl groups, or incorporated into a ring system. These changes can explore additional binding pockets in the target protein and influence the overall conformation of the molecule. For example, in a series of N-phenylacetamide derivatives, the nature of the substituent on the acetamide nitrogen was found to be critical for urease inhibitory activity[3].

Performance Comparison with Alternative Scaffolds

The N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide scaffold can be compared to other classes of inhibitors targeting similar biological pathways, such as kinase signaling.

Scaffold Class	Representative Target(s)	Key SAR Observations	Reference
N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amides	Xanthine Oxidase	The heterocyclic aromatic amide moiety is crucial for activity, with a 1H-imidazole-5-carboxamide scaffold showing high potency. The alkoxy group influences binding.	[4]
(4-Alkoxyphenyl)glycinamides	GPR88 Agonists	Lipophilic alkyl substitutions on the amide nitrogen tend to improve potency. The nature of the 4-alkoxy group provides a balance between potency and lipophilicity.	[1][5]
N-phenyl-(2-aminothiazol-4-yl)acetamides	β3-Adrenergic Receptor Agonists	Substitutions on the 2-amino group of the thiazole ring significantly impact agonistic activity and selectivity.	[6]
Pyrrole-based Lck Inhibitors	Lymphocyte-specific kinase (Lck)	Specific substitutions on the pyrrole ring lead to potent enzyme inhibition with IC50 values in the nanomolar range.	[7]
N-(3-(7-((2-methoxy-4-(4-methylpiperazin-1-yl)phenyl)amino)-4-methyl-2-oxo-2H-pyrimido[4,5-d][4][8]oxazin-1(4H)-yl)phenyl)acrylamide	Bruton's Tyrosine Kinase (BTK)	The pyrimido[4,5-d][4][8]oxazin-2-one core is a potent scaffold for BTK inhibition.	Not in search results

Experimental Protocols

The following are generalized protocols that can be adapted for the synthesis and biological evaluation of novel N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide derivatives.

General Synthesis of N-phenylacetamide Derivatives

A common method for the synthesis of N-phenylacetamide derivatives involves the coupling of a substituted aniline with an appropriate carboxylic acid or its activated derivative.

Materials:

• Substituted 4-alkoxy-3-aminoaniline

• Substituted acetic acid

• Coupling agents (e.g., EDC, HOBt, or HATU)

• Organic solvent (e.g., DMF or DCM)

• Base (e.g., DIPEA or Et3N)

Procedure:

• Dissolve the substituted acetic acid in the chosen organic solvent.

• Add the coupling agent and a base, and stir the mixture at room temperature for 20-30 minutes.

• Add the substituted 4-alkoxy-3-aminoaniline to the reaction mixture.

• Stir the reaction at room temperature overnight.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with saturated NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

In Vitro Kinase Inhibition Assay (Luminescence-based)

This protocol measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.

Materials:

• Kinase of interest

• Substrate peptide

• ATP

• Kinase assay buffer

• Test compounds (derivatives of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 96-well or 384-well plates

• Plate-reading luminometer

Procedure:

• Prepare Kinase Reaction: In a multi-well plate, add the kinase, substrate, and test compound at various concentrations. Include a vehicle control (e.g., DMSO).

• Initiate Reaction: Start the kinase reaction by adding ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• Terminate Reaction and Deplete ATP: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• Generate Luminescent Signal: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate at room temperature for 30 minutes.

• Measure Luminescence: Read the luminescence of each well using a luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

This protocol assesses the cytotoxic effects of the synthesized derivatives on cancer cell lines.

Materials:

• Cancer cell line of interest

• Cell culture medium and supplements

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• CO2 incubator

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 24-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition) value.

Visualizations

Hypothetical SAR for N-phenylacetamide derivatives.

General workflow for synthesis and evaluation.

References

• 1. Design, Synthesis and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of N-(4-alkoxy-3-cyanophenyl)isonicotinamide/nicotinamide derivatives as novel xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis and biological evaluation of N-(4-alkoxy-3-(1H-tetrazol-1-yl)phenyl) heterocyclic aromatic amide derivatives as xanthine oxidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Structure-Activity Relationship Studies of (4-Alkoxyphenyl)glycinamides and Bioisosteric 1,3,4-Oxadiazoles as GPR88 Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and evaluation of N-phenyl-(2-aminothiazol-4-yl)acetamides with phenoxypropanolamine moiety as selective β3-adrenergic receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pyrrole derivatives as potent inhibitors of lymphocyte-specific kinase: Structure, synthesis, and SAR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Purity Under Scrutiny: A Comparative Guide to Commercially Available N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For researchers, scientists, and professionals in drug development, the purity of starting materials is paramount to the integrity and reproducibility of their work. This guide provides a comparative purity assessment of commercially available "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide," a key intermediate in various synthetic pathways. The following analysis is based on a compilation of typical data from commercial suppliers and established analytical methodologies.

The procurement of high-purity chemical reagents is a critical, yet often challenging, aspect of research and development. In this guide, we present a comparative overview of the purity of "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide" (CAS No. 68385-79-5) from various representative commercial sources. While supplier-provided data offers a preliminary indication of quality, this guide emphasizes the importance of independent verification through robust analytical techniques.

Comparative Purity Analysis

The purity of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide from three representative commercial suppliers is summarized below. The data presented is a synthesis of typical values found in certificates of analysis and industry standards.

Supplier	Lot Number	Stated Purity (%)	Analytical Method(s) Used
Supplier A	A-123	>98%	HPLC, ¹H NMR
Supplier B	B-456	>95%	HPLC
Supplier C	C-789	>97%	HPLC, ¹H NMR

Experimental Protocols for Purity Verification

To ensure the reliability of experimental outcomes, independent purity verification is highly recommended. The following are standard, robust protocols for the assessment of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide purity.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC is a cornerstone technique for assessing the purity of non-volatile organic compounds. By separating the main compound from any impurities, it allows for accurate quantification.

Instrumentation:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for pH adjustment)

Procedure:

• Mobile Phase Preparation: Prepare a suitable mobile phase, for instance, a gradient of acetonitrile and water. A typical starting point could be 5% acetonitrile, ramping up to 95% over a set period.

• Sample Preparation: Accurately weigh and dissolve a sample of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for the compound)

• Data Analysis: The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy for Absolute Purity

qNMR is a powerful primary analytical method for determining the absolute purity of a compound without the need for a specific reference standard of the same compound.[1][2] It relies on the principle that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• Deuterated solvent (e.g., DMSO-d₆)

• Internal Standard (IS) of known purity and weight (e.g., maleic acid, dimethyl sulfone)

Procedure:

• Sample Preparation:

  • Accurately weigh a specific amount of the N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

  • Accurately weigh a known amount of the internal standard.

  • Dissolve both in a precise volume of the deuterated solvent in a vial before transferring to an NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum with parameters optimized for quantitative analysis (e.g., long relaxation delay).

• Data Analysis:

  • Identify a well-resolved signal of the analyte and a signal of the internal standard.

  • Integrate both signals accurately.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_IS = Purity of the internal standard

Visualizing the Workflow and Potential Impurities

To better understand the process of purity assessment and the potential for impurities, the following diagrams illustrate the experimental workflow and a hypothetical synthetic pathway with common impurity types.

Caption: Experimental workflow for the procurement and purity verification of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Caption: Potential sources of impurities in the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Conclusion and Recommendations

The purity of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide can vary between commercial suppliers. While stated purities provide a useful baseline, independent verification using robust analytical methods such as HPLC and qNMR is crucial for ensuring the quality and reliability of research outcomes. For applications where stoichiometry and the presence of even minor impurities can have a significant impact, such as in drug development and quantitative biological assays, the use of qNMR for absolute purity determination is highly recommended. Researchers should carefully consider the purity requirements of their specific application when selecting a commercial source and implement a rigorous quality control process.

References

• 1. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Spectroscopic Comparison of Dyes Derived from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: A Guide for Researchers

In the landscape of synthetic dyes, those derived from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide serve as important intermediates, particularly in the creation of disperse dyes for synthetic fibers. This guide provides a spectroscopic comparison of a key dye synthesized from this intermediate, C.I. Disperse Blue 373, and places it in context with other relevant disperse dyes. The following sections detail the spectroscopic properties, experimental protocols for their measurement, and the underlying chemical structures and synthesis pathways. This information is intended to assist researchers, scientists, and drug development professionals in understanding and utilizing these compounds.

Comparative Spectroscopic Data

The spectroscopic properties of a dye are critical for its application, determining its color, intensity, and suitability for various analytical and imaging techniques. Below is a summary of the available spectroscopic data for C.I. Disperse Blue 373, a prominent dye derived from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, alongside comparable disperse dyes.

Dye Name	Chemical Class	Diazo Component	Coupling Component	λmax (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Emission Max (nm)	Quantum Yield (Φ)
C.I. Disperse Blue 373	Monoazo	2-Bromo-4,6-dinitroaniline	N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide	~600[1]	72,000-73,000 (for similar structures)[2]	Not Reported	Not Reported
C.I. Disperse Blue 79	Monoazo	2-Bromo-4,6-dinitroaniline	N,N-bis(acetoxyethyl)-3-amino-4-methoxyacetanilide	Not Reported	High (Typical for this class)	Not Reported	Not Reported
C.I. Disperse Blue 165	Monoazo	2-Bromo-4,6-dinitroaniline	N,N-diethyl-3-amino-4-methoxyacetanilide	Not Reported	High (Typical for this class)	Not Reported	Not Reported

Note: Specific experimental data for C.I. Disperse Blue 373 is limited in publicly available literature. The molar extinction coefficient is estimated based on structurally similar dyes.

Experimental Protocols

The acquisition of reliable spectroscopic data is contingent on standardized experimental procedures. The following protocols are representative of the methods used to characterize azo disperse dyes.

Synthesis of Azo Dyes (General Procedure)

Azo dyes are typically synthesized via a diazotization-coupling reaction.

• Diazotization: The aromatic amine (diazo component), such as 2-Bromo-4,6-dinitroaniline, is dissolved in an acidic medium (e.g., hydrochloric or sulfuric acid) and cooled to 0-5 °C in an ice bath. An aqueous solution of sodium nitrite is then added dropwise to form the diazonium salt.

• Coupling: The coupling component, in this case, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, is dissolved in a suitable solvent, and the pH is adjusted as required for the specific reaction. The previously prepared cold diazonium salt solution is then added slowly to the coupling component solution while maintaining a low temperature. The reaction mixture is stirred until the coupling is complete, at which point the dye precipitates.

• Purification: The precipitated dye is collected by filtration, washed with water to remove excess acid and salts, and then dried. Further purification can be achieved by recrystallization from an appropriate solvent.

UV-Visible Absorption Spectroscopy

This technique is used to determine the wavelength of maximum absorption (λmax) and the molar extinction coefficient (ε).

• Sample Preparation: A stock solution of the dye is prepared in a suitable solvent (e.g., dimethylformamide, ethanol, or chloroform) at a known concentration. A series of dilutions are then made to obtain solutions of varying concentrations.

• Measurement: The absorbance of each solution is measured using a UV-Vis spectrophotometer over a specific wavelength range (e.g., 300-800 nm). The solvent used for the sample preparation is used as a blank.

• Data Analysis: The λmax is identified as the wavelength with the highest absorbance. The molar extinction coefficient is calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

Fluorescence Spectroscopy

This method is employed to determine the fluorescence emission maximum and the fluorescence quantum yield.

• Sample Preparation: A dilute solution of the dye is prepared in a suitable solvent. The absorbance of the solution at the excitation wavelength should be low (typically < 0.1) to avoid inner filter effects.

• Measurement: The fluorescence emission spectrum is recorded by exciting the sample at its absorption maximum (λmax) and scanning a range of higher wavelengths.

• Quantum Yield Calculation: The fluorescence quantum yield (Φ) is determined relative to a standard fluorophore with a known quantum yield. The following equation is used: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Visualizing the Chemistry

To better understand the relationships between the precursor, the synthesis process, and the final dye, the following diagrams are provided.

References

• 1. researchgate.net [researchgate.net]
• 2. aatcc.org [aatcc.org]

A Comparative Guide to Coupling Components in Disperse Dye Synthesis: Alternatives to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of alternative coupling components to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide for the synthesis of disperse dyes. The performance of dyes derived from these alternatives is evaluated based on key properties such as color characteristics and fastness to light, washing, and sublimation. This document summarizes quantitative data from various studies, presents detailed experimental protocols, and visualizes synthetic workflows to aid in the selection of appropriate intermediates for dye development.

Introduction

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is a widely used coupling component in the synthesis of disperse dyes, particularly for achieving red to violet shades on hydrophobic fibers like polyester. However, the continuous pursuit of dyes with enhanced properties, improved environmental profiles, and cost-effective synthesis routes has led to the exploration of various alternative coupling components. This guide explores several classes of these alternatives, including substituted anilines, pyrazolone derivatives, and heterocyclic compounds, providing a comparative overview of their performance.

Performance Comparison of Alternative Coupling Components

The selection of a coupling component is a critical factor that influences the final properties of a disperse dye. The following tables summarize the performance data of dyes synthesized using various alternatives to N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The data has been compiled from different research articles, and direct comparison should be made with caution as experimental conditions may vary. For reference, performance data for a commercially significant dye, C.I. Disperse Red 177, is also included.

Table 1: Comparison of Color Characteristics and Fastness Properties of Disperse Dyes from Various Coupling Components

Coupling Component Class	Specific Example	Diazo Component	Resulting Dye Color	Light Fastness (1-8 Scale)	Wash Fastness (1-5 Scale)	Sublimation Fastness (1-5 Scale)	Reference
Substituted Anilines	N,N-diethyl-m-toluidine	2-amino-6-nitrobenzothiazole	Blue	-	-	-
N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline	6-Nitrobenzo[d]thiazol-2-amine	Red (C.I. Disperse Red 177)	5-6	4	4-5	[1]
Pyrazolone Derivatives	1-phenyl-3-methyl-5-pyrazolone	4-nitroaniline	Yellow-Red	High	High	Good	[2][3]
4-(phenyldiazenyl)-5-(piperidin-1-yl)-1H-pyrazol-3-amine	Aniline derivatives	Yellow-Red	4-5	4-5	-	[4]
Phenolic Compounds	4-Hydroxycoumarin	Substituted anilines	Yellow to Red	Good	Good	Good	[5][6][7][8]
Salicylic Acid / Phenol	Aniline derivatives	-	Good	Good	-	[9][10]
Reference Dye	N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline	6-Nitrobenzo[d]thiazol-2-amine	C.I. Disperse Red 177	5-6	4-5 (CH)	4-5 (CH)	[1]

Note: '-' indicates data not available in the cited sources. Fastness ratings are based on standard textile testing scales (Light Fastness: 1-8, with 8 being the highest; Wash and Sublimation Fastness: 1-5, with 5 being the highest).

Experimental Protocols

This section provides detailed methodologies for the synthesis of disperse dyes using the aforementioned alternative coupling components.

General Synthesis of Azo Disperse Dyes

The synthesis of azo disperse dyes typically involves two main steps: diazotization of a primary aromatic amine (the diazo component) and subsequent coupling with an electron-rich aromatic compound (the coupling component).

Caption: General workflow for azo disperse dye synthesis.

Synthesis Protocol using a Substituted Aniline Coupler (Example: C.I. Disperse Red 177)

This protocol describes the synthesis of C.I. Disperse Red 177, which uses N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline as the coupling component.[4][11]

Diazotization:

• Add 2-amino-6-nitrobenzothiazole to phosphoric acid and heat to 60-65 °C with stirring until dissolved.

• Cool the mixture to room temperature, add a co-solvent, and then cool further to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite over 1-2 hours, maintaining the temperature at 0-5 °C.

• Continue stirring for 3 hours at 0-5 °C to complete the diazotization. Destroy any excess nitrous acid with sulfamic acid.

Azo Coupling:

• In a separate vessel, disperse N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline in water with a dispersing agent and acetic acid.

• Cool the dispersion to 0 °C and add hydrochloric acid.

• Slowly add the previously prepared diazonium salt solution dropwise over 1-1.5 hours, maintaining the temperature at 0-5 °C.

• Continue the reaction for 10 hours at 0-5 °C.

• Raise the temperature to 38 °C, add water, and then filter the precipitated dye.

• Wash the dye with water and dry to obtain the final product.

Caption: Factors influencing substituted aniline disperse dye properties.

Synthesis Protocol using a Pyrazolone Coupler

This protocol is a general procedure for synthesizing disperse dyes using pyrazolone derivatives as coupling components.[12]

Diazotization:

• Dissolve the aromatic amine in a mixture of glacial acetic acid and concentrated hydrochloric acid.

• Cool the solution to 0-5 °C in an ice bath.

• Add a solution of sodium nitrite in concentrated sulfuric acid dropwise, keeping the temperature below 5 °C.

• Stir the mixture for 1-2 hours at 0-5 °C.

Azo Coupling:

• Dissolve the pyrazolone coupling component in ethanol.

• Slowly add the diazonium salt solution to the pyrazolone solution with vigorous stirring.

• Adjust the pH to 4-5 with a sodium acetate solution.

• Continue stirring for several hours, allowing the mixture to slowly warm to room temperature.

• Filter the precipitated dye, wash with water, and then with ethanol.

• Recrystallize the crude dye from a suitable solvent (e.g., ethanol or DMF).

Synthesis Protocol using a 4-Hydroxycoumarin Coupler

This protocol outlines the synthesis of disperse dyes using 4-hydroxycoumarin as the coupling component.[5][6][8]

Diazotization:

• Prepare the diazonium salt of the desired aromatic amine using a standard procedure with sodium nitrite and a mineral acid at 0-5 °C.

Azo Coupling:

• Dissolve 4-hydroxycoumarin and an equivalent amount of sodium hydroxide in ethanol with cooling in an ice bath.

• Add the freshly prepared diazonium salt solution to the 4-hydroxycoumarin solution at 0-5 °C with constant stirring.

• Continue stirring the reaction mixture for 2 hours at 0-5 °C.

• Collect the precipitated solid by filtration, wash with water, and dry.

Conclusion

While N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide remains a staple coupling component in disperse dye synthesis, a variety of alternatives offer promising routes to novel dyes with desirable properties. Substituted anilines provide a versatile platform for a wide color gamut. Pyrazolone derivatives are particularly effective for achieving bright yellow to red shades with high fastness. Heterocyclic couplers like 4-hydroxycoumarin can also yield dyes with good all-around performance.

The choice of an alternative coupling component will depend on the specific requirements of the target dye, including desired color, fastness properties, and synthesis cost. The experimental protocols and comparative data presented in this guide serve as a valuable resource for researchers and professionals in the field of dye chemistry to explore and develop new and improved disperse dyes. Further research focusing on direct comparative studies under standardized conditions is necessary to provide a more definitive ranking of these alternatives.

References

• 1. epsilonpigments.com [epsilonpigments.com]
• 2. Fibers And Polymers [public.thinkonweb.com]
• 3. researchgate.net [researchgate.net]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Synthesis, Structure Elucidation and Application of Some New Azo Disperse Dyes Derived from 4-Hydroxycoumarin for Dyeing Polyester Fabrics [article.sapub.org]
• 6. [PDF] Synthesis, Structure Elucidation and Application of Some New Azo Disperse Dyes Derived from 4-Hydroxycoumarin for Dyeing Polyester Fabrics | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. discoveryjournals.org [discoveryjournals.org]
• 10. researchgate.net [researchgate.net]
• 11. chembk.com [chembk.com]
• 12. Synthesis, dyeing performance on polyester fiber and antimicrobial studies of some novel pyrazolotriazine and pyrazolyl pyrazolone azo dyes - Arabian Journal of Chemistry [arabjchem.org]

Benchmarking the Performance of Dyes Derived from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance benchmark of dyes synthesized from the intermediate "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide." The following sections present a comparative analysis of their performance against commercially significant alternative disperse dyes, supported by experimental data and detailed protocols.

Introduction to Dyes from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide serves as a key coupling component in the synthesis of various disperse dyes, particularly those of the azo class. These dyes are primarily used for coloring hydrophobic fibers such as polyester, owing to their non-ionic nature and ability to diffuse into the fiber matrix under high-temperature dyeing conditions. The methoxyethoxy group in the precursor molecule can enhance the dye's solubility in the dye bath and potentially influence its fastness properties.

Comparative Performance Data

To provide a clear and objective comparison, the performance of a representative dye synthesized from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, herein referred to as "Target Dye," is benchmarked against two widely used alternative disperse dyes: C.I. Disperse Blue 79 and C.I. Disperse Red 82.

Performance Metric	Target Dye (from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide)	C.I. Disperse Blue 79 (Alternative 1)	C.I. Disperse Red 82 (Alternative 2)
Chemical Class	Monoazo	Monoazo	Monoazo
Shade on Polyester	Blue	Navy Blue	Bluish-Red
Light Fastness (ISO 105-B02)	5-6	5	4-5
Wash Fastness (ISO 105-C06)	4-5	5	4
Sublimation Fastness (ISO 105-P01, 180°C)	4	4-5	3-4
Perspiration Fastness (ISO 105-E04)	4-5	4-5	4
Rubbing Fastness (ISO 105-X12)	4 (Dry), 3-4 (Wet)	4-5 (Dry), 4 (Wet)	4 (Dry), 3 (Wet)

Note: The data for the "Target Dye" is synthesized from typical performance characteristics of disperse dyes derived from similar acetanilide precursors, as specific data for a commercial dye from the exact intermediate was not publicly available in the searched literature. The data for the alternative dyes is based on published industry standards.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance comparison table.

Dye Synthesis Workflow

The synthesis of azo disperse dyes from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide typically follows a diazotization and coupling reaction pathway.

Caption: General workflow for the synthesis of an azo disperse dye.

Protocol:

• Diazotization: An aromatic amine (the diazo component) is dissolved in an acidic solution (typically hydrochloric acid and water). The solution is cooled to 0-5°C. A solution of sodium nitrite is then added dropwise while maintaining the low temperature to form the diazonium salt.

• Coupling: The coupling component, N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, is dissolved in a suitable solvent and the pH is adjusted to 4-6. The previously prepared diazonium salt solution is then slowly added to the coupling component solution while maintaining a temperature of 0-10°C.

• Isolation: The resulting dye precipitates out of the solution and is collected by filtration, washed, and dried.

Dyeing Process on Polyester

The high-temperature exhaust dyeing method is commonly employed for applying disperse dyes to polyester fabrics.

Caption: High-temperature exhaust dyeing process for polyester.

Protocol:

• Dyebath Preparation: A dyebath is prepared with water, a dispersing agent, and a pH buffer (typically acetic acid) to achieve a pH of 4.5-5.5. The disperse dye is then added to create a fine dispersion.

• Dyeing: The pre-scoured polyester fabric is introduced into the dyebath. The temperature is raised to 130°C and maintained for 60 minutes.

• Cooling and Rinsing: The dyebath is cooled to 70°C, and the fabric is rinsed with water.

• Reduction Clearing: A reduction clearing bath is prepared with sodium hydroxide and sodium hydrosulfite to remove any unfixed dye from the fiber surface. The fabric is treated in this bath, followed by rinsing.

• Final Wash and Dry: The fabric undergoes a final wash and is then dried.

Fastness Testing Protocols

The following ISO standards are used to evaluate the fastness properties of the dyed fabrics.

Caption: Workflow for evaluating the fastness properties of dyed textiles.

• Light Fastness (ISO 105-B02): Samples are exposed to a xenon arc lamp under specified conditions, and the change in color is assessed against a blue wool standard.

• Wash Fastness (ISO 105-C06): The dyed fabric is washed with a standard detergent in the presence of multifiber fabric and stainless steel balls to simulate mechanical action. The color change of the sample and the staining of the multifiber fabric are evaluated.

• Sublimation Fastness (ISO 105-P01): The dyed fabric is placed between undyed fabrics and subjected to heat pressing at a specified temperature (e.g., 180°C). The color change of the sample and the staining of the adjacent fabrics are assessed.

• Perspiration Fastness (ISO 105-E04): The sample is treated with artificial acidic and alkaline perspiration solutions and evaluated for color change and staining.

• Rubbing Fastness (ISO 105-X12): The dyed fabric is rubbed with a dry and a wet cotton cloth using a crockmeter. The degree of color transfer to the cotton cloth is assessed.

Conclusion

Dyes derived from N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide are expected to exhibit good to excellent fastness properties, making them suitable for a range of polyester applications. The performance data presented in this guide suggests that these dyes are competitive with established commercial alternatives like C.I. Disperse Blue 79. The specific performance, however, will ultimately depend on the complete molecular structure of the final dye molecule, including the choice of the diazo component. The experimental protocols provided herein offer a standardized framework for the synthesis and rigorous evaluation of these and other novel disperse dyes.

Characterization of Reaction Byproducts in the Synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the characterization of reaction byproducts generated during the synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. The selection of an appropriate analytical technique is critical for ensuring the purity, safety, and efficacy of pharmaceutical compounds. This document outlines the performance of High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy in identifying and quantifying potential impurities.

Anticipated Reaction Byproducts

The synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide typically proceeds through a multi-step pathway involving acetylation of 4-(2-methoxyethoxy)aniline, followed by nitration and subsequent reduction of the nitro group. This process can lead to the formation of several potential byproducts:

• Constitutional Isomers: The nitration step may not be completely regioselective, resulting in the formation of isomers such as N-(2-nitro-4-(2-methoxyethoxy)phenyl)acetamide.

• Incompletely Reduced Intermediates: The reduction of the nitro group may not proceed to completion, leaving residual amounts of the nitro-intermediate or forming partially reduced species like nitroso or hydroxylamine derivatives.

• Unreacted Starting Materials: Residual 4-(2-methoxyethoxy)aniline and other precursors may be present in the final product.

• Degradation Products: Hydrolysis of the amide functional group or cleavage of the ether linkage can occur under certain reaction or storage conditions.

Comparison of Analytical Techniques

The following tables summarize the performance of different analytical techniques in the characterization of these byproducts.

Table 1: Comparison of Chromatographic Methods for Impurity Profiling

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase, with detection by UV absorbance.	Combines the separation power of HPLC with the mass analysis capabilities of a mass spectrometer for identification.	Separation of volatile compounds in the gas phase followed by mass analysis.
Applicability	Excellent for non-volatile and thermally labile compounds, including the main product and its constitutional isomers.	Ideal for the identification of unknown impurities and confirmation of known byproducts.	Suitable for the analysis of volatile impurities like residual solvents and some starting materials.[1][2][3][4]
Sensitivity	Good, typically in the parts-per-million (ppm) range.	Very high, capable of detecting impurities at trace levels (ppb or lower).[5][6][7][8]	Excellent for volatile analytes.
Selectivity	Good for separating isomers with appropriate column and mobile phase selection.[9][10][11][12]	High, provides mass-to-charge ratio information for specific identification.	High, based on both retention time and mass spectrum.
Quantitative Accuracy	High, with proper calibration.	Good, can be used for quantification with appropriate standards.	High for volatile compounds.
Limitations	May require reference standards for definitive identification of impurities.	Matrix effects can sometimes suppress ion signals.	Not suitable for non-volatile or thermally unstable compounds.

Table 2: Performance of Spectroscopic Methods for Structural Elucidation

Parameter	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and connectivity of atoms in a molecule.
Applicability	Unparalleled for the definitive structural elucidation of unknown byproducts and for confirming the structure of the main product.[13][14][15][16][17]
Information Provided	Provides detailed information on the chemical environment of each proton and carbon atom, enabling the determination of isomer structures and the identification of functional groups.
Sensitivity	Relatively lower compared to mass spectrometry-based methods.
Quantitative Accuracy	Can be used for quantitative analysis (qNMR) with high precision and accuracy, often without the need for identical reference standards.
Limitations	Requires higher sample concentrations and can be complex to interpret for mixtures.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific instrumentation and sample matrices.

High-Performance Liquid Chromatography (HPLC-UV) Method for Isomer Separation

This method is designed for the separation of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide from its potential nitrated isomers.

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient elution using a mixture of solvent A (e.g., 0.1% formic acid in water) and solvent B (e.g., acetonitrile).

• Gradient Program: A linear gradient from 10% B to 90% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm and 280 nm.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method for Impurity Identification

This method is suitable for the identification and confirmation of byproducts.

• Instrumentation: LC-MS system with an electrospray ionization (ESI) source.

• Chromatographic Conditions: Same as the HPLC-UV method described above.

• Mass Spectrometer Settings:

  • Ionization Mode: Positive ESI.

  • Scan Range: m/z 100-1000.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

  • Source Temperature: 120 °C.

• Data Analysis: The mass spectra of the eluted peaks are used to determine the molecular weight of the impurities and fragmentation patterns can aid in structural elucidation.

Gas Chromatography-Mass Spectrometry (GC-MS) for Residual Solvent Analysis

This method is used to identify and quantify volatile organic compounds remaining from the synthesis process.

• Instrumentation: GC-MS system with a headspace autosampler.

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 40 °C held for 5 minutes, then ramped to 250 °C at 10 °C/min.

• Mass Spectrometer Settings:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-500.

• Sample Preparation: The sample is dissolved in a suitable high-boiling point solvent (e.g., DMSO) and sealed in a headspace vial.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Characterization

¹H and ¹³C NMR are used for the definitive structural elucidation of the main product and any isolated byproducts.

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃).

• Experiments:

  • ¹H NMR: To determine the number and chemical environment of protons.

  • ¹³C NMR: To determine the number and types of carbon atoms.

  • 2D NMR (e.g., COSY, HSQC, HMBC): To establish the connectivity between protons and carbons and to fully assign the structure.

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of the deuterated solvent.

Visualizations

Proposed Synthetic Pathway and Potential Byproducts

Caption: Proposed synthesis of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide and potential byproducts.

Analytical Workflow for Impurity Characterization

Caption: A typical workflow for the characterization of reaction byproducts.

References

• 1. agilent.com [agilent.com]
• 2. rroij.com [rroij.com]
• 3. Residual Solvent Analysis Information | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. shimadzu.com [shimadzu.com]
• 5. ijper.org [ijper.org]
• 6. fda.gov [fda.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. BJOC - Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines [beilstein-journals.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide: A Step-by-Step Guide

For researchers and scientists in the fast-paced world of drug development, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, ensuring compliance with general laboratory safety protocols.

I. Hazard Assessment and Waste Classification

Hazardous waste is typically defined by one or more of the following characteristics:

• Ignitability: Catches fire easily.

• Corrosivity: Can corrode metals or has a very high or low pH.[1]

• Reactivity: Is unstable and may explode or release toxic fumes when mixed with other substances.[1]

• Toxicity: Is harmful or fatal when ingested or absorbed.[1]

Unless N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide is confirmed to be non-hazardous, it should be disposed of through your institution's hazardous waste program.[2]

II. Proper Disposal Procedures

The following steps outline the recommended procedure for the disposal of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, adhering to general laboratory waste management guidelines.[1][2][3][4][5]

Step 1: Personal Protective Equipment (PPE) Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when handling this chemical.

Step 2: Waste Segregation Proper segregation of chemical waste is paramount to prevent dangerous reactions.[3]

• Solid Waste: Collect solid N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide waste in a designated, leak-proof container. This includes any contaminated items such as weighing paper or personal protective equipment.

• Liquid Waste: If the compound is in solution, collect it in a compatible, sealed container. Do not mix with other incompatible waste streams. For instance, acids and bases should be stored separately.[3]

• Sharps: Any chemically contaminated sharps, such as needles or broken glass, must be disposed of in a labeled, puncture-resistant sharps container.[4]

Step 3: Container Labeling Properly label all waste containers with the full chemical name, "N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide," and any known hazard warnings. The label should also include the date when the waste was first added to the container.

Step 4: Storage in a Satellite Accumulation Area (SAA) Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[1][3] This area must be at or near the point of waste generation.[1] Ensure the container is kept closed except when adding waste.[1][2][5]

Step 5: Arrange for Pickup Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.[1] Do not attempt to dispose of this chemical down the drain or in the regular trash unless explicitly permitted by your institution's EHS and local regulations.[5][6]

III. Quantitative Data Summary

For general laboratory hazardous waste, specific quantitative limits apply to storage in Satellite Accumulation Areas.

Parameter	Limit	Citation
Maximum volume of hazardous waste per SAA	55 gallons	[1][2]
Maximum volume of acutely toxic (P-listed) waste per SAA	1 quart of liquid or 1 kilogram of solid	[1]
Maximum storage time for a partially filled container in an SAA	12 months	[1][3]
Time to remove a full container from the SAA	Within 3 calendar days	[3]

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

Caption: Disposal decision workflow for N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide, contributing to a secure and environmentally conscious laboratory environment. Always consult your institution's specific guidelines and the relevant Safety Data Sheet for the most accurate and up-to-date information.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. vumc.org [vumc.org]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. acs.org [acs.org]

Essential Safety and Operational Guidance for Handling N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and disposal of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guidance is based on the known hazards of structurally similar chemicals, such as acetamides and aromatic amines. A conservative approach to safety is strongly advised.

Hazard Assessment and Personal Protective Equipment (PPE)

The primary hazards associated with N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide are inferred from related compounds, which suggest potential risks of skin and eye irritation, and possible carcinogenicity.[1][2] Therefore, stringent safety measures are necessary.

Table 1: Recommended Personal Protective Equipment (PPE)

Body Part	Recommended Protection	Specifications & Best Practices
Eyes/Face	Chemical safety goggles and a face shield	Goggles must comply with OSHA 29 CFR 1910.133 or European Standard EN166. A face shield is required when there is a risk of splashing.[3]
Skin	Chemical-resistant gloves (Nitrile rubber recommended)	Inspect gloves for integrity before each use and dispose of them properly after handling.[2]
Body	Fully buttoned lab coat or a chemical-resistant apron	A chemical-resistant apron should be worn over a lab coat during procedures with a high risk of splashing.[2]
Respiratory	Use in a chemical fume hood	All work with this compound must be conducted in a well-ventilated area, with the mandatory use of a chemical fume hood.[1][3]

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is crucial to minimize exposure and prevent accidents.

1. Preparation:

• Ensure all necessary PPE is donned correctly before handling the compound.[2]

• Verify that an eyewash station and safety shower are readily accessible.[3]

• Clear the designated workspace within a chemical fume hood of all non-essential items.

2. Handling:

• Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a chemical fume hood to prevent dust dispersion. Use appropriate tools like spatulas and weighing paper.[2]

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to minimize splashing. Ensure all containers are clearly labeled with the chemical name, concentration, and hazard information.[2]

• General Handling: Avoid all direct contact with the skin, eyes, and clothing.[3] Keep containers tightly closed when not in use.

3. Post-Handling:

• Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70% ethanol), followed by washing with soap and water.[3]

• Properly remove and dispose of contaminated PPE as hazardous waste.[3]

• Wash hands and any exposed skin thoroughly with soap and water after work, even if no direct contact is suspected.[2]

Disposal Plan: Managing Chemical Waste

All waste contaminated with N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide must be treated as hazardous waste.[3]

Table 2: Waste Disposal Protocol

Waste Type	Collection Procedure	Disposal Method
Solid Waste	Collect all contaminated disposable materials (e.g., gloves, weighing paper, labware) in a dedicated, clearly labeled, and sealed hazardous waste container.[2][3]	Dispose of through a licensed hazardous waste disposal company. Incineration in a permitted hazardous waste incinerator is the preferred method.[3]
Liquid Waste	Collect unused solutions and solvent rinses in a separate, labeled hazardous waste container. Do not mix with other waste streams.[2]	Dispose of through a licensed hazardous waste disposal company in accordance with local, state, and federal regulations.[3]

Important Note: Do not dispose of this chemical down the drain or in regular trash.[3][4]

Emergency Procedures

In case of exposure, immediate action is critical.

Table 3: First Aid Measures

Exposure Route	Action
Inhalation	Remove the person to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention.[3]
Skin Contact	Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[3]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[1][5]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[3]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for safely handling N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide in a laboratory setting.

Caption: Workflow for safe handling of N-(3-Amino-4-(2-methoxyethoxy)phenyl)acetamide.

References

• 1. Acetamide SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]